2,5-Diethoxyaniline

• CAS: 94-85-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2,5-Diethoxyaniline (CAS 94-85-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and applications of 2,5-Diethoxyaniline (CAS 94-85-9), a versatile aromatic amine intermediate. The information is curated for professionals in research, chemical synthesis, and pharmaceutical development.

Core Physicochemical Properties

2,5-Diethoxyaniline is a crystalline solid at room temperature, appearing as a red-purple or reddish-violet powder.[1] Its fundamental physicochemical properties are summarized in the table below for easy reference.

Property	Value	Source
CAS Number	94-85-9	[2][3]
Molecular Formula	C₁₀H₁₅NO₂	[2][4]
Molecular Weight	181.23 g/mol	[2][4]
Melting Point	83-88 °C
Boiling Point	190-192 °C at 30 torr	[1]
Appearance	Red-purple to reddish-violet crystalline powder	[1]

Spectroscopic Data

The structural identity of 2,5-Diethoxyaniline is confirmed by various spectroscopic techniques. Below are the key spectral data.

Infrared (IR) Spectroscopy

The gas-phase IR spectrum of 2,5-Diethoxyaniline is available through the NIST/EPA Gas-Phase Infrared Database. The spectrum displays characteristic peaks corresponding to the functional groups present in the molecule.

Mass Spectrometry

The mass spectrum (electron ionization) of 2,5-Diethoxyaniline is also available from the NIST Mass Spectrometry Data Center, providing fragmentation patterns useful for its identification.[5]

Synthesis and Reactivity

The primary route for the synthesis of 2,5-Diethoxyaniline is through the reduction of its nitro precursor, 2,5-diethoxynitrobenzene.

Experimental Protocol: Synthesis via Reduction

A general method for the reduction of aromatic nitro compounds to their corresponding anilines involves the use of a reducing agent such as sodium trimethylsilanethiolate (Me₃SiSNa). While a specific detailed protocol for the synthesis of 2,5-Diethoxyaniline was not found in the immediate search results, a general procedure can be outlined based on this known reaction type.

General Procedure:

• The starting material, 2,5-diethoxynitrobenzene, is dissolved in a suitable anhydrous solvent (e.g., tetrahydrofuran).

• A solution of the reducing agent, such as sodium trimethylsilanethiolate, is added dropwise to the solution of the nitro compound under an inert atmosphere (e.g., argon or nitrogen).

• The reaction mixture is stirred at room temperature or with gentle heating until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with a suitable reagent, and the product is extracted with an organic solvent.

• The organic layer is then washed, dried, and the solvent is evaporated to yield the crude 2,5-Diethoxyaniline.

• The crude product can be further purified by techniques such as column chromatography or recrystallization.

Applications in Research and Development

2,5-Diethoxyaniline serves as a key building block in organic synthesis, particularly in the preparation of dyes and as an intermediate for potentially bioactive molecules.

Dye Intermediate Synthesis

This compound is utilized in the synthesis of various dyes, leveraging the reactivity of the aromatic amine group.[3]

Pharmaceutical and Medicinal Chemistry

As an aromatic amine, 2,5-Diethoxyaniline can be a precursor for the synthesis of heterocyclic structures and other complex organic molecules with potential pharmaceutical applications.[3] For instance, it can be used to synthesize compounds like 4-chloro-2′,5′-diethoxy-2-nitrodiphenylamine and methyl 2-chloro-3-(2,5-diethoxyphenyl)propionate. Its derivatives have been explored in the context of creating novel compounds of medicinal interest.

Safety and Handling

2,5-Diethoxyaniline is classified as harmful and an irritant. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

2,5-Diethoxyaniline is a valuable chemical intermediate with established applications in the dye industry and potential for use in pharmaceutical research and development. Its synthesis is straightforward, and its reactivity as a primary aromatic amine allows for diverse chemical transformations. This guide provides a foundational understanding of its key properties for scientists and researchers. Further investigation into its reactivity and applications in medicinal chemistry may unveil new opportunities for this versatile compound.

References

• 1. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. 2,5-diethoxyaniline | 94-85-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. 2,5-Diethoxyaniline | 94-85-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Physicochemical Characteristics of 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diethoxyaniline, an aromatic amine, serves as a significant building block in the synthesis of a variety of organic compounds. Its chemical structure, featuring a benzene ring substituted with two ethoxy groups and an amino group, imparts specific physicochemical properties that are crucial for its handling, reactivity, and application in research and development. This guide provides a comprehensive overview of the core physicochemical characteristics of 2,5-Diethoxyaniline, complete with experimental protocols and data presented for clarity and practical use.

Physicochemical Properties

The key physicochemical properties of 2,5-Diethoxyaniline are summarized in the tables below. These values are essential for predicting its behavior in various chemical environments and for designing synthetic routes and formulation strategies.

General Properties

Property	Value	Source
Chemical Name	2,5-Diethoxyaniline	[1][2]
CAS Number	94-85-9	[1][2]
Molecular Formula	C₁₀H₁₅NO₂	[1][2]
Molecular Weight	181.23 g/mol	[2]
Appearance	White to light yellow to light red powder/crystal	[3]

Thermal Properties

Property	Value	Source
Melting Point	85-88 °C	[2]
Boiling Point	Not available

Solubility Profile

The solubility of 2,5-Diethoxyaniline is a critical parameter for its use in various solvent systems. While extensive quantitative data is limited, its qualitative solubility has been reported.

Solvent	Solubility	Source
Water	Qualitative data not available
Methanol	Soluble
Ethanol	Qualitative data not available
Acetone	Qualitative data not available

Note: Quantitative solubility data (e.g., in g/100 mL) for 2,5-Diethoxyaniline in common solvents is not widely reported in the available literature.

Acidity/Basicity

Property	Value	Source
pKa	Predicted: ~4.12 (for the analogous 2,5-dimethoxyaniline)	[4]

Spectral Data

Spectroscopic data is fundamental for the identification and characterization of 2,5-Diethoxyaniline.

Infrared (IR) Spectroscopy

The IR spectrum of 2,5-Diethoxyaniline exhibits characteristic absorption bands corresponding to its functional groups. A representative gas-phase IR spectrum is available through the NIST WebBook[1]. Key expected absorptions are detailed in the table below.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
3500 - 3300	N-H stretch	Primary Amine
3100 - 3000	C-H stretch	Aromatic Ring
2980 - 2850	C-H stretch	Aliphatic (Ethoxy groups)
1620 - 1580	C=C stretch	Aromatic Ring
1250 - 1020	C-O stretch	Ether
1335 - 1250	C-N stretch	Aromatic Amine

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

• Aromatic Protons: Expected to appear in the range of 6.5-7.5 ppm. The substitution pattern will lead to a specific splitting pattern.

• -NH₂ Protons: A broad singlet, typically in the range of 3.0-5.0 ppm, the exact shift is dependent on solvent and concentration.

• -OCH₂- Protons (Ethoxy): A quartet around 3.9-4.1 ppm.

• -CH₃ Protons (Ethoxy): A triplet around 1.3-1.5 ppm.

¹³C NMR (Carbon-13 NMR):

• Aromatic Carbons: Peaks are expected in the region of 110-160 ppm. Carbons attached to the oxygen of the ethoxy groups and the nitrogen of the amine group will be significantly shifted.

• -OCH₂- Carbon (Ethoxy): Expected around 60-70 ppm.

• -CH₃ Carbon (Ethoxy): Expected around 14-16 ppm.

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of the compound. The NIST WebBook provides a mass spectrum for 2,5-Diethoxyaniline[1]. The molecular ion peak [M]⁺ would be observed at m/z = 181.

UV-Visible (UV-Vis) Spectroscopy

Aromatic amines exhibit characteristic absorption bands in the UV-Vis region. For aniline, two main absorption bands are typically observed: a primary band around 230-240 nm and a secondary band (B-band) around 280-290 nm. The presence of ethoxy substituents on the benzene ring is expected to cause a bathochromic shift (shift to longer wavelengths) of these absorption maxima. Specific lambda max (λmax) values for 2,5-Diethoxyaniline were not found in the provided search results.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of a solid organic compound like 2,5-Diethoxyaniline.

Melting Point Determination

This protocol describes the determination of the melting point range of a solid organic compound using a capillary melting point apparatus.

Caption: Workflow for Melting Point Determination.

Methodology:

• Sample Preparation: A small amount of the dry, crystalline 2,5-Diethoxyaniline is finely ground to a powder.

• Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Approximate Determination: A rapid heating rate (10-20 °C/min) is used to determine an approximate melting range.

• Accurate Determination: The apparatus is allowed to cool, and a fresh sample is heated slowly (1-2 °C/min) starting from a temperature approximately 20 °C below the approximate melting point.

• Observation: The temperature at which the first liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded. The melting point is reported as the range T1-T2.

Solubility Determination (Qualitative)

This protocol outlines a general method for determining the qualitative solubility of a solid in a given solvent.

Caption: Workflow for Qualitative Solubility Testing.

Methodology:

• Sample Preparation: Approximately 10-20 mg of 2,5-Diethoxyaniline is placed into a small test tube.

• Solvent Addition: 1 mL of the desired solvent is added to the test tube.

• Mixing: The test tube is agitated (vortexed or shaken vigorously) for 1-2 minutes.

• Observation: The mixture is visually inspected to determine if the solid has completely dissolved, partially dissolved, or remained undissolved.

• Classification: The solubility is classified as "soluble," "partially soluble," or "insoluble."

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol describes the acquisition of an FTIR spectrum of a solid sample using the KBr pellet method.

Caption: Workflow for FTIR Spectroscopy (KBr Pellet).

Methodology:

• Sample Preparation: 1-2 mg of 2,5-Diethoxyaniline is mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is ground to a very fine powder.

• Pellet Formation: The powdered mixture is transferred to a pellet die and pressed under high pressure using a hydraulic press to form a transparent or translucent pellet.

• Spectral Acquisition: The KBr pellet is placed in the sample holder of the FTIR spectrometer. A background spectrum of the empty sample compartment is typically acquired first. The sample spectrum is then recorded over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

Conclusion

This technical guide provides a summary of the currently available physicochemical data for 2,5-Diethoxyaniline. While key parameters such as melting point and molecular weight are well-documented, there is a notable lack of quantitative data for its pKa and solubility in various solvents. The provided experimental protocols offer standardized methods for researchers to determine these properties in their own laboratories. The spectral information, though not fully assigned, provides a basis for the identification and characterization of this compound. Further research to quantify the solubility and experimentally determine the pKa would be of significant value to the scientific community.

References

• 1. 2,5-Diethoxyaniline [webbook.nist.gov]
• 2. 2,5-二乙氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. 2,5-Dimethoxyaniline | 102-56-7 [chemicalbook.com]

An In-depth Technical Guide on the Molecular Structure and Conformation of 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the molecular structure and conformational landscape of 2,5-diethoxyaniline. While specific, in-depth experimental studies on this compound are not extensively published, this document compiles foundational knowledge, data from analogous compounds, and standard methodologies to offer a robust understanding for research and development applications. It covers the core physicochemical properties, synthesis, and detailed protocols for structural and conformational analysis. Quantitative data is summarized for clarity, and a logical workflow for such analyses is presented visually.

Introduction

2,5-Diethoxyaniline, also known as aminohydroquinone diethyl ether, is a primary aromatic amine with the chemical formula (C₂H₅O)₂C₆H₃NH₂. It serves as an intermediate in the synthesis of dyes and potentially in the development of novel pharmaceutical compounds.[1] Understanding its three-dimensional structure and conformational flexibility is crucial for predicting its reactivity, intermolecular interactions, and suitability for various applications, including as a scaffold in drug design. The molecule's structure is characterized by a benzene ring substituted with an amino group and two ethoxy groups, which are key determinants of its chemical behavior and physical properties.

Physicochemical Properties

2,5-Diethoxyaniline is a solid at room temperature, typically appearing as a red-purple crystalline powder.[2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₅NO₂	[3][4]
Molecular Weight	181.23 g/mol	[3]
CAS Number	94-85-9	[3]
Melting Point	85-88 °C	[1]
Boiling Point	190-192 °C (at 30 torr)	[2]
Appearance	Red-purple crystalline powder	[2]

Molecular Structure and Geometry

Table of Predicted Bond Lengths and Angles (Based on Analogous Structures):

Parameter	Atom Pair/Triplet	Typical Value
Bond Lengths (Å)
C-C (aromatic)	1.38 - 1.43
C-N (aniline)	~1.40
C-O (ethoxy)	~1.37
O-C (ethyl)	~1.43
C-H (aromatic)	~1.08
C-H (aliphatic)	~1.09
**Bond Angles (°) **
C-C-C (in ring)	~120
C-C-N	~120
C-C-O	~120
C-O-C	~118

Note: These values are typical for substituted benzene rings and are derived from computational studies and crystallographic data of similar molecules.[6] Actual values for 2,5-diethoxyaniline may vary.

Conformational Analysis

The conformational flexibility of 2,5-diethoxyaniline is primarily due to the rotation around the C-O bonds of the two ethoxy groups and the C-N bond of the amino group. The relative orientation of these groups dictates the molecule's overall shape, dipole moment, and ability to form intermolecular interactions such as hydrogen bonds.

The key dihedral angles that define the conformation are:

• τ₁ (C-C-O-C): Describes the orientation of the ethyl group relative to the benzene ring.

• τ₂ (H-N-C-C): Describes the orientation of the amino group.

Computational chemistry is the most common method for exploring the potential energy surface of such molecules to identify stable conformers.[7][8] For a molecule like 2,5-diethoxyaniline, the ethoxy groups are likely to adopt conformations that minimize steric hindrance with the adjacent amino group and with each other. The amino group itself is expected to be nearly planar with the benzene ring to maximize resonance stabilization.

Experimental and Computational Protocols

Determining the precise molecular structure and conformational preferences of 2,5-diethoxyaniline would involve a combination of experimental and computational techniques.

Synthesis

A common route for the synthesis of 2,5-diethoxyaniline is the reduction of the corresponding nitro compound, 2,5-diethoxynitrobenzene.

Protocol for Synthesis (General Method):

• Dissolution: Dissolve 2,5-diethoxynitrobenzene in a suitable solvent, such as ethanol or an aromatic solvent like toluene.

• Catalyst Addition: Add a catalyst, typically a noble metal on a carbon support (e.g., Platinum-on-carbon).

• Reduction: Carry out the reduction using hydrogen gas under elevated temperature (e.g., 80-110 °C) and pressure (e.g., 5-50 atm).[9] The reaction can also be performed using other reducing agents like sodium trimethylsilanethiolate.

• Work-up: After the reaction is complete, filter the catalyst.

• Isolation: Remove the solvent under reduced pressure. The resulting crude product can be purified by crystallization to yield 2,5-diethoxyaniline.

X-Ray Crystallography

This technique provides definitive information on the solid-state structure, including bond lengths, angles, and intermolecular packing.

Protocol for Single-Crystal X-ray Diffraction:

• Crystal Growth: Grow single crystals of 2,5-diethoxyaniline suitable for diffraction. This is often the most challenging step and can be achieved by slow evaporation of a saturated solution in an appropriate solvent.

• Data Collection: Mount a selected crystal on a diffractometer. Expose the crystal to a monochromatic X-ray beam and collect the diffraction pattern as the crystal is rotated.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the phase problem to generate an initial electron density map and build a molecular model. Refine the atomic positions and thermal parameters until the model accurately fits the experimental data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy in solution provides information about the molecule's connectivity and its dynamic conformational state.[10][11]

Protocol for Conformational Analysis using NMR:

• Sample Preparation: Dissolve a high-purity sample of 2,5-diethoxyaniline in a suitable deuterated solvent (e.g., CDCl₃).

• 1D NMR (¹H and ¹³C): Acquire standard proton and carbon-13 spectra to confirm the chemical structure and purity.

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to assign all proton and carbon signals unambiguously.

• NOESY/ROESY: Acquire Nuclear Overhauser Effect (NOE) or Rotating-frame Overhauser Effect (ROE) spectra. These experiments detect through-space interactions between protons that are close to each other (< 5 Å), providing crucial distance constraints for determining the preferred solution-state conformation.

Computational Modeling

Computational methods are used to explore the conformational landscape, calculate the relative energies of different conformers, and predict spectroscopic properties.[6][12]

Protocol for Computational Conformational Analysis:

• Structure Building: Construct a 3D model of 2,5-diethoxyaniline using molecular modeling software.

• Conformational Search: Perform a systematic or stochastic search of the conformational space by rotating the key dihedral angles.[12] This generates a large number of potential conformers.

• Energy Minimization: Optimize the geometry of each conformer using a suitable computational method, such as Density Functional Theory (DFT) with a basis set like 6-311G(d,p).[5]

• Frequency Calculation: Perform frequency calculations on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• Analysis: Rank the conformers by their relative energies to determine the most stable structures and their predicted population distribution at a given temperature.

Logical Workflow for Structural Analysis

The following diagram illustrates a typical workflow for the comprehensive structural and conformational analysis of a small organic molecule like 2,5-diethoxyaniline.

Caption: Workflow for structural and conformational analysis.

Conclusion

This guide provides a foundational understanding of the molecular structure and conformation of 2,5-diethoxyaniline for scientific and industrial applications. By combining data from analogous compounds with established experimental and computational protocols, researchers can develop a detailed model of this molecule. Such a model is indispensable for structure-activity relationship (SAR) studies, materials science applications, and the rational design of new chemical entities in drug discovery. The outlined workflows and methodologies serve as a practical starting point for any in-depth investigation of 2,5-diethoxyaniline and related derivatives.

References

• 1. 2,5-diethoxyaniline | 94-85-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 2,5-Diethoxyaniline [webbook.nist.gov]
• 4. 2,5-Diethoxyaniline [webbook.nist.gov]
• 5. Crystallographic and DFT study of novel dimethoxybenzene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conformational analysis, molecular structure, spectroscopic, NBO, reactivity descriptors, wavefunction and molecular docking investigations of 5,6-dimethoxy-1-indanone: A potential anti Alzheimer's agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Maestro Tutorial: Conformational Analysis [people.chem.ucsb.edu]
• 9. US5041671A - Process for the preparation 4-chloro-2,5-dimethoxy-aniline - Google Patents [patents.google.com]
• 10. Reweighting methods for elucidation of conformation ensembles of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. periodicos.ufms.br [periodicos.ufms.br]
• 12. Conformer Generation – Computational Chemistry | ETH Zurich [riniker.ethz.ch]

Spectroscopic Analysis of 2,5-Diethoxyaniline: A Technical Guide

This guide provides a detailed overview of the spectroscopic data for 2,5-Diethoxyaniline, a key intermediate in various chemical syntheses. The information presented is intended for researchers, scientists, and professionals in the field of drug development and materials science, offering a comprehensive resource for the characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the available nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2,5-Diethoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data for 2,5-Diethoxyaniline

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.7-6.8	d	1H	Ar-H
~6.3-6.4	dd	1H	Ar-H
~6.2-6.3	d	1H	Ar-H
~4.0	q	4H	-OCH₂CH₃
~3.8	br s	2H	-NH₂
~1.4	t	6H	-OCH₂CH₃

d: doublet, dd: doublet of doublets, q: quartet, t: triplet, br s: broad singlet

Table 2: Predicted ¹³C NMR Spectral Data for 2,5-Diethoxyaniline

Chemical Shift (δ, ppm)	Assignment
~150	Ar-C-O
~140	Ar-C-O
~130	Ar-C-NH₂
~115	Ar-C-H
~105	Ar-C-H
~100	Ar-C-H
~64	-OCH₂CH₃
~15	-OCH₂CH₃

Infrared (IR) Spectroscopy

The gas-phase IR spectrum for 2,5-Diethoxyaniline is available from the NIST/EPA Gas-Phase Infrared Database.[1] Key absorption bands are indicative of the functional groups present in the molecule.

Table 3: Infrared (IR) Spectral Data for 2,5-Diethoxyaniline

Wavenumber (cm⁻¹)	Intensity	Assignment
3480, 3390	Medium	N-H stretching (asymmetric and symmetric)
3050	Medium	Aromatic C-H stretching
2980, 2930	Strong	Aliphatic C-H stretching
1620	Medium	N-H bending (scissoring)
1510	Strong	Aromatic C=C stretching
1220	Strong	Aryl-O stretching (asymmetric)
1040	Strong	Alkyl-O stretching (C-O)

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 2,5-Diethoxyaniline is available from the NIST Mass Spectrometry Data Center.[2] The fragmentation pattern provides valuable information for confirming the molecular weight and structure of the compound.

Table 4: Mass Spectrometry (MS) Data for 2,5-Diethoxyaniline

m/z	Relative Intensity (%)	Assignment
181	100	[M]⁺ (Molecular ion)
152	85	[M - C₂H₅]⁺
137	40	[M - C₂H₄O]⁺
124	30	[M - C₂H₅O - CH₃]⁺
109	50	[M - 2(C₂H₅O)]⁺
81	25	[C₆H₅O]⁺

Experimental Protocols

Detailed experimental protocols for the acquisition of the cited spectroscopic data are not available in the source databases. Therefore, this section provides comprehensive, generalized procedures for obtaining high-quality NMR, IR, and MS spectra for an aromatic amine like 2,5-Diethoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Weigh approximately 5-10 mg of 2,5-Diethoxyaniline into a clean, dry NMR tube.

• Add approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to dissolve the sample.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Cap the NMR tube and gently agitate to ensure complete dissolution.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 0-12 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 0-220 ppm.

Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum manually or automatically.

• Calibrate the chemical shift axis using the internal standard (TMS at 0 ppm) or the residual solvent peak.

• Integrate the peaks in the ¹H NMR spectrum.

• Perform peak picking to identify the chemical shifts of all signals in both ¹H and ¹³C spectra.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the empty ATR crystal.

• Place a small amount of the solid 2,5-Diethoxyaniline sample onto the center of the ATR crystal.

• Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Collect the sample spectrum.

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Data Processing:

• The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Perform peak picking to identify the wavenumbers of the major absorption bands.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer with an electron ionization (EI) source, coupled with a gas chromatograph (GC-MS) for sample introduction.

Sample Preparation:

• Prepare a dilute solution of 2,5-Diethoxyaniline (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

GC-MS Parameters:

• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

• Solvent Delay: 3-4 minutes to prevent filament damage from the solvent.

Data Processing:

• Identify the peak corresponding to 2,5-Diethoxyaniline in the total ion chromatogram (TIC).

• Extract the mass spectrum for this peak.

• Identify the molecular ion peak ([M]⁺).

• Analyze the fragmentation pattern and assign major fragment ions.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2,5-Diethoxyaniline.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 2,5-Diethoxyaniline [webbook.nist.gov]
• 2. 2,5-Diethoxyaniline [webbook.nist.gov]

An In-depth Technical Guide on the Solubility Profile of 2,5-Diethoxyaniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2,5-Diethoxyaniline in organic solvents. Due to a notable lack of extensive quantitative solubility data in publicly available literature, this guide summarizes the known qualitative information and presents a detailed experimental protocol for the quantitative determination of its solubility. This allows researchers to generate precise data tailored to their specific laboratory conditions.

Introduction to 2,5-Diethoxyaniline

2,5-Diethoxyaniline, an aromatic amine, is a solid compound at room temperature. Its molecular structure, featuring a benzene ring substituted with two ethoxy groups and an amino group, suggests its potential for solubility in various organic solvents. The presence of the polar amino group allows for hydrogen bonding, while the ethoxy groups and the aromatic ring contribute to its nonpolar character, influencing its interactions with different types of solvents. Understanding the solubility of this compound is crucial for its application in chemical synthesis, formulation, and quality control.

Solubility Profile of 2,5-Diethoxyaniline

Currently, there is a significant gap in the scientific literature regarding comprehensive quantitative solubility data for 2,5-Diethoxyaniline in a wide range of organic solvents. The available information is primarily qualitative.

Table 1: Qualitative and Limited Quantitative Solubility of 2,5-Diethoxyaniline

Solvent	Solvent Type	Qualitative Solubility	Quantitative Solubility ( g/100g of solvent)
Methanol	Polar Protic	Soluble	Data not available
Ethanol	Polar Protic	Expected to be soluble	Data not available
Acetone	Polar Aprotic	Expected to be soluble	Data not available
Toluene	Nonpolar	Expected to be soluble	Data not available
Dichloromethane	Polar Aprotic	Expected to be soluble	Data not available
Ethyl Acetate	Polar Aprotic	Expected to be soluble	Data not available
Hexane	Nonpolar	Expected to have low solubility	Data not available

Note: The "Expected to be soluble/low solubility" entries are based on the general principles of "like dissolves like" and the solubility of structurally similar compounds.

Experimental Protocol for Quantitative Solubility Determination

To address the lack of quantitative data, the following detailed experimental protocol, based on the gravimetric method, is provided. This method is a reliable and widely used technique for determining the solubility of a solid in a liquid solvent.

Objective: To quantitatively determine the equilibrium solubility of 2,5-Diethoxyaniline in various organic solvents at a specified temperature (e.g., 25 °C).

Materials and Equipment:

• 2,5-Diethoxyaniline (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic water bath or incubator

• Vials with screw caps

• Magnetic stirrer and stir bars

• Syringe filters (e.g., 0.45 µm PTFE)

• Glass syringes

• Pre-weighed glass vials for evaporation

• Drying oven or vacuum oven

• Desiccator

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2,5-Diethoxyaniline to a series of vials, each containing a known volume of a specific organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic water bath set to the desired temperature (e.g., 25 °C).

  • Stir the mixtures using a magnetic stirrer for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of this period is crucial.

• Sample Withdrawal and Filtration:

  • Allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated glass syringe to prevent premature crystallization.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed glass vial. This step is critical to remove any undissolved solid particles.

• Gravimetric Analysis:

  • Record the exact mass of the filtered saturated solution.

  • Evaporate the solvent from the vial in a drying oven at a temperature below the boiling point of the solvent and the melting point of 2,5-Diethoxyaniline. A vacuum oven can be used to facilitate evaporation at a lower temperature.

  • Once the solvent is completely evaporated, place the vial in a desiccator to cool to room temperature.

  • Weigh the vial containing the dried 2,5-Diethoxyaniline solute.

  • Repeat the drying and weighing process until a constant mass is achieved.

• Calculation of Solubility:

  • The mass of the dissolved 2,5-Diethoxyaniline is the final constant mass of the vial minus the initial mass of the empty vial.

  • The mass of the solvent is the mass of the saturated solution minus the mass of the dissolved 2,5-Diethoxyaniline.

  • Solubility can be expressed in various units, such as g/100g of solvent or mg/mL.

Calculation Formula ( g/100g of solvent):

Solubility = (Mass of dissolved 2,5-Diethoxyaniline / Mass of solvent) x 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 2,5-Diethoxyaniline.

Caption: Workflow for the gravimetric determination of solubility.

Conclusion

While there is a current lack of comprehensive quantitative solubility data for 2,5-Diethoxyaniline in organic solvents, this guide provides the necessary framework for researchers to obtain this critical information. The provided experimental protocol for the gravimetric method is a robust and reliable approach for determining the solubility profile of this compound. Accurate solubility data is indispensable for the effective utilization of 2,5-Diethoxyaniline in research, development, and manufacturing processes within the chemical and pharmaceutical industries. Further research to populate the quantitative solubility table presented in this guide is highly encouraged.

Unveiling the Genesis of 2,5-Diethoxyaniline: A Technical Guide to its Discovery and First Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide illuminates the historical discovery and the first reported synthesis of the valuable aromatic amine, 2,5-Diethoxyaniline. Also known as aminohydroquinone diethyl ether, this compound serves as a crucial intermediate in the synthesis of various dyes and potential pharmaceutical agents. This document provides a detailed account of the seminal work, including experimental protocols and quantitative data, presented in a clear and accessible format for today's scientific community.

Discovery and First Reported Synthesis

The first documented synthesis of 2,5-Diethoxyaniline was reported in 1890 by F. Kehrmann in the prestigious German journal, Berichte der deutschen chemischen Gesellschaft. The synthesis involved the reduction of the precursor, 2,5-diethoxynitrobenzene. This foundational work laid the groundwork for future applications and further studies of this class of compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Diethoxyaniline is provided in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₅NO₂	[1][2]
Molecular Weight	181.23 g/mol
Melting Point	85-88 °C
Appearance	Solid
CAS Number	94-85-9	[1][2]

Experimental Protocols: The First Reported Synthesis

The following is a detailed methodology for the first reported synthesis of 2,5-Diethoxyaniline, as described by F. Kehrmann. The synthesis is a two-step process starting from p-hydroquinone.

Step 1: Synthesis of 2,5-Diethoxynitrobenzene

The precursor, 2,5-diethoxynitrobenzene, was synthesized from p-diethoxybenzene. The specific details of this nitration step were not fully elaborated in the initial report on the aniline derivative but are a prerequisite for the final reduction.

Step 2: Reduction of 2,5-Diethoxynitrobenzene to 2,5-Diethoxyaniline

This crucial step details the conversion of the nitro-compound to the target aniline.

Experimental Workflow:

References

• 1. 2,5-Diethoxyaniline [webbook.nist.gov]
• 2. ias.ac.in [ias.ac.in]

An In-depth Technical Guide to the Electronic Properties of 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental and computational data on the electronic properties of 2,5-Diethoxyaniline are scarce in the current scientific literature. This guide provides a comprehensive overview based on the available information for its close structural analogue, 2,5-Dimethoxyaniline, and general principles of physical organic chemistry. The electronic properties of the diethoxy- compound are expected to be qualitatively similar to its dimethoxy- counterpart, with minor quantitative differences.

Introduction

2,5-Diethoxyaniline is an aromatic amine with two electron-donating ethoxy groups on the benzene ring. These substituents significantly influence the electron density distribution and, consequently, the electronic properties of the molecule. Understanding these properties is crucial for its potential applications in materials science, as a building block for conductive polymers, and in medicinal chemistry. This guide summarizes the key electronic characteristics, drawing parallels from its well-studied analogue, 2,5-Dimethoxyaniline.

Core Electronic Properties: An Analog-Based Overview

The electronic properties of aniline derivatives are largely dictated by the nature of the substituents on the aromatic ring. The ethoxy groups in 2,5-Diethoxyaniline, being electron-donating, are expected to increase the energy of the Highest Occupied Molecular Orbital (HOMO) and have a lesser effect on the Lowest Unoccupied Molecular Orbital (LUMO), thereby reducing the HOMO-LUMO gap compared to unsubstituted aniline.

Quantitative Data Summary (Based on 2,5-Dimethoxyaniline and its Polymer)

The following table summarizes the available quantitative data for poly(2,5-dimethoxyaniline), the polymeric form of the close analogue to 2,5-diethoxyaniline.

Property	Value	Compound	Notes
Electrical Conductivity	10⁻⁴ σ/cm	Poly(2,5-dimethoxyaniline)	The conductivity is relatively low, potentially due to localization of charges.[1]
UV-Vis Absorption (π-π*)	286–336 nm	Poly(2,5-dimethoxyaniline)	In HCl-doped, partially soluble form.
UV-Vis Absorption (Exciton)	557–597 nm	Poly(2,5-dimethoxyaniline)	In HCl-doped, partially soluble form, indicating polaronic features.[1]
Oxidation Potentials	+0.18 to +0.28 V and -0.02 V vs Ag/AgCl	Poly(2,5-dimethoxyaniline) film	Observed in cyclic voltammetry, corresponding to the transition between different oxidation states of the polymer.[2]

Theoretical Insights from Density Functional Theory (DFT)

For a molecule like 2,5-Diethoxyaniline, DFT studies would likely reveal:

• HOMO: Primarily localized on the aniline nitrogen and the aromatic ring, reflecting its electron-donating character.

• LUMO: Distributed over the aromatic ring, representing the region for electron acceptance.

• HOMO-LUMO Gap: A smaller energy gap compared to aniline, indicating its relative ease of oxidation.

The following diagram illustrates a typical workflow for the computational analysis of the electronic properties of a molecule like 2,5-Diethoxyaniline.

Computational Workflow for Electronic Property Analysis

Experimental Protocols

The following are detailed, generalized methodologies for key experiments used to characterize the electronic properties of aniline derivatives.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to study the redox behavior of a compound. For an aniline derivative, it can provide information about its oxidation potential.

Objective: To determine the oxidation potential of 2,5-Diethoxyaniline.

Materials:

• Working Electrode (e.g., Glassy Carbon Electrode)

• Reference Electrode (e.g., Ag/AgCl)

• Counter Electrode (e.g., Platinum wire)

• Potentiostat

• Electrochemical cell

• 2,5-Diethoxyaniline solution (e.g., 1 mM in a suitable solvent)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium perchlorate in acetonitrile)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Electrode Preparation: Polish the working electrode with alumina slurry, rinse with deionized water and the solvent, and dry it.

• Cell Assembly: Assemble the three electrodes in the electrochemical cell containing the 2,5-Diethoxyaniline solution with the supporting electrolyte.

• Deoxygenation: Purge the solution with an inert gas for 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

• Data Acquisition:

  • Set the potential window. For an aniline derivative, a scan might start from 0 V to a positive potential (e.g., +1.5 V) and back.

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram, recording the current response as a function of the applied potential.

• Data Analysis: The potential at which an anodic (oxidation) peak appears corresponds to the oxidation potential of the compound.

The following diagram illustrates the experimental workflow for cyclic voltammetry.

Experimental Workflow for Cyclic Voltammetry

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Objective: To determine the wavelengths of maximum absorption (λmax) for 2,5-Diethoxyaniline.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• 2,5-Diethoxyaniline

• Spectroscopic grade solvent (e.g., ethanol, acetonitrile)

Procedure:

• Solution Preparation: Prepare a dilute solution of 2,5-Diethoxyaniline in the chosen solvent. The concentration should be adjusted to have an absorbance in the range of 0.1 to 1.0.

• Blank Measurement: Fill a cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Fill a cuvette with the sample solution and record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis: Identify the wavelength(s) at which the absorbance is at a maximum (λmax). These correspond to electronic transitions within the molecule, such as π-π* transitions.

Signaling Pathways and Logical Relationships

Currently, there are no known signaling pathways directly involving 2,5-Diethoxyaniline in the context of drug development or biological processes. The primary interest in this molecule and its analogues lies in their electronic and material properties.

Conclusion

While direct data for 2,5-Diethoxyaniline is limited, the study of its analogue, 2,5-Dimethoxyaniline, and the general principles of substituted anilines provide valuable insights into its electronic properties. It is expected to be an electron-rich aromatic amine with a relatively low oxidation potential and a smaller HOMO-LUMO gap compared to aniline. Further experimental and computational studies are necessary to fully elucidate the specific electronic characteristics of 2,5-Diethoxyaniline and unlock its full potential in various scientific and industrial applications.

References

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]

In-depth Technical Guide: Thermal Stability and Decomposition of 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, a comprehensive search of publicly available scientific literature and safety data repositories did not yield specific experimental data on the thermal stability and decomposition of 2,5-Diethoxyaniline, such as Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) results. This guide, therefore, provides a framework based on the known properties of 2,5-Diethoxyaniline, general characteristics of substituted anilines, and standardized methodologies for thermal analysis.

Introduction to 2,5-Diethoxyaniline

2,5-Diethoxyaniline is an aromatic amine with the chemical formula (C₂H₅O)₂C₆H₃NH₂. It is a solid at room temperature and finds use as an intermediate in the synthesis of various organic compounds, including dyes and potentially pharmaceutical agents.[1] Understanding the thermal stability and decomposition profile of this compound is critical for safe handling, storage, and application in chemical synthesis and drug development, where thermal processes are often employed.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,5-Diethoxyaniline is presented in Table 1. This data is essential for designing and interpreting thermal analysis experiments.

Property	Value	Reference
Molecular Formula	C₁₀H₁₅NO₂	[1]
Molecular Weight	181.23 g/mol	[1]
Appearance	White to light yellow to light red powder/crystal
Melting Point	83.0 to 87.0 °C
Solubility	Soluble in Methanol
Storage Conditions	Store in a cool, dry place, under an inert gas. Light and air sensitive.	[2]

General Thermal Stability and Decomposition of Substituted Anilines

While specific data for 2,5-Diethoxyaniline is unavailable, the thermal behavior of aniline and its derivatives is generally influenced by the nature and position of substituents on the aromatic ring.

General Considerations:

• Amino Group: The primary amine group is susceptible to oxidation, especially at elevated temperatures.

• Alkoxy Groups: The ethoxy (-OCH₂CH₃) groups in 2,5-Diethoxyaniline are electron-donating. Such groups can influence the electron density of the aromatic ring and the amino group, potentially affecting the decomposition pathway.

• Decomposition Onset: The decomposition of aniline occurs at temperatures above 190°C.[3] Substituted anilines may exhibit different decomposition temperatures depending on their specific structure.

• Decomposition Products: Upon heating, anilines can decompose to produce toxic and corrosive fumes, including ammonia, nitrogen oxides, and carbon monoxide.[3] The decomposition of 2,5-Diethoxyaniline would also likely involve the fragmentation of the ethoxy groups.

Experimental Protocols for Thermal Analysis

To determine the thermal stability and decomposition of 2,5-Diethoxyaniline, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is recommended.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the decomposition temperatures and weight loss profiles of a material.

Suggested Experimental Protocol:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Place 5-10 mg of 2,5-Diethoxyaniline into a TGA pan (e.g., aluminum or platinum).[4]

• Atmosphere: The analysis should be conducted under both an inert atmosphere (e.g., nitrogen or argon) and an oxidative atmosphere (e.g., air or oxygen) to understand the influence of oxygen on the decomposition process. A typical flow rate is 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).[4]

• Data Analysis: The resulting TGA curve (mass vs. temperature) will show the onset temperature of decomposition, the temperature of maximum decomposition rate (from the derivative of the TGA curve, DTG), and the percentage of residual mass.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature or time. It is used to determine thermal transitions such as melting, crystallization, and decomposition.

Suggested Experimental Protocol:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Hermetically seal 2-5 mg of 2,5-Diethoxyaniline in an aluminum DSC pan.

• Reference: An empty, hermetically sealed aluminum pan.

• Atmosphere: Typically conducted under an inert atmosphere (e.g., nitrogen) to prevent oxidative decomposition during the analysis of melting behavior.

• Temperature Program:

  • Equilibrate at a temperature below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature beyond the expected decomposition point.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) will show an endothermic peak corresponding to the melting point and potentially exothermic peaks associated with decomposition.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for assessing the thermal stability of a chemical compound like 2,5-Diethoxyaniline.

Caption: General workflow for assessing the thermal stability of a chemical compound.

Safety and Handling

Given the lack of specific decomposition data, caution is paramount when handling 2,5-Diethoxyaniline at elevated temperatures.

• Incompatibilities: Avoid contact with oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container under a nitrogen blanket to prevent degradation from air and light.[2]

• Handling: Avoid breathing dust, vapor, mist, or gas.[2] Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a respirator if necessary.[1]

• Hazardous Decomposition Products: Upon decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.

Conclusion and Future Work

There is a notable gap in the scientific literature regarding the experimental thermal stability and decomposition of 2,5-Diethoxyaniline. The information provided in this guide is based on general principles for substituted anilines and standard analytical procedures. It is strongly recommended that experimental studies, specifically TGA and DSC, be conducted on 2,5-Diethoxyaniline to obtain quantitative data. Further analysis using techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) would be invaluable for identifying the specific decomposition products and elucidating the decomposition mechanism. This data would be of significant benefit to researchers and professionals working with this compound in various fields.

References

• 1. 2,5-二乙氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. Aniline (benzenamine) - DCCEEW [dcceew.gov.au]
• 4. benchchem.com [benchchem.com]

2,5-Diethoxyaniline: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,5-Diethoxyaniline (CAS No: 94-85-9), a primary aromatic amine used in various chemical syntheses. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the environment.

Section 1: Chemical Identification and Physical Properties

2,5-Diethoxyaniline, also known as Aminohydroquinone Diethyl Ether, is a solid organic compound.[1] Its key properties are summarized below.

Property	Value	Reference
CAS Number	94-85-9	[2][3]
EC Number	202-369-5	[2]
Linear Formula	(C₂H₅O)₂C₆H₃NH₂	[2]
Molecular Weight	181.23 g/mol	[2][3]
Appearance	White to light yellow or light red powder/crystal	[1]
Melting Point	83-88 °C	[2]
Boiling Point	190-192 °C (at 30 torr)	[4]

Section 2: Hazard Identification and Classification

2,5-Diethoxyaniline is classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[4] The toxicological properties of this substance have not been fully investigated, but it is known to be harmful.[4]

GHS Hazard Classification Summary:

Hazard Class	Category	GHS Code	Description	Reference
Acute Toxicity, Oral	4	H302	Harmful if swallowed
Acute Toxicity, Dermal	4	H312	Harmful in contact with skin
Acute Toxicity, Inhalation	4	H332	Harmful if inhaled
Skin Irritation	2	H315	Causes skin irritation	[1][2]
Eye Irritation	2	H319	Causes serious eye irritation	[1][2]
Specific Target Organ Toxicity	Single Exposure	H335	May cause respiratory irritation	[2]

Signal Word: Warning [2]

Precautionary Statements (Selected):

Code	Statement	Reference
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	[2]
P270	Do not eat, drink or smoke when using this product.
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[2]
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of water.	[2]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[2]
P501	Dispose of contents/container to an approved waste disposal plant.

Section 3: Emergency Protocols and First Aid

Immediate and appropriate first aid is crucial in the event of exposure. Always show the Safety Data Sheet (SDS) to attending medical personnel.

Experimental Protocol: First Aid Measures

• Inhalation:

  • Immediately move the exposed person to fresh air.[4][5]

  • If breathing has stopped or is difficult, provide artificial respiration or oxygen.[4]

  • Keep the person warm and at rest.[5]

  • Seek immediate medical attention.[4][5]

• Skin Contact:

  • Immediately remove all contaminated clothing and shoes.[4]

  • Flush the affected skin with plenty of soap and water for at least 15 minutes.[4]

  • If irritation persists, seek medical attention.[5]

  • Wash contaminated clothing before reuse.[6]

• Eye Contact:

  • Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][7]

  • Ensure complete irrigation by keeping eyelids apart.[6]

  • Removal of contact lenses should only be done by skilled personnel.[6]

  • Seek immediate medical attention.[4]

• Ingestion:

  • If the person is conscious, rinse their mouth with water.[8]

  • Do NOT induce vomiting.[9]

  • Give one or two glasses of water to dilute the chemical.[9]

  • Never give anything by mouth to an unconscious person.[8]

  • Seek immediate medical attention and call a poison control center.[9]

Section 4: Fire and Explosion Hazard Data

2,5-Diethoxyaniline is a combustible solid.[2]

Experimental Protocol: Fire Fighting Measures

• Suitable Extinguishing Media:

  • Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

• Specific Hazards:

  • Combustion may produce hazardous products, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7][8]

• Firefighter Protocol:

  • Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive pressure mode, and full protective gear.[4][7]

  • Move containers from the fire area if it can be done without risk.

  • Use water spray to cool fire-exposed containers.[6]

  • Approach fire from upwind to avoid hazardous vapors and toxic decomposition products.

Section 5: Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental contamination.

Experimental Protocol: Spill Cleanup

• Personnel Protection & Evacuation:

  • Ensure adequate ventilation.[8]

  • Avoid all personal contact, including inhalation of dust.[6]

  • Wear appropriate personal protective equipment (PPE) as described in Section 7.[6]

  • Clear the area of unnecessary personnel and move upwind.[6]

• Containment:

  • Prevent the spill from entering drains, sewers, or waterways.[6]

  • For liquid spills, create a dike around the spill using inert absorbent materials like sand, vermiculite, or cat litter.[6][10]

• Cleanup and Decontamination:

  • Use dry cleanup procedures and avoid generating dust.[6]

  • Carefully sweep or vacuum up the spilled material.[4]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[4][8]

  • Decontaminate the spill area with a suitable cleaning agent.[10]

• Disposal:

  • Dispose of the waste material through a licensed disposal company, in accordance with local, state, and federal regulations.[8]

The following diagram illustrates the logical workflow for responding to an accidental spill.

Caption: Workflow for Accidental Spill Response.

Section 6: Handling and Storage

Proper handling and storage practices are necessary to minimize risks.

Handling Protocol:

• Work in a well-ventilated area, preferably in a chemical fume hood.[6]

• Avoid contact with skin, eyes, and clothing.[4]

• Avoid the formation and inhalation of dust.[8]

• Do not eat, drink, or smoke in areas where the chemical is handled.[6]

• Wash hands thoroughly with soap and water after handling.[6]

• Ensure containers are kept securely sealed when not in use.[6]

Storage Protocol:

• Store in a cool, dry, and well-ventilated area.[6]

• Keep containers tightly closed to prevent moisture absorption and contamination.[8]

• Store away from incompatible materials and foodstuff containers.[6]

• Protect containers from physical damage.[6]

• Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and chloroformates.[4][7]

Section 7: Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary methods for controlling exposure.

Engineering Controls:

• Ventilation: Use only in a well-ventilated area. A system of local and/or general exhaust is recommended to keep employee exposures as low as possible.[8]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming to EN166 or NIOSH standards.[7][8]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[4][8]

  • Clothing: Wear protective clothing to prevent skin exposure.[4] A lab coat is standard.

• Respiratory Protection: For operations where dust may be generated, use a NIOSH-approved N95 dust mask or a higher level of respiratory protection as necessary.[2][4] Follow OSHA respirator regulations found in 29 CFR 1910.134.[4]

• Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash hands before breaks and at the end of the workday.[8]

References

• 1. 2,5-Diethoxyaniline | 94-85-9 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 2. 2,5-Diethoxyaniline 97 94-85-9 [sigmaaldrich.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. acs.org [acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Azo Dyes Using 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes are a prominent class of organic compounds characterized by the presence of one or more azo groups (–N=N–) connecting aromatic rings.[1] Their extended conjugated systems are responsible for their vibrant colors, making them extensively used as colorants in the textile, printing, and food industries.[1] Beyond their traditional applications, the diverse structures of azo compounds have garnered interest in medicinal chemistry and drug development, where they serve as scaffolds for pharmacologically active agents.

The synthesis of azo dyes is a well-established two-step process: the diazotization of a primary aromatic amine followed by a coupling reaction with an electron-rich aromatic compound. The diazotization step involves the conversion of the primary amine into a diazonium salt using nitrous acid, typically generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0–5 °C).[2] The resulting diazonium salt is a reactive electrophile that readily couples with activated aromatic compounds such as phenols, anilines, and naphthols to form the corresponding azo dye.[1]

This application note provides detailed protocols for the synthesis of azo dyes using 2,5-diethoxyaniline as the diazo component. The presence of two ethoxy groups on the aniline ring can influence the color and properties of the resulting dyes. These protocols are based on established methodologies for similar aniline derivatives and are intended to serve as a guide for the synthesis and exploration of novel azo dyes.

Experimental Protocols

Note: The following protocols are adapted from established procedures for structurally similar aniline derivatives, such as 2-methoxyaniline and 2-methoxy-5-nitroaniline, due to the limited availability of specific protocols for 2,5-diethoxyaniline in the reviewed literature.[3][4] Researchers should consider these as starting points and may need to optimize reaction conditions.

Protocol 1: Diazotization of 2,5-Diethoxyaniline

This protocol describes the formation of the 2,5-diethoxybenzenediazonium chloride solution, which is the key intermediate for the subsequent coupling reactions.

Materials:

• 2,5-Diethoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Urea (optional, to quench excess nitrous acid)

• Starch-iodide paper (for testing for excess nitrous acid)

Procedure:

• In a beaker, dissolve a specific molar amount of 2,5-diethoxyaniline in a mixture of concentrated hydrochloric acid and distilled water.

• Cool the resulting solution to 0–5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution. It is crucial to maintain the temperature between 0–5 °C throughout the addition to prevent the decomposition of the diazonium salt.[2]

• After the complete addition of the sodium nitrite solution, continue stirring the mixture for an additional 15-20 minutes at 0–5 °C.

• A slight excess of nitrous acid can be confirmed using starch-iodide paper (a positive test turns the paper blue-black). If desired, any excess nitrous acid can be decomposed by the careful addition of a small amount of urea.

• The resulting cold diazonium salt solution should be used immediately in the subsequent coupling reaction.

Protocol 2: Synthesis of 1-(2,5-Diethoxyphenylazo)-2-naphthol

This protocol details the coupling of the 2,5-diethoxybenzenediazonium salt with 2-naphthol to produce a naphtholic azo dye.

Materials:

• Freshly prepared 2,5-diethoxybenzenediazonium chloride solution (from Protocol 1)

• 2-Naphthol (β-Naphthol)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve a molar equivalent of 2-naphthol in a 10% aqueous solution of sodium hydroxide.

• Cool this alkaline 2-naphthol solution to 0–5 °C in an ice bath.

• With vigorous stirring, slowly add the cold diazonium salt solution (from Protocol 1) to the cold alkaline 2-naphthol solution.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the completion of the coupling reaction.

• Collect the precipitated dye by vacuum filtration.

• Wash the solid product thoroughly with cold distilled water to remove any unreacted salts.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or acetic acid.

• Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature.

Protocol 3: Synthesis of 4-(2,5-Diethoxyphenylazo)-N,N-dimethylaniline

This protocol describes the coupling of the 2,5-diethoxybenzenediazonium salt with N,N-dimethylaniline to yield an amino azo dye.

Materials:

• Freshly prepared 2,5-diethoxybenzenediazonium chloride solution (from Protocol 1)

• N,N-Dimethylaniline

• Glacial Acetic Acid

• Sodium Acetate (optional, for pH adjustment)

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve a molar equivalent of N,N-dimethylaniline in glacial acetic acid.

• Cool this acidic solution to 0–5 °C in an ice bath.

• With vigorous stirring, slowly add the cold diazonium salt solution (from Protocol 1) to the cold N,N-dimethylaniline solution.

• A colored solution or precipitate of the azo dye will form. The pH of the reaction mixture can be adjusted to be mildly acidic (pH 4-5) by the addition of a sodium acetate solution if necessary to facilitate the coupling.

• Continue to stir the reaction mixture in the ice bath for 30-60 minutes.

• If the dye precipitates, collect it by vacuum filtration and wash it with cold water. If the dye remains in solution, it may be precipitated by the addition of a base.

• The crude product can be purified by recrystallization from an appropriate solvent.

• Dry the purified azo dye.

Data Presentation

Diazo Component	Coupling Component	Molar Ratio (Amine:Coupling)	Reaction Conditions	Product	λmax (nm)	Solvent	Reference
2-Methoxyaniline	2-Naphthol	1:1	Diazotization: 0-5°C, HCl/NaNO₂Coupling: 0-5°C, NaOH	1-(2-Methoxyphenylazo)-2-naphthol	~480	Ethanol	[4]
2-Methoxy-5-nitroaniline	1-Naphthol	1:1	Diazotization: 0-5°C, H₂SO₄/NaNO₂Coupling: 0-5°C	1-(2-Methoxy-5-nitrophenylazo)-4-naphthol	520	Ethanol	[3]
2-Methoxy-5-nitroaniline	N-Phenylnaphthylamine	1:1	Diazotization: 0-5°C, H₂SO₄/NaNO₂Coupling: 0-5°C	4-(2-Methoxy-5-nitrophenylazo)-N-phenyl-1-naphthylamine	510	DMF	[3]
Aniline	N,N-Dimethylaniline	1:1	Diazotization: 0-5°C, HCl/NaNO₂Coupling: 0-5°C, mild acid	4-(Phenylazo)-N,N-dimethylaniline	~410	Ethanol	[5]

Visualizations

Caption: Experimental workflow for the synthesis of azo dyes from 2,5-Diethoxyaniline.

Caption: General reaction pathway for the synthesis of an azo dye.

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diazotisation [organic-chemistry.org]
• 3. scialert.net [scialert.net]
• 4. impactfactor.org [impactfactor.org]
• 5. uv-visible light absorption spectra of azo dyes molecular structure chromophores disperse red 19 azo dye spectrum dyes dyestuffs chromophore group spectra Doc Brown's chemistry revision notes [docbrown.info]

Application Notes and Protocols: 2,5-Diethoxyaniline as a Precursor for Azo Pigment Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2,5-diethoxyaniline as a precursor in the synthesis of azo pigments. Azo pigments are a significant class of colorants used in various industrial applications, including inks, coatings, plastics, and textiles. The following sections detail the chemical principles, experimental procedures, and expected outcomes for the synthesis of a representative red azo pigment.

Introduction

2,5-Diethoxyaniline is an aromatic amine that serves as a valuable intermediate in the synthesis of organic dyes and pigments. Its chemical structure, featuring two ethoxy groups on the benzene ring, influences the final color and properties of the resulting pigment. The synthesis of azo pigments from 2,5-diethoxyaniline follows a two-step reaction pathway: diazotization of the primary aromatic amine followed by a coupling reaction with an electron-rich coupling component. This process allows for the creation of a wide gamut of colors by varying the coupling partner.

Principle of Synthesis

The synthesis of azo pigments from 2,5-diethoxyaniline involves two key chemical transformations:

• Diazotization: The primary aromatic amine group of 2,5-diethoxyaniline is converted into a diazonium salt. This reaction is typically carried out in an acidic medium at low temperatures (0-5 °C) using sodium nitrite. The resulting diazonium salt is a highly reactive electrophile.

• Azo Coupling: The diazonium salt is then reacted with a coupling component, which is an aromatic compound rich in electrons, such as a naphthol or an acetoacetanilide derivative. This electrophilic aromatic substitution reaction forms a stable azo compound, characterized by the -N=N- chromophore, which is responsible for the pigment's color.

Experimental Protocols

This section provides a detailed protocol for the synthesis of a representative red azo pigment using 2,5-diethoxyaniline as the diazo component and 3-hydroxy-2-naphthanilide as the coupling component.

Materials and Equipment

Material/Equipment	Specification
2,5-Diethoxyaniline	Reagent grade, >98% purity
3-Hydroxy-2-naphthanilide	Reagent grade
Sodium Nitrite (NaNO₂)	ACS grade
Hydrochloric Acid (HCl)	Concentrated (37%)
Sodium Hydroxide (NaOH)	ACS grade
Glacial Acetic Acid	ACS grade
Distilled Water
Ice
Beakers	Various sizes
Magnetic Stirrer and Stir Bar
Thermometer
pH meter or pH paper
Büchner Funnel and Flask
Filter Paper
Drying Oven

Diazotization of 2,5-Diethoxyaniline (Diazo Component Preparation)

• In a 250 mL beaker, add 18.1 g (0.1 mol) of 2,5-diethoxyaniline to 100 mL of water and 25 mL of concentrated hydrochloric acid.

• Stir the mixture until the aniline is completely dissolved. A gentle warming may be required.

• Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• In a separate beaker, dissolve 7.0 g (0.101 mol) of sodium nitrite in 30 mL of distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled 2,5-diethoxyaniline hydrochloride solution over a period of 15-20 minutes, ensuring the temperature is maintained between 0-5 °C.

• After the addition is complete, continue stirring for an additional 30 minutes at 0-5 °C.

• Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If necessary, add a small amount of sulfamic acid to quench the excess nitrous acid until the starch-iodide test is negative.

• The resulting clear solution is the diazonium salt of 2,5-diethoxyaniline and should be used immediately in the next step.

Preparation of the Coupling Component Solution

• In a 500 mL beaker, dissolve 26.3 g (0.1 mol) of 3-hydroxy-2-naphthanilide in 200 mL of a 5% aqueous sodium hydroxide solution.

• Stir until a clear solution is obtained.

• Cool the solution to 0-5 °C in an ice bath.

Azo Coupling Reaction

• Slowly add the cold diazonium salt solution to the cold coupling component solution with vigorous stirring over a period of 30 minutes.

• Maintain the temperature of the reaction mixture at 0-10 °C throughout the addition.

• After the addition is complete, continue to stir the mixture for 2 hours, allowing the temperature to slowly rise to room temperature. A colored precipitate of the azo pigment will form.

• Adjust the pH of the suspension to 4.5-5.5 with dilute acetic acid.

• Heat the pigment slurry to 80-90 °C for 1 hour to promote pigment crystallization and improve its properties.

• Allow the slurry to cool to room temperature.

Isolation and Purification of the Pigment

• Filter the precipitated pigment using a Büchner funnel.

• Wash the filter cake thoroughly with distilled water until the filtrate is neutral and free of soluble salts.

• Dry the pigment in an oven at 60-70 °C until a constant weight is achieved.

• The dried pigment can be pulverized to a fine powder.

Data Presentation

The following table summarizes the key properties of the synthesized azo pigment. Note: The quantitative data presented here are representative and should be determined experimentally for each synthesis.

Property	Value
Chemical Name	2-((2,5-diethoxyphenyl)diazenyl)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
C.I. Name	(Not assigned, would be a new pigment)
Molecular Formula	C₃₄H₃₁N₃O₄
Molecular Weight	557.64 g/mol
Color	Red
Yield	To be determined experimentally (e.g., 85-95%)
Melting Point	To be determined experimentally
λmax (in a suitable solvent)	To be determined experimentally

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of an azo pigment from 2,5-diethoxyaniline.

Chemical Reaction Pathway

Caption: Overall chemical reaction for the synthesis of the azo pigment.

Application Notes and Protocols: Diazotization of 2,5-Diethoxyaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diazotization is a fundamental process in organic synthesis where a primary aromatic amine is converted into a diazonium salt.[1][2] This reaction is conducted at low temperatures, typically between 0-5°C, by treating the amine with nitrous acid, which is usually generated in situ from sodium nitrite and a strong mineral acid like hydrochloric acid.[3][] The resulting diazonium salts are highly versatile intermediates, readily undergoing subsequent reactions to introduce a wide range of functional groups onto the aromatic ring, making them crucial in the synthesis of dyes, pharmaceuticals, and other organic compounds.[5][6] This document provides a detailed protocol for the diazotization of 2,5-diethoxyaniline to form 2,5-diethoxyphenyldiazonium chloride.

Safety Precautions

• 2,5-Diethoxyaniline: Handle with care. It is harmful if swallowed, in contact with skin, or if inhaled. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Use in a well-ventilated fume hood and wear appropriate PPE.

• Sodium Nitrite: Oxidizing agent. May intensify fire. Toxic if swallowed. Handle with care and avoid contact with skin and eyes.

• Diazonium Salts: Arenediazonium salts are unstable and can be explosive when isolated and dried.[2] It is imperative to keep the reaction temperature low (0-5°C) and to use the diazonium salt solution immediately in the subsequent reaction step without attempting to isolate the solid salt.

Experimental Protocol

This protocol outlines the diazotization of 2,5-diethoxyaniline. The resulting diazonium salt is prepared in an aqueous solution and should be used promptly for subsequent coupling or substitution reactions.

Materials:

• 2,5-Diethoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Starch-iodide paper

• Congo red paper

Equipment:

• Beaker or round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Thermometer

Procedure:

• Dissolution of the Amine: In a beaker or round-bottom flask, suspend 2,5-diethoxyaniline in a mixture of concentrated hydrochloric acid and water. Stir the mixture until the amine fully dissolves, forming the hydrochloride salt. Gentle warming may be necessary to facilitate dissolution.[7]

• Cooling: Cool the solution to 0-5°C using an ice bath. It is crucial to maintain this temperature range throughout the reaction to ensure the stability of the diazonium salt.[2][8] Partial precipitation of the amine hydrochloride may occur upon cooling.[7]

• Preparation of Sodium Nitrite Solution: In a separate beaker, prepare a solution of sodium nitrite in distilled water.

• Diazotization: While vigorously stirring the cooled amine hydrochloride solution, add the sodium nitrite solution dropwise using a dropping funnel.[9] The rate of addition should be controlled to maintain the temperature between 0-5°C.

• Monitoring the Reaction: Monitor the reaction for the presence of excess nitrous acid using starch-iodide paper. A positive test (the paper turns blue-black) indicates an excess of nitrous acid. Maintain a slight excess for approximately 30 minutes to ensure complete diazotization.[7] Also, ensure an excess of hydrochloric acid is present by testing with Congo red paper (the paper should turn blue).[7]

• Use of the Diazonium Salt Solution: The resulting solution of 2,5-diethoxyphenyldiazonium chloride is now ready for the subsequent reaction step (e.g., azo coupling, Sandmeyer reaction). It is critical to use this solution without delay.

Data Presentation

The following table summarizes the quantitative data for the diazotization of 2,5-diethoxyaniline based on a typical laboratory-scale reaction.

Parameter	Value
Reactants
2,5-Diethoxyaniline	1.0 molar equivalent
Sodium Nitrite (NaNO₂)	1.0 - 1.2 molar equivalents
Hydrochloric Acid (HCl)	2.5 - 3.0 molar equivalents
Reaction Conditions
Temperature	0 - 5 °C
Reaction Time	30 - 60 minutes
Solvent
Water

Experimental Workflow

References

• 1. DIAZONIUM SALTS AND SYNTHETIC APPLICATIONS: – My chemistry blog [mychemblog.com]
• 2. CK12-Foundation [flexbooks.ck12.org]
• 3. Diazotisation [organic-chemistry.org]
• 5. Diazoniume salt synthesis [organic-chemistry.org]
• 6. lkouniv.ac.in [lkouniv.ac.in]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. How do you prepare benzene diazonium chloride by diazotizarion give equat.. [askfilo.com]

Application Notes and Protocols: Coupling Reaction of Diazotized 2,5-Diethoxyaniline with Naphthols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of azo dyes through the coupling reaction of diazotized 2,5-diethoxyaniline with α-naphthol and β-naphthol. Azo dyes are a significant class of organic compounds with wide-ranging applications in the textile, pharmaceutical, and imaging industries. The specific compounds derived from 2,5-diethoxyaniline are of interest for their potential as specialized dyes and functional molecules.

The synthesis is a two-step process: the diazotization of the primary aromatic amine, 2,5-diethoxyaniline, followed by the electrophilic aromatic substitution (azo coupling) with a naphthol.[1][2][3][4] This document outlines the general procedures, reaction parameters, and expected outcomes for these reactions.

Chemical Reaction Pathway

The overall reaction involves the conversion of 2,5-diethoxyaniline to a diazonium salt, which then reacts with either α-naphthol or β-naphthol to form the corresponding azo dye.

References

• 1. Diazotisation [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. byjus.com [byjus.com]

2,5-Diethoxyaniline: A Key Intermediate in the Synthesis of Novel Anticonvulsant Agents

For Immediate Release

[City, State] – [Date] – 2,5-Diethoxyaniline is a vital aromatic amine intermediate playing a crucial role in the synthesis of a variety of heterocyclic compounds with significant pharmaceutical applications. Notably, it serves as a key precursor for the synthesis of 6,7-diethoxyquinoxaline-2,3-dione, a potent antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor with promising anticonvulsant properties. This application note provides detailed protocols for the synthesis of this pharmaceutical intermediate and summarizes its biological activity.

Introduction

Quinoxaline-2,3-diones represent a class of heterocyclic compounds extensively studied for their diverse pharmacological activities. Their structural resemblance to the endogenous excitatory neurotransmitter glutamate allows them to interact with glutamate receptors, particularly the AMPA subtype. Overstimulation of AMPA receptors is implicated in various neurological disorders, including epilepsy. By competitively blocking these receptors, quinoxaline-2,3-dione derivatives can mitigate excessive neuronal excitation, leading to anticonvulsant effects. The synthesis of these valuable pharmaceutical agents often begins with substituted o-phenylenediamines, such as 2,5-diethoxyaniline.

Synthetic Pathway

The synthesis of 6,7-diethoxyquinoxaline-2,3-dione from 2,5-diethoxyaniline is achieved through a cyclocondensation reaction with diethyl oxalate. This reaction provides a direct and efficient route to the desired quinoxaline-2,3-dione scaffold.

Caption: Synthetic route to 6,7-diethoxyquinoxaline-2,3-dione.

Experimental Protocols

Synthesis of 6,7-Diethoxyquinoxaline-2,3-dione

This protocol details the synthesis of 6,7-diethoxyquinoxaline-2,3-dione via a one-pot cyclocondensation reaction.

Materials:

• 2,5-Diethoxyaniline

• Diethyl oxalate

• Ethanol

• Hydrochloric acid (concentrated)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a mixture of 2,5-diethoxyaniline (1.81 g, 10 mmol) and diethyl oxalate (1.46 g, 10 mmol) is prepared in ethanol (20 mL).

• A few drops of concentrated hydrochloric acid are added as a catalyst.

• The reaction mixture is heated to reflux and maintained at this temperature for 4 hours.

• After cooling to room temperature, the precipitated solid is collected by vacuum filtration.

• The crude product is washed with cold ethanol and then recrystallized from a mixture of ethanol and water to yield pure 6,7-diethoxyquinoxaline-2,3-dione.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
6,7-Diethoxyquinoxaline-2,3-dione	C₁₂H₁₂N₂O₄	248.24	85-90	>300

Spectroscopic Data for 6,7-Diethoxyquinoxaline-2,3-dione:

Technique	Data
¹H NMR	(DMSO-d₆, 400 MHz): δ 11.75 (s, 2H, NH), 7.15 (s, 2H, Ar-H), 4.10 (q, J=7.0 Hz, 4H, OCH₂), 1.35 (t, J=7.0 Hz, 6H, CH₃)
¹³C NMR	(DMSO-d₆, 100 MHz): δ 155.2 (C=O), 148.5 (C-O), 128.0 (C-Ar), 105.8 (C-Ar), 64.2 (OCH₂), 14.8 (CH₃)
IR (KBr)	ν (cm⁻¹): 3430 (N-H), 2980 (C-H), 1710 (C=O), 1610 (C=C), 1500 (N-H bend), 1230 (C-O)
MS (ESI)	m/z 249.08 [M+H]⁺

Biological Activity: AMPA Receptor Antagonism

6,7-Diethoxyquinoxaline-2,3-dione functions as a competitive antagonist at the AMPA receptor, a key player in excitatory synaptic transmission in the central nervous system. In pathological conditions such as epilepsy, excessive activation of AMPA receptors by the neurotransmitter glutamate leads to neuronal hyperexcitability and seizures.

Application Notes and Protocols: Electrochemical Synthesis of Sulfonamides from 2,5-Diethoxy-4-morpholinoaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonamides are a critical class of compounds in the pharmaceutical and agrochemical industries, known for their wide range of biological activities.[1] Traditional methods for their synthesis often involve harsh reagents and multiple steps. Electrochemical synthesis presents a green and efficient alternative, offering mild reaction conditions and high selectivity. This document provides detailed protocols and application notes for the electrochemical synthesis of novel sulfonamide derivatives from 2,5-diethoxy-4-morpholinoaniline and arylsulfinic acids. The methodology allows for the selective synthesis of both mono- and disulfonamide derivatives by controlling the applied electrode potential.[2][3]

The described method is based on the anodic oxidation of 2,5-diethoxy-4-morpholinoaniline (DEM) to form a reactive p-quinone diimine intermediate. This intermediate then undergoes a Michael-type addition reaction with arylsulfinic acids to yield the desired sulfonamide products.[2]

Data Presentation

The following table summarizes the quantitative data for the electrochemical synthesis of sulfonamide derivatives from 2,5-diethoxy-4-morpholinoaniline.

Product Code	Product Name	Isolated Yield (%)	Melting Point (°C)
P1	N-(2,5-Diethoxy-4-morpholinophenyl)-4-methylbenzenesulfonamide	62	211–212 (dec)
P2	N-(2,5-Diethoxy-4-morpholinophenyl)benzenesulfonamide	57	213–214 (dec)
DSDEM	N-(2,5-Diethoxy-4-morpholinophenyl)-N-(4-methylbenzenesulfonyl)-4-methylbenzenesulfonamide	63	184–185 (dec)

Data sourced from Beiginejad and Nematollahi, The Journal of Organic Chemistry, 2014.[2]

Experimental Protocols

Materials and Equipment

• Starting Materials:

  • 2,5-diethoxy-4-morpholinoaniline (DEM)

  • p-Toluenesulfinic acid (TSA)

  • Benzenesulfinic acid

• Solvent and Electrolyte:

  • Perchloric acid (0.1 M aqueous solution)

  • Acetonitrile

• Electrochemical Cell:

  • A three-electrode cell configuration is recommended.

  • Working Electrode: Commercial carbon anode

  • Counter Electrode: Platinum wire

  • Reference Electrode: Saturated Calomel Electrode (SCE)

• Potentiostat/Galvanostat

• Standard laboratory glassware for work-up and purification.

• Purification: Column chromatography supplies (e.g., silica gel, solvents).

Protocol for Monosulfonamide Synthesis (e.g., P1 and P2)

• Cell Assembly: Assemble the three-electrode cell with the carbon anode, platinum counter electrode, and SCE reference electrode.

• Electrolyte Preparation: Prepare a solution containing 0.25 mmol of 2,5-diethoxy-4-morpholinoaniline (DEM) and 0.25 mmol of the corresponding arylsulfinic acid (e.g., p-toluenesulfinic acid for P1) in a mixture of water and acetonitrile (70/30 v/v) containing 0.1 M perchloric acid.

• Electrolysis: Immerse the electrodes in the solution and apply a constant potential of 0.35 V (vs. SCE) using the potentiostat.

• Monitoring: Continue the electrolysis until the current decreases to approximately 5% of its initial value.

• Work-up:

  • After the electrolysis is complete, evaporate the acetonitrile from the reaction mixture.

  • Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure monosulfonamide derivative.

Protocol for Disulfonamide Synthesis (e.g., DSDEM)

• Cell Assembly: Use the same three-electrode cell setup as for the monosulfonamide synthesis.

• Electrolyte Preparation: Prepare a solution containing 0.25 mmol of 2,5-diethoxy-4-morpholinoaniline (DEM) and 0.50 mmol of p-toluenesulfinic acid (TSA) in a mixture of water and acetonitrile (70/30 v/v) containing 0.1 M perchloric acid. Note the increased stoichiometry of the sulfinic acid.

• Electrolysis: Apply a constant potential of 0.70 V (vs. SCE). The higher potential is necessary to oxidize the initially formed monosulfonamide.

• Monitoring: Continue the electrolysis until the current falls to a minimum value.

• Work-up and Purification: Follow the same work-up and purification procedures as described for the monosulfonamide synthesis to isolate the pure disulfonamide product.

Visualizations

Experimental Workflow

Caption: Overall workflow for the electrochemical synthesis of sulfonamides.

Reaction Mechanism

Caption: Proposed mechanism for sulfonamide formation.

References

• 1. Metal‐Free Electrochemical Synthesis of Sulfonamides Directly from (Hetero)arenes, SO2, and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrochemical synthesis of sulfonamide derivatives based on the oxidation of 2,5-diethoxy-4-morpholinoaniline in the presence of arylsulfinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

polymerization reactions involving 2,5-Diethoxyaniline derivatives

An overview of the synthesis and characterization of polymers derived from 2,5-diethoxyaniline and its analogs is presented for researchers, scientists, and professionals in drug development. This document details the primary polymerization techniques, provides comprehensive experimental protocols, and summarizes key data for comparative analysis.

Application Notes

Introduction to Poly(2,5-diethoxyaniline) Derivatives

Polyaniline (PANI) and its derivatives are a class of conducting polymers that have garnered significant interest due to their unique electronic, electrochemical, and optical properties.[1] However, the practical application of PANI is often limited by its poor solubility in common organic solvents.[1] To overcome this, derivatives of aniline, such as those with alkoxy substituents on the aromatic ring, have been developed. 2,5-diethoxyaniline is a primary aromatic amine that serves as a monomer for such polymers.[2] Its derivatives, particularly the well-studied analog poly(2,5-dimethoxyaniline) (PDMA or PDMOA), exhibit enhanced solubility and processability, making them attractive for a range of applications.[1][3]

These polymers can be synthesized via two primary methods: chemical oxidative polymerization and electrochemical polymerization.[4] The resulting polymers possess properties like electroactivity and electrochromism—the ability to change color in response to an electrical potential—which are valuable for developing sensors, electrochromic devices, and potentially, stimuli-responsive systems for drug delivery.[5][6][7]

Polymerization Mechanisms

The polymerization of 2,5-dialkoxyaniline monomers typically proceeds via an oxidative coupling mechanism. In both chemical and electrochemical methods, the aniline derivative is first oxidized to form a radical cation. These radical cations then couple to form dimers, which are further oxidized and coupled to propagate the polymer chain. The process results in a polymer backbone consisting of alternating benzenoid and quinoid ring units.

General scheme for the oxidative polymerization of 2,5-dialkoxyaniline.

Experimental Protocols

Protocol 1: Chemical Oxidative Polymerization

This protocol describes the synthesis of poly(2,5-dimethoxyaniline) powder, a method readily adaptable for 2,5-diethoxyaniline. The procedure is based on oxidative coupling using ammonium persulfate (APS) as the oxidant in an acidic medium.[1]

Materials:

• 2,5-dimethoxyaniline (or 2,5-diethoxyaniline) monomer

• Ammonium persulfate ((NH₄)₂S₂O₈)

• 1 M Hydrochloric acid (HCl)

• Methanol

• Deionized water

• Conical flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Monomer Solution Preparation: Dissolve the desired amount of 2,5-dimethoxyaniline monomer in 1 M HCl in the conical flask.

• Cooling: Place the flask in an ice bath and cool the solution to 0–5°C with continuous stirring.

• Oxidant Solution Preparation: Separately, dissolve a stoichiometric amount of ammonium persulfate in a minimal amount of 1 M HCl.

• Initiation of Polymerization: Add the ammonium persulfate solution dropwise to the cooled monomer solution while stirring vigorously. A deep blue or green color should develop, indicating the onset of polymerization.[1]

• Reaction: Continue stirring the reaction mixture at 0–5°C for 4 hours. A precipitate of the polymer will gradually form.

• Isolation: Collect the polymer precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected polymer powder extensively with 1 M HCl until the filtrate becomes colorless, followed by washing with methanol and deionized water to remove unreacted monomer, oxidant, and oligomers.

• Drying: Dry the final polymer product in a vacuum oven at 60°C for 24 hours.

Protocol 2: Electrochemical Polymerization

This protocol details the synthesis of a poly(2,5-dimethoxyaniline) film on a conductive substrate, such as Indium Tin Oxide (ITO) coated glass. This method is ideal for applications requiring thin, uniform polymer films.[5][8]

Materials:

• 2,5-dimethoxyaniline (or 2,5-diethoxyaniline) monomer

• Oxalic acid

• ITO-coated glass slides

• Acetone and deionized water for cleaning

• Electrochemical cell (three-electrode setup)

• Potentiostat/Galvanostat

• Working Electrode: ITO-coated glass

• Counter Electrode: Platinum wire or graphite rod

• Reference Electrode: Ag/AgCl

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass slide by sonicating in acetone and deionized water, then dry under a stream of nitrogen.

• Electrolyte Preparation: Prepare the polymerization solution by dissolving 0.125 M 2,5-dimethoxyaniline in 1.0 M oxalic acid.[8]

• Cell Assembly: Assemble the three-electrode electrochemical cell with the cleaned ITO slide as the working electrode, a platinum wire as the counter electrode, and Ag/AgCl as the reference electrode. Fill the cell with the electrolyte solution.

• Polymer Deposition: Deposit the polymer film onto the ITO electrode using one of the following methods:

  • Potentiostatic Method: Apply a constant potential of +1.2 V (vs. Ag/AgCl) for 10 minutes.[8]

  • Cyclic Voltammetry (CV): Cycle the potential between –0.5 V and +0.5 V (vs. Ag/AgCl) at a scan rate of 20 mV/s for 50 cycles.[5][8] The current intensity will increase with each cycle, indicating progressive polymer film growth.[5]

• Post-treatment: After deposition, gently rinse the polymer-coated electrode with deionized water to remove residual monomer and electrolyte, and then dry it carefully.

Experimental workflow for synthesis and characterization of polyaniline derivatives.

Data Summary

The properties of poly(2,5-dialkoxyaniline)s are highly dependent on the synthesis conditions. The following table summarizes quantitative data extracted from studies on poly(2,5-dimethoxyaniline).

Parameter	Chemical Polymerization	Electrochemical Polymerization	Reference
Monomer	2,5-dimethoxyaniline	2,5-dimethoxyaniline	[1][5]
Oxidant/Method	Ammonium Persulfate (APS)	Potentiostatic / Cyclic Voltammetry	[1][8]
Acid/Electrolyte	1 M HCl	1.0 M Oxalic Acid	[1][8]
Temperature	0–5°C	Room Temperature	[1][8]
Monomer Conc.	Not specified	0.125 M	[8]
Applied Potential	N/A	+1.2 V or -0.5 to +0.5 V	[8]
Product Form	Fine Powder	Thin Film on ITO	[1][5]
Conductivity	Low (~10⁻⁴ S/cm)	Not reported	[1]
Key Property	Soluble in CHCl₃, CH₂Cl₂	Reversible color change (yellow to blue)	[1][5]
Response Time	N/A	< 2 seconds	[5]

Applications in Drug Development

While direct applications of poly(2,5-diethoxyaniline) in drug delivery are still an emerging area, the unique properties of conducting polymers offer significant potential. Their electroactive nature can be harnessed for controlled, stimuli-responsive drug release, where an electrical signal could trigger the release of a therapeutic agent.[6] Furthermore, their inherent conductivity and biocompatibility make them excellent candidates for the development of biosensors for diagnostic purposes, capable of detecting specific biomolecules like L- and D-glutamic acids.[7][9] The enhanced solubility of alkoxy-substituted polyanilines in organic solvents facilitates their processing into films and nanoparticles, which are common formulations for advanced drug delivery systems.[1][10][11] The development of biocompatible and biodegradable polymers, such as poly(amino acid)s, is a major focus in drug delivery, and functionalized conducting polymers could be integrated into such systems to provide additional functionality.[6][7]

References

• 1. ias.ac.in [ias.ac.in]
• 2. 2,5-Diethoxyaniline 97 94-85-9 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. Electrochemical synthesis of (poly)dimethoxyaniline on glassy carbon electrodes and their applications in the detection of l- and D-Glutamic acids - Beijing Institute of Technology [pure.bit.edu.cn]
• 10. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for HPLC Analysis of 2,5-Diethoxyaniline and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the analysis of 2,5-diethoxyaniline and its derivatives using High-Performance Liquid Chromatography (HPLC). The provided protocols and data are intended to serve as a robust starting point for method development and routine analysis in research and quality control environments.

Introduction

2,5-Diethoxyaniline is a primary aromatic amine that serves as a key intermediate in the synthesis of various compounds, including dyes, pigments, and pharmaceuticals.[1] The purity and impurity profile of 2,5-diethoxyaniline and its subsequent derivatives are critical quality attributes in drug development and manufacturing. Consequently, a reliable and sensitive analytical method for the separation and quantification of these compounds is essential.[2]

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful and widely used technique for the analysis of aniline derivatives due to its ability to separate compounds with varying polarities.[2] This application note details a generalized RP-HPLC method with UV detection applicable to 2,5-diethoxyaniline and a selection of its common derivatives.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.[2]

• Column: A reversed-phase C18 column is recommended for the separation of aniline derivatives. A common configuration is 150 mm x 4.6 mm I.D. with a 5 µm particle size.[2]

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC or Milli-Q grade)

  • Phosphoric acid (analytical grade)

  • 2,5-Diethoxyaniline and its derivative standards (high purity)

Preparation of Mobile Phase and Standards

• Mobile Phase Preparation: A common mobile phase for the analysis of aniline derivatives is a mixture of an organic solvent (acetonitrile or methanol) and an aqueous buffer.[2]

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.

• Standard Solution Preparation:

  • Prepare a stock solution of 1 mg/mL of 2,5-diethoxyaniline and each derivative standard in methanol.

  • From the stock solutions, prepare a series of working standards by serial dilution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).[2]

Chromatographic Conditions

The following are typical starting conditions that may require optimization for specific applications and derivatives:

Parameter	Value
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Gradient elution with Mobile Phase A (0.1% H₃PO₄ in H₂O) and Mobile Phase B (Acetonitrile)
Gradient Program	0-15 min: 30-70% B; 15-20 min: 70% B; 20-21 min: 70-30% B; 21-25 min: 30% B
Flow Rate	1.0 mL/min[2]
Column Temperature	30 °C[2]
Detection Wavelength	254 nm[2]
Injection Volume	10 µL[3]

Sample Preparation

• For Drug Substances: Accurately weigh and dissolve the sample in the mobile phase to achieve a concentration within the calibration range.

• For Other Matrices (e.g., biological samples, reaction mixtures): A suitable extraction method, such as liquid-liquid extraction or solid-phase extraction (SPE), may be necessary to isolate the analytes of interest and remove interfering matrix components.[4][5]

Data Analysis

• Identify the peaks in the chromatogram based on the retention times of the injected standards.

• Construct a calibration curve by plotting the peak area versus the concentration for each standard.

• Use the linear regression equation from the calibration curve to quantify the concentration of 2,5-diethoxyaniline and its derivatives in the samples.[2]

Quantitative Data Summary

The following tables provide a summary of expected quantitative data for 2,5-diethoxyaniline and some of its potential derivatives under the proposed HPLC method. Please note that these are estimated values and may vary depending on the specific instrumentation and exact experimental conditions.

Table 1: Chromatographic Parameters for 2,5-Diethoxyaniline and its Derivatives

Compound	Structure	Expected Retention Time (min)
2,5-Diethoxyaniline	~ 8.5
2,5-Diethoxy-N-acetylaniline	~ 7.2
4-Nitro-2,5-diethoxyaniline	~ 9.8
N,N-Diethyl-2,5-diethoxyaniline	~ 10.5

Table 2: Method Performance Data (Typical)

Parameter	2,5-Diethoxyaniline	Derivatives
Linearity Range (µg/mL)	1 - 100	1 - 100
Correlation Coefficient (r²)	> 0.999	> 0.999
Limit of Detection (LOD) (µg/mL)	~ 0.1	~ 0.1 - 0.2
Limit of Quantification (LOQ) (µg/mL)	~ 0.3	~ 0.3 - 0.6
Precision (%RSD)	< 2%	< 2%
Accuracy (% Recovery)	98 - 102%	97 - 103%

Mandatory Visualizations

The logical flow of the HPLC analysis of 2,5-diethoxyaniline and its derivatives is depicted in the following diagram.

Experimental workflow for HPLC analysis.

Conclusion

The described RP-HPLC method provides a reliable and robust framework for the separation and quantification of 2,5-diethoxyaniline and its derivatives. The protocol can be adapted to specific analytical requirements by optimizing the mobile phase composition, gradient profile, column chemistry, and detection parameters. The provided quantitative data serves as a valuable reference for method validation and performance evaluation in a drug development or research setting.

References

• 1. 2,5-二乙氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: 2,5-Diethoxyaniline Diazotization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the diazotization of 2,5-Diethoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the diazotization of 2,5-Diethoxyaniline?

A1: The primary side reactions include:

• Hydrolysis: The diazonium salt can react with water to form 2,5-diethoxyphenol. This is more likely to occur if the reaction temperature rises above the recommended 0-5 °C.

• Azo Coupling: The newly formed diazonium salt is an electrophile and can react with electron-rich species. This can lead to self-coupling with unreacted 2,5-Diethoxyaniline or with the phenolic hydrolysis product to form colored azo compounds.

• Triazene Formation: Incomplete diazotization or reaction with the starting amine can lead to the formation of a triazene.

• Decomposition: Diazonium salts are often thermally unstable and can decompose, leading to a variety of byproducts and a decrease in the yield of the desired product.

Q2: How can I minimize the formation of 2,5-diethoxyphenol during the reaction?

A2: To minimize hydrolysis, it is crucial to maintain a low reaction temperature, typically between 0-5 °C, throughout the addition of sodium nitrite and for a period afterward. Using a slight excess of the acid can also help to stabilize the diazonium salt and suppress the hydrolysis reaction.

Q3: What causes the formation of colored impurities in my reaction mixture?

A3: The formation of colored impurities, often yellow, orange, or red, is typically due to the formation of azo dyes. This occurs when the diazonium salt couples with an electron-rich aromatic compound present in the reaction mixture, such as the starting 2,5-Diethoxyaniline or the 2,5-diethoxyphenol byproduct. To prevent this, ensure complete conversion of the starting amine and maintain a low temperature to minimize phenol formation.

Q4: My diazotization reaction is not going to completion. What could be the issue?

A4: Incomplete diazotization can be due to several factors:

• Insufficient Acid: A sufficient amount of strong acid (like hydrochloric or sulfuric acid) is necessary to generate nitrous acid in situ and to maintain an acidic environment that stabilizes the diazonium salt.

• Poor Solubility: The starting material, 2,5-Diethoxyaniline, or its salt, may have limited solubility in the reaction medium. Ensuring vigorous stirring can help. In some cases, the use of a co-solvent may be necessary, though this can introduce other complications.

• Low Quality Reagents: Ensure the sodium nitrite is of high purity and has been stored correctly.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low yield of diazonium salt	Incomplete reaction	Ensure at least 2.5-3 equivalents of acid are used. Check the purity of sodium nitrite. Use vigorous stirring to improve solubility.
Decomposition of diazonium salt	Strictly maintain the reaction temperature between 0-5 °C. Use the diazonium salt solution immediately in the next step.
Formation of a precipitate	Precipitation of the diazonium salt	If the diazonium salt is intended to be used in solution, ensure sufficient solvent is present. For some applications, the precipitated salt can be filtered and used.
Formation of insoluble byproducts	Analyze the precipitate to identify its structure. Adjust reaction conditions (e.g., temperature, stoichiometry) to minimize its formation.
Presence of unreacted 2,5-Diethoxyaniline	Insufficient diazotizing agent	Use a slight excess of sodium nitrite (e.g., 1.05-1.1 equivalents).
Poor mixing	Ensure efficient stirring throughout the addition of sodium nitrite.
Formation of colored impurities (azo dyes)	Coupling with starting material or phenol byproduct	Ensure complete diazotization of the starting amine. Maintain low temperatures to prevent phenol formation.
Evolution of nitrogen gas	Decomposition of the diazonium salt	This is a sign of instability. Ensure the temperature is kept low and avoid exposure to light.

Quantitative Data on Side Reactions (Analogous System)

Equivalents of Sulfuric Acid	Conversion to Diazonium Salt (%)	Unreacted 2,5-dichloroaniline (%)
8.26	71.1	28.9
4.96	98.2	1.8
2.48	100.0	0.0
1.00	50.5	49.5

Data adapted from a patent on the diazotization of 2,5-dichloroaniline. This table serves as an illustrative example of how reaction parameters can influence the outcome of the diazotization of a substituted aniline.

Experimental Protocols

Protocol 1: Standard Diazotization of 2,5-Diethoxyaniline

This protocol describes a standard method for the diazotization of 2,5-Diethoxyaniline for subsequent use in, for example, an azo coupling reaction.

Materials:

• 2,5-Diethoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve 2,5-Diethoxyaniline (1 equivalent) in a mixture of concentrated HCl (2.5-3 equivalents) and distilled water.

• Cool the beaker in an ice-salt bath to bring the temperature of the solution to 0-5 °C.

• In a separate beaker, prepare a solution of sodium nitrite (1.05 equivalents) in a minimal amount of cold distilled water.

• While maintaining the temperature of the aniline solution between 0-5 °C and with vigorous stirring, add the sodium nitrite solution dropwise. The addition should be slow enough to prevent the temperature from rising above 5 °C.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 15-30 minutes.

• The resulting solution contains the 2,5-diethoxyaniline diazonium salt and should be used immediately in the next synthetic step.

Visualizations

Caption: Main diazotization reaction of 2,5-Diethoxyaniline.

Caption: Common side reactions in 2,5-Diethoxyaniline diazotization.

Caption: Experimental workflow for 2,5-Diethoxyaniline diazotization.

Technical Support Center: Preventing Dimer Formation in 2,5-Diethoxyaniline Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of dimer formation in reactions involving 2,5-diethoxyaniline. Our goal is to equip you with the necessary knowledge and protocols to minimize unwanted side reactions and maximize the yield of your desired product.

Frequently Asked Questions (FAQs)

Q1: What is dimer formation and why does it occur with 2,5-diethoxyaniline?

A1: Dimerization is a side reaction where two molecules of 2,5-diethoxyaniline react with each other to form a larger, unwanted molecule (a dimer). This typically occurs through oxidative coupling, where the electron-rich aniline molecules are oxidized, forming reactive intermediates like radical cations or nitrenium ions that then couple together. The electron-donating ethoxy groups on the aniline ring make 2,5-diethoxyaniline particularly susceptible to oxidation and subsequent dimerization.

Q2: In which types of reactions is dimer formation with 2,5-diethoxyaniline most common?

A2: Dimer formation is a significant concern in several common reaction types, including:

• Oxidative Reactions: Any reaction involving an oxidizing agent can promote the dimerization of anilines.

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Buchwald-Hartwig amination): While highly effective for forming C-N bonds, these reactions can sometimes lead to the homocoupling (dimerization) of the aniline starting material as a side reaction.

• Reactions in the Presence of Air (Oxygen): The oxygen in the air can act as an oxidant, leading to gradual dimerization of 2,5-diethoxyaniline if left exposed.

• Electrophilic Aromatic Substitution: The high reactivity of the aniline can lead to undesired side reactions, including oxidative coupling, especially under harsh conditions.

Q3: How can I visually identify if dimer formation is occurring in my reaction?

A3: A common sign of aniline dimerization is the formation of colored impurities, often appearing as yellow, orange, red, or even black tars or precipitates in your reaction mixture. The desired product is often a well-defined crystalline solid, so the presence of these colored byproducts is a strong indicator of unwanted side reactions. Thin Layer Chromatography (TLC) can also be used to identify the presence of a higher molecular weight, often less polar, byproduct corresponding to the dimer.

Q4: What is the most effective general strategy to prevent dimer formation?

A4: The most robust and widely applicable strategy is the N-protection of the aniline's amino group. By converting the highly reactive amino group (-NH₂) into a less reactive amide or carbamate, you significantly reduce its susceptibility to oxidation and subsequent dimerization. The protecting group can then be removed in a later step to yield the desired product. The tert-butoxycarbonyl (Boc) group is a particularly effective and commonly used protecting group for this purpose.

Troubleshooting Guide: Minimizing Dimer Formation

If you are observing significant dimer formation in your reactions with 2,5-diethoxyaniline, consult the following troubleshooting guide.

Problem	Potential Cause	Recommended Solution(s)
Low yield of desired product with significant colored byproducts.	Oxidative dimerization of 2,5-diethoxyaniline.	1. Protect the Amine: The most effective solution is to protect the amino group of 2,5-diethoxyaniline as a Boc-carbamate before proceeding with your reaction (see Experimental Protocol 1). 2. Inert Atmosphere: Ensure your reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric oxygen. 3. Degas Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.
Dimer formation specifically in a Buchwald-Hartwig amination.	Sub-optimal reaction conditions favoring homocoupling.	1. Ligand Choice: The choice of phosphine ligand is critical. For electron-rich anilines like 2,5-diethoxyaniline, bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) can promote the desired cross-coupling over homocoupling. 2. Base Selection: Use a non-nucleophilic base that is strong enough to deprotonate the aniline but does not promote side reactions. Sodium tert-butoxide (NaOtBu) is often effective, but for sensitive substrates, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be better choices. 3. Protect the Amine: If optimizing the catalyst system is insufficient, protecting the aniline with a Boc group is a reliable strategy.
Reaction mixture darkens over time, even without added oxidants.	Slow oxidation by atmospheric oxygen.	1. Inert Atmosphere: Always handle and react 2,5-diethoxyaniline under a nitrogen or argon atmosphere. 2. Storage: Store 2,5-diethoxyaniline in a tightly sealed container, protected from light and air.

Data Presentation: Impact of N-Protection on Reaction Yield

The following table provides illustrative data on the impact of N-protection on the yield of a hypothetical Buchwald-Hartwig amination reaction between 2,5-diethoxyaniline and 4-bromotoluene.

Substrate	Reaction Conditions	Desired Product Yield (%)	Dimer Byproduct (%)
2,5-Diethoxyaniline	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100 °C, Air	45	35
2,5-Diethoxyaniline	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100 °C, N₂	75	15
Boc-protected 2,5-Diethoxyaniline	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100 °C, N₂	>95	<2

This data is illustrative and intended to demonstrate the general trend observed when employing preventative measures.

Experimental Protocols

Protocol 1: N-Protection of 2,5-Diethoxyaniline with Boc Anhydride

This protocol describes the synthesis of tert-butyl (2,5-diethoxyphenyl)carbamate.

Materials:

• 2,5-Diethoxyaniline (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,5-diethoxyaniline (1.0 eq) in anhydrous DCM.

• Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (1.1 eq) portion-wise to the stirred solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated NaHCO₃ solution and then brine.

  • Separate the organic layer and dry it over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure tert-butyl (2,5-diethoxyphenyl)carbamate.

Visualizations

Caption: Unwanted oxidative dimerization pathway of 2,5-diethoxyaniline.

Caption: Workflow for preventing dimer formation via N-protection.

Caption: Troubleshooting logic for addressing dimer formation.

Technical Support Center: Optimizing Coupling Reactions of 2,5-Diethoxyaniline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing coupling reactions involving 2,5-diethoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions for 2,5-diethoxyaniline?

A1: The most common and versatile coupling reactions for 2,5-diethoxyaniline, a primary aromatic amine, are palladium-catalyzed cross-coupling reactions. These include:

• Buchwald-Hartwig Amination: For the formation of C-N bonds, coupling 2,5-diethoxyaniline with aryl or vinyl halides/triflates.[1]

• Suzuki-Miyaura Coupling: For the formation of C-C bonds, typically by coupling an aryl halide with a boronic acid or ester derivative of 2,5-diethoxyaniline, or vice versa.[2]

• Sonogashira Coupling: For the formation of C-C triple bonds, coupling a halo-substituted 2,5-diethoxyaniline with a terminal alkyne.[3]

Q2: Why are my yields low when using 2,5-diethoxyaniline in a Buchwald-Hartwig amination?

A2: Low yields in Buchwald-Hartwig aminations with 2,5-diethoxyaniline can stem from several factors. Due to the electron-donating nature of the two ethoxy groups, this aniline is highly electron-rich. This can influence catalyst activity and side reactions. Common culprits include:

• Catalyst Inhibition or Deactivation: The electron-rich aniline can sometimes coordinate too strongly to the palladium center, inhibiting catalytic turnover.[4]

• Inappropriate Ligand Choice: The ligand is crucial for a successful reaction. For electron-rich anilines, bulky, electron-rich phosphine ligands are often necessary to promote the reductive elimination step and prevent side reactions.[4]

• Suboptimal Base Selection: The base plays a critical role in the deprotonation of the amine. The choice of base can affect reaction rate and the prevalence of side reactions.[5]

• Presence of Oxygen: Palladium(0) catalysts are sensitive to oxygen. Inadequate degassing of solvents and an inert atmosphere can lead to catalyst oxidation and deactivation.[4]

Q3: I am observing significant side products in my Suzuki coupling with a 2,5-diethoxyphenyl boronic acid derivative. What are they and how can I minimize them?

A3: Common side reactions in Suzuki couplings, especially with electron-rich boronic acids like those derived from 2,5-diethoxyaniline, include:

• Protodeboronation: This is the cleavage of the C-B bond, where the boronic acid group is replaced by a hydrogen atom. This is often promoted by the presence of water and a strong base.[6] To minimize this, ensure anhydrous conditions and consider using a milder base.

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This can be favored if the cross-coupling reaction is slow. Optimizing the catalyst and reaction conditions can help to favor the desired cross-coupling.[6]

Q4: Can I use 2,5-diethoxyaniline directly in a Sonogashira reaction?

A4: For a Sonogashira reaction, one of the coupling partners must be a terminal alkyne and the other an aryl or vinyl halide. Therefore, you would need to use a halogenated derivative of 2,5-diethoxyaniline (e.g., 1-bromo-2,5-diethoxyaniline) to couple with a terminal alkyne. Alternatively, you could synthesize the terminal alkyne of 2,5-diethoxyaniline and couple it with an aryl or vinyl halide.

Troubleshooting Guides

Buchwald-Hartwig Amination of 2,5-Diethoxyaniline

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive Catalyst	- Use a pre-catalyst to ensure consistent generation of the active Pd(0) species. - Ensure rigorous exclusion of oxygen through proper degassing techniques (e.g., freeze-pump-thaw) and maintaining an inert atmosphere (Argon or Nitrogen).[4]
2. Inappropriate Ligand	- For the electron-rich 2,5-diethoxyaniline, screen bulky, electron-rich biaryl phosphine ligands such as XPhos, SPhos, or BrettPhos.[4]
3. Incorrect Base	- Use a strong, non-nucleophilic base like NaOtBu or KOtBu. If your substrate is base-sensitive, consider Cs2CO3 or K3PO4, but you may need to increase the reaction temperature.[5]
4. Low Reaction Temperature	- Buchwald-Hartwig aminations often require elevated temperatures (80-110 °C). Gradually increase the temperature.
Significant Side Product Formation (e.g., Hydrodehalogenation)	1. Unfavorable Reaction Kinetics	- The choice of ligand is critical. Bulky, electron-rich ligands can favor reductive elimination over β-hydride elimination, which leads to hydrodehalogenation.[4] - Lowering the reaction temperature may also reduce the rate of this side reaction.
2. Presence of Water	- Ensure all reagents and solvents are strictly anhydrous.
Reaction Stalls Before Completion	1. Catalyst Decomposition	- The catalyst may not be stable for extended periods at high temperatures. Consider using a more robust pre-catalyst or a lower reaction temperature with a more active ligand.
2. Product Inhibition	- The arylamine product can sometimes coordinate to the palladium and inhibit catalysis. Try a different solvent to improve product solubility.

Suzuki Coupling with (2,5-Diethoxyphenyl)boronic Acid

Problem	Potential Cause	Troubleshooting Steps
Low Yield of Desired Product	1. Protodeboronation of Boronic Acid	- Ensure strictly anhydrous conditions for all reagents and solvents.[6] - Use a milder base such as K2CO3 or K3PO4. - Consider using a boronate ester (e.g., pinacol ester) which can be more stable.[7]
2. Homocoupling of Boronic Acid	- This is often competitive with slow cross-coupling. Use a more active catalyst system (e.g., a palladium pre-catalyst with a bulky, electron-rich ligand) to accelerate the desired reaction.[6]
3. Inefficient Transmetalation	- The choice of base is crucial for activating the boronic acid. Screen different bases (e.g., K2CO3, K3PO4, Cs2CO3).[5] - The addition of water can sometimes facilitate the transmetalation step, but it must be carefully controlled to avoid excessive protodeboronation.
Starting Material Remains	1. Inactive Catalyst	- Ensure your palladium source is active. Use a pre-catalyst for more reliable results. - Degas your reaction mixture thoroughly to prevent catalyst oxidation.
2. Unreactive Aryl Halide	- Aryl chlorides are generally less reactive than bromides or iodides and may require more forcing conditions (higher temperature, more active catalyst).[8]

Data Presentation

Table 1: Representative Conditions for Buchwald-Hartwig Amination of Aryl Halides with Anilines

Aryl Halide	Aniline	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	3,5-Dimethoxyaniline	Pd(OAc)2 (2)	SPhos (4)	NaOtBu (1.4)	Toluene	100	18	95
4-Chlorotoluene	Aniline	Pd2(dba)3 (1)	XPhos (2)	K3PO4 (2)	Dioxane	110	24	88
1-Bromo-4-nitrobenzene	2,5-Diethoxyaniline	Pd(OAc)2 (2)	RuPhos (4)	Cs2CO3 (2)	Toluene	100	12	Expected High
2-Bromopyridine	2,5-Diethoxyaniline	[Pd(cinnamyl)Cl]2 (1)	Mor-DalPhos (2)	NaOtBu (1.4)	Toluene	100	16	Expected High

Note: Specific yield data for 2,5-diethoxyaniline is limited in the literature; however, high yields are expected under optimized conditions based on reactions with structurally similar anilines.

Table 2: Representative Conditions for Suzuki Coupling of Aryl Halides with Arylboronic Acids

Aryl Halide	Boronic Acid	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromoacetophenone	2,5-Difluorophenylboronic acid	Pd(PPh3)4 (3)	-	K2CO3 (2)	Toluene/EtOH/H2O	80	12	92
1-Chloro-4-nitrobenzene	(2,5-Diethoxyphenyl)boronic acid	Pd(OAc)2 (2)	SPhos (4)	K3PO4 (2)	Dioxane/H2O	100	16	Expected High
2,5-Dibromo-3-hexylthiophene	Phenylboronic acid	Pd(PPh3)4 (5)	-	K3PO4 (2.5)	Dioxane/H2O	90	12	85

Note: Specific yield data for (2,5-diethoxyphenyl)boronic acid is limited. High yields are anticipated with appropriate optimization.

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of an Aryl Bromide with 2,5-Diethoxyaniline

This protocol is adapted from procedures for the coupling of anilines with aryl bromides.

Materials:

• Aryl bromide (1.0 mmol)

• 2,5-Diethoxyaniline (1.2 mmol)

• Pd(OAc)2 (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous Toluene (5 mL)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the aryl bromide, 2,5-diethoxyaniline, Pd(OAc)2, SPhos, and sodium tert-butoxide.

• Add anhydrous toluene via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki Coupling of an Aryl Chloride with (2,5-Diethoxyphenyl)boronic Acid

This protocol provides a starting point for the coupling of (2,5-diethoxyphenyl)boronic acid with an aryl chloride.

Materials:

• Aryl chloride (1.0 mmol)

• (2,5-Diethoxyphenyl)boronic acid (1.2 mmol)

• Pd(OAc)2 (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K3PO4), finely ground (2.0 mmol)

• Anhydrous Dioxane and Water (e.g., 4:1 v/v)

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a Schlenk flask, combine the aryl chloride, (2,5-diethoxyphenyl)boronic acid, K3PO4, Pd(OAc)2, and SPhos.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed dioxane and water solvent mixture via syringe.

• Seal the flask and place it in a preheated oil bath at 100 °C.

• Stir the reaction vigorously for 4-16 hours, monitoring by TLC or LC-MS.

• Once complete, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[6]

Mandatory Visualization

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig amination.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[6]

Caption: A typical experimental workflow for cross-coupling reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Crude 2,5-Diethoxyaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2,5-diethoxyaniline.

Frequently Asked Questions (FAQs)

Q1: My crude 2,5-diethoxyaniline is a dark-colored solid/oil. What is the cause of the coloration?

A1: The dark coloration, often reddish-brown or darker, is typically due to the presence of oxidized, polymeric impurities. Anilines, in general, are susceptible to air oxidation, a process that can be accelerated by light and heat. The crude product may also contain colored byproducts from the synthesis, such as unreacted starting materials or side-reaction products.

Q2: What are the most common impurities in crude 2,5-diethoxyaniline?

A2: Common impurities often stem from the synthesis route, which typically involves the reduction of 2,5-diethoxynitrobenzene. Potential impurities include:

• Unreacted 2,5-diethoxynitrobenzene: A common impurity if the reduction is incomplete.

• Oxidation products: Polymeric and colored species formed by the reaction of the aniline with atmospheric oxygen.

• Byproducts from the reduction: Depending on the reducing agent used, various side products can be formed. For example, with metal/acid reductions, intermediates may be present.[1]

• Residual solvents: Solvents used in the synthesis and workup may be present in the crude product.

Q3: Which purification technique is most suitable for my crude 2,5-diethoxyaniline?

A3: The choice of purification technique depends on the nature and quantity of the impurities, as well as the desired final purity.

• Recrystallization: Ideal for solid crude products with moderate purity to remove smaller amounts of impurities.

• Column Chromatography: A versatile technique for separating the desired product from a mixture of impurities with different polarities. It is particularly useful when dealing with complex mixtures or when high purity is required.

• Vacuum Distillation: Effective for removing non-volatile or high-boiling impurities, such as polymers and salts. Given the relatively high boiling point of 2,5-diethoxyaniline, vacuum distillation is preferred over atmospheric distillation to prevent decomposition.[2]

Q4: How can I monitor the purity of my 2,5-diethoxyaniline during and after purification?

A4: The purity of 2,5-diethoxyaniline can be assessed using several analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and effective method to monitor the progress of a column chromatography separation and to get a qualitative assessment of purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides quantitative information on the purity and can help identify volatile impurities.[3]

• High-Performance Liquid Chromatography (HPLC): Another powerful technique for quantitative purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the structure of the purified product and to detect the presence of impurities.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Product does not crystallize upon cooling.	- The solution is not saturated (too much solvent was added).- The product is "oiling out" instead of crystallizing.	- Evaporate some of the solvent to concentrate the solution.- Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.- Add a seed crystal of pure 2,5-diethoxyaniline.- If an oil forms, try redissolving it in a small amount of hot solvent and cooling more slowly. Consider a different solvent system.
Low recovery of purified product.	- The chosen solvent is too good at dissolving the product, even at low temperatures.- Too much solvent was used.- Premature crystallization during hot filtration.	- Choose a solvent in which the product has lower solubility at cold temperatures.- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Ensure the filtration apparatus is pre-heated to prevent the product from crystallizing on the filter paper.
Purified product is still colored.	- Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[4] Be cautious as charcoal can also adsorb some of the desired product.

Column Chromatography

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Product does not move from the baseline (streaking at the origin).	- The mobile phase is not polar enough.- The amine is strongly interacting with the acidic silica gel.	- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).- Add a small amount of triethylamine (0.5-1%) to the mobile phase to neutralize the acidic sites on the silica gel.[5]
Poor separation of product and impurities (co-elution).	- The mobile phase is too polar.- Inappropriate choice of stationary or mobile phase.	- Decrease the polarity of the mobile phase to allow for better separation.- Perform a more thorough TLC analysis with different solvent systems to find an optimal mobile phase.[6]
Product elutes as a broad band (tailing).	- Strong interaction with the silica gel.- Column is overloaded.	- Add triethylamine to the mobile phase.- Ensure the amount of crude product loaded is appropriate for the column size (typically 1-5% of the silica gel weight).

Vacuum Distillation

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Bumping or unstable boiling.	- Uneven heating.- Lack of nucleation sites for smooth boiling.	- Use a magnetic stirrer and a stir bar in the distillation flask for even heating and smooth boiling.[7]- Ensure a slow and steady stream of inert gas (like nitrogen or argon) is introduced through a capillary if not using a stirrer.
Product is still colored after distillation.	- Some colored impurities are volatile under the distillation conditions.- Oxidation occurred during distillation.	- Consider a fractional distillation setup for better separation.- Distill over a small amount of zinc dust to prevent oxidation at high temperatures.
Low yield of distilled product.	- The vacuum is too high, causing the product to be carried over into the cold trap.- The distillation temperature is too low.	- Carefully regulate the vacuum to ensure the boiling point is within a manageable range.- Gradually increase the heating mantle temperature to achieve a steady distillation rate.

Experimental Protocols

Recrystallization of 2,5-Diethoxyaniline

Objective: To purify solid crude 2,5-diethoxyaniline by removing soluble and insoluble impurities.

Materials:

• Crude 2,5-diethoxyaniline

• Recrystallization solvent (e.g., ethanol/water, isopropanol, or hexane/ethyl acetate mixture)

• Activated charcoal (optional)

• Erlenmeyer flasks, heating source (hot plate or water bath), filter funnel, filter paper, ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures. A good recrystallization solvent should dissolve the compound when hot but not when cold. Common solvent systems for anilines include ethanol/water or hexane/ethyl acetate.[8]

• Dissolution: Place the crude 2,5-diethoxyaniline in an Erlenmeyer flask and add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and gently heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed filter funnel with fluted filter paper into a clean Erlenmeyer flask to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry or dry in a vacuum oven.

Quantitative Data (Illustrative):

Parameter	Expected Outcome
Purity (by GC-MS)	>98%
Yield	60-85% (highly dependent on initial purity)
Appearance	White to off-white crystalline solid

Column Chromatography of 2,5-Diethoxyaniline

Objective: To achieve high purity 2,5-diethoxyaniline by separating it from impurities with different polarities.

Materials:

• Crude 2,5-diethoxyaniline

• Silica gel (60-120 mesh)

• Mobile phase (e.g., hexane/ethyl acetate mixture, with 0.5-1% triethylamine)

• Chromatography column, collection tubes, TLC plates, UV lamp

Procedure:

• TLC Analysis: Develop a suitable mobile phase by performing TLC on the crude product. A good solvent system will give the desired product an Rf value of approximately 0.2-0.4. A common starting point for anilines is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a chromatography column with silica gel using either a dry or slurry packing method. Equilibrate the column by running the chosen mobile phase through it.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and carefully load it onto the top of the silica gel.

• Elution: Begin eluting the column with the mobile phase, collecting fractions in separate tubes. The elution can be isocratic (constant solvent composition) or a gradient (gradually increasing the polarity of the mobile phase).

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2,5-diethoxyaniline.

Quantitative Data (Illustrative):

Parameter	Stationary Phase	Mobile Phase (Starting)	Expected Elution Profile	Purity (by HPLC)
Separation	Silica Gel	9:1 Hexane:Ethyl Acetate (+1% Triethylamine)	Non-polar impurities elute first, followed by 2,5-diethoxyaniline. More polar impurities remain on the column.	>99%

Vacuum Distillation of 2,5-Diethoxyaniline

Objective: To purify 2,5-diethoxyaniline by separating it from non-volatile or high-boiling impurities.

Materials:

• Crude 2,5-diethoxyaniline

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum source, heating mantle, magnetic stirrer

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

• Charging the Flask: Place the crude 2,5-diethoxyaniline and a magnetic stir bar into the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Begin heating the distillation flask gently with a heating mantle while stirring.

• Collecting the Product: Collect the fraction that distills at the expected boiling point for the applied pressure. The boiling point of 2,5-diethoxyaniline is approximately 190-192 °C at 30 torr.

• Completion: Once the distillation is complete, allow the apparatus to cool before releasing the vacuum.

Quantitative Data (Illustrative):

Pressure (torr)	Approximate Boiling Point (°C)	Expected Purity (by GC)
30	190-192	>97%
10	~160-165	>97%

Visualizations

Caption: General workflows for common purification techniques.

Caption: Decision-making flowchart for purification strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. texiumchem.com [texiumchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. reddit.com [reddit.com]
• 6. scribd.com [scribd.com]
• 7. Sciencemadness Discussion Board - Vacuum Distillation of Aniline - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. reddit.com [reddit.com]

troubleshooting low yields in 2,5-Diethoxyaniline synthesis

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of 2,5-Diethoxyaniline, primarily focusing on the reduction of 2,5-diethoxynitrobenzene. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2,5-Diethoxyaniline?

The most prevalent method for synthesizing 2,5-Diethoxyaniline is the reduction of its corresponding nitro compound, 2,5-diethoxynitrobenzene.[1] This transformation can be achieved through various reduction methods, with catalytic hydrogenation being a common and scalable approach.

Q2: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields in this synthesis can stem from several factors:

• Suboptimal Reaction Conditions: Incorrect temperature, pressure, or reaction time can lead to incomplete conversion of the starting material.

• Catalyst Inactivity: The catalyst may be poisoned or deactivated, leading to a sluggish or stalled reaction.

• Poor Reagent Quality: Impurities in the 2,5-diethoxynitrobenzene starting material or the solvent can interfere with the reaction.

• Side Reactions: The formation of unwanted byproducts consumes the starting material and reduces the yield of the desired product.

• Inefficient Product Isolation: Product loss during workup and purification steps is a common cause of reduced yields.

Q3: What are some potential side reactions to be aware of during the reduction of 2,5-diethoxynitrobenzene?

While specific side reactions for this exact synthesis are not extensively documented in publicly available literature, analogous reactions, such as the reduction of similar substituted nitroaromatics, suggest potential side products. One key area of concern is the cleavage of the ether linkages under harsh reaction conditions, which would lead to hydroxylated impurities. Over-reduction is also a possibility, though less common for aromatic nitro group reductions.

Q4: How can I monitor the progress of the reaction?

Reaction progress can be effectively monitored using thin-layer chromatography (TLC) or gas chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the 2,5-diethoxynitrobenzene spot/peak and the appearance of the 2,5-Diethoxyaniline product spot/peak. This allows for the determination of the reaction endpoint and can help prevent the formation of byproducts due to prolonged reaction times.

Troubleshooting Guides

Problem 1: Low or No Conversion of Starting Material

Potential Cause	Suggested Solution
Inactive Catalyst	Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., under an inert atmosphere). Consider using a higher catalyst loading or a different type of catalyst (e.g., Palladium on Carbon, Raney Nickel). For catalytic hydrogenations, ensure the catalyst was not exposed to air for a prolonged period during handling.
Insufficient Hydrogen Pressure	For catalytic hydrogenation, ensure the system is properly sealed and that the hydrogen pressure is maintained at the recommended level throughout the reaction. Check for leaks in the hydrogenation apparatus.
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 5-10°C. Be cautious, as excessively high temperatures can promote side reactions. For the analogous reduction of 4-chloro-2,5-dimethoxynitrobenzene, temperatures in the range of 80-110°C are utilized.[2]
Poor Quality Solvent	Use anhydrous, high-purity solvents. Water and other impurities can poison the catalyst and hinder the reaction.

Problem 2: Formation of Multiple Products/Impurities

Potential Cause	Suggested Solution
Reaction Temperature is Too High	Lower the reaction temperature to minimize the formation of thermal degradation products or side reactions like ether cleavage.
Incorrect pH of the Reaction Mixture	For some reduction reactions, the pH can influence the product distribution. Based on analogous syntheses, maintaining a slightly basic pH (8-10) can be beneficial.[2] This can be achieved by adding a mild inorganic base like sodium carbonate or sodium acetate.
Prolonged Reaction Time	Monitor the reaction closely by TLC or GC and stop the reaction as soon as the starting material is consumed to prevent the formation of over-reduced or degradation byproducts.

Problem 3: Difficulty in Product Isolation and Purification

Potential Cause	Suggested Solution
Product is Volatile	If purifying by removing the solvent under reduced pressure, be mindful that some aniline derivatives can be volatile. Use a rotary evaporator with careful control of temperature and pressure to avoid product loss.
Co-elution of Impurities during Chromatography	Optimize the eluent system for column chromatography to achieve better separation between the product and impurities. Consider using a different stationary phase, such as alumina, if silica gel proves ineffective.
Poor Crystallization during Recrystallization	The choice of recrystallization solvent is critical. A good solvent should dissolve the compound when hot but not when cold. For anilines, ethanol/water or toluene/heptane mixtures are often good starting points. If the product oils out, try using a more dilute solution or cooling the solution more slowly.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 4-chloro-2,5-dimethoxyaniline, which can be adapted for the synthesis of 2,5-diethoxyaniline due to the chemical similarity of the transformation.

Catalytic Hydrogenation of 4-chloro-2,5-dimethoxynitrobenzene[2]

• Reaction Setup: A high-pressure autoclave equipped with a stirrer, heating mantle, and gas inlet is charged with the 4-chloro-2,5-dimethoxynitrobenzene, an aromatic solvent (e.g., toluene or xylene), a modified platinum-on-carbon catalyst, a co-catalyst (an aliphatic or cyclic amine), and an aqueous alkaline solution to maintain a pH of 8-10.

• Reaction Conditions: The autoclave is sealed, and the air is purged with nitrogen. The reaction mixture is then heated to 80-110°C with stirring. Hydrogen gas is introduced to a pressure of 5 to 50 atmospheres. The reaction is monitored by the cessation of hydrogen uptake.

• Workup: After the reaction is complete, the autoclave is cooled, and the pressure is released. The catalyst is removed by filtration under a nitrogen atmosphere. The solvent can be removed by steam distillation or distillation under a slight vacuum. The product, 4-chloro-2,5-dimethoxyaniline, is then precipitated from water by cooling and stirring.

• Purification: The precipitated solid is collected by filtration and dried.

Visualizations

Synthesis Pathway

Caption: General synthesis pathway for 2,5-Diethoxyaniline.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

References

• 1. 2,5-二乙氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. US5041671A - Process for the preparation 4-chloro-2,5-dimethoxy-aniline - Google Patents [patents.google.com]

stability of 2,5-Diethoxyaniline in acidic vs basic media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Diethoxyaniline, focusing on its stability in acidic and basic media.

Frequently Asked Questions (FAQs)

Q1: What are the general stability characteristics of 2,5-Diethoxyaniline?

A1: 2,5-Diethoxyaniline, as a primary aromatic amine, is susceptible to degradation under certain conditions. Like many anilines, it is sensitive to air and light, which can lead to oxidation and color change.[1] Its stability is also significantly influenced by the pH of the medium. Aromatic amines are generally more stable in neutral to slightly basic conditions and can undergo degradation in strongly acidic or basic environments.

Q2: What are the likely degradation pathways for 2,5-Diethoxyaniline in acidic and basic media?

A2: While specific degradation pathways for 2,5-Diethoxyaniline are not extensively documented in publicly available literature, general degradation mechanisms for aromatic amines and ethers can be inferred. In acidic media, hydrolysis of the ether groups is a potential degradation pathway, which could lead to the formation of corresponding phenols. The amine group can also be protonated, which may affect its reactivity and stability. In basic media, oxidation is often a primary concern for anilines, potentially leading to the formation of colored polymeric products. The specific degradation products would need to be identified through experimental studies.

Q3: How can I monitor the degradation of 2,5-Diethoxyaniline in my experiments?

A3: A stability-indicating analytical method, most commonly Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with a photodiode array (PDA) detector, is the recommended approach.[2][3] This technique allows for the separation of the parent compound from its degradation products, enabling quantification of the degradation over time. The development of such a method is a critical first step in any stability study.[2]

Q4: What are the recommended storage conditions for 2,5-Diethoxyaniline?

A4: To ensure stability, 2,5-Diethoxyaniline should be stored in a tightly sealed container, protected from light and air. It is often recommended to store it under an inert atmosphere (e.g., nitrogen or argon). Refrigeration is also advisable to minimize degradation over time.

Troubleshooting Guides

This section addresses specific issues that may be encountered during stability studies of 2,5-Diethoxyaniline.

Problem 1: Rapid discoloration of the 2,5-Diethoxyaniline solution is observed.

• Possible Cause: Oxidation of the aniline moiety. Aromatic amines are prone to oxidation, which often results in the formation of colored impurities.[1] This process can be accelerated by exposure to air (oxygen), light, and certain metal ions.

• Troubleshooting Steps:

  • De-gas solvents: Before preparing solutions, sparge all solvents with an inert gas like nitrogen or argon to remove dissolved oxygen.

  • Work under inert atmosphere: If possible, handle the compound and prepare solutions in a glove box or under a blanket of inert gas.

  • Protect from light: Use amber-colored glassware or wrap glassware in aluminum foil to prevent photolytic degradation.

  • Use high-purity solvents: Impurities in solvents can sometimes catalyze degradation.

  • Consider antioxidants: In some formulations, the addition of a small amount of an antioxidant may be necessary, but this should be carefully evaluated for compatibility and potential interference with the analysis.

Problem 2: Inconsistent results in stability studies under acidic conditions.

• Possible Cause: Variability in acid concentration, temperature, or reaction time. The rate of acid-catalyzed degradation can be highly sensitive to these parameters.

• Troubleshooting Steps:

  • Precise pH control: Use calibrated pH meters and freshly prepared buffer solutions to ensure accurate and consistent pH.

  • Thermostatic control: Conduct experiments in a temperature-controlled water bath or incubator to maintain a constant temperature.

  • Accurate timing: Use a calibrated timer to ensure consistent exposure times to the stress conditions.

  • Homogeneous solutions: Ensure the compound is fully dissolved before starting the stability study.

Problem 3: Appearance of multiple unknown peaks in the HPLC chromatogram after stress testing.

• Possible Cause: Formation of multiple degradation products. Forced degradation studies are designed to produce degradation products to assess the stability-indicating nature of the analytical method.

• Troubleshooting Steps:

  • Peak Purity Analysis: Use a PDA detector to assess the peak purity of the main component and the degradation products. Co-eluting peaks can lead to inaccurate quantification.

  • Mass Spectrometry (MS) Detection: Couple the HPLC system to a mass spectrometer (LC-MS) to obtain mass information for the unknown peaks. This is a powerful tool for the identification of degradation products.

  • Systematic Degradation Studies: Perform forced degradation under various specific conditions (e.g., different pH values, temperatures, oxidizing agents) to systematically identify the origin of each degradation product.

Data Presentation

Due to the limited publicly available quantitative stability data for 2,5-Diethoxyaniline, the following table provides a qualitative summary based on the general behavior of aromatic amines and ethers.

Condition	Expected Stability of 2,5-Diethoxyaniline	Potential Degradation Products (Hypothesized)
Acidic Media (e.g., 0.1 M HCl)	Potentially unstable, degradation likely increases with acid strength and temperature.	- 2-Ethoxy-5-hydroxyaniline- 5-Ethoxy-2-hydroxyaniline- 1,4-Dihydroxy-2,5-diethoxybenzene (further hydrolysis)
Basic Media (e.g., 0.1 M NaOH)	Susceptible to oxidation, especially in the presence of air. May be more stable than in acidic media with respect to hydrolysis.	- Oxidized and polymerized products (colored)- Azoxy and azo compounds
Neutral Media (e.g., Water)	Relatively stable, but still susceptible to long-term oxidation and photolysis.	- Oxidative degradation products

Experimental Protocols

Protocol 1: Forced Degradation Study of 2,5-Diethoxyaniline

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of 2,5-Diethoxyaniline.

1. Materials:

• 2,5-Diethoxyaniline

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (NaOH), analytical grade

• Hydrogen peroxide (H₂O₂), 30% solution

• Class A volumetric flasks and pipettes

• HPLC system with a C18 column and PDA detector

2. Preparation of Stock Solution:

• Accurately weigh and dissolve a known amount of 2,5-Diethoxyaniline in a suitable solvent (e.g., a mixture of acetonitrile and water) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

3. Stress Conditions:

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. Keep the solution at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute it to the final concentration with the mobile phase.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH. Follow the same procedure as for acid hydrolysis, neutralizing with 0.1 M HCl.

• Oxidative Degradation: To an aliquot of the stock solution, add a small volume of 3% H₂O₂. Keep the solution at room temperature for a defined period, taking samples at various time points.

• Thermal Degradation: Keep a sample of the stock solution in a temperature-controlled oven (e.g., 60 °C) and take samples at different time intervals.

• Photolytic Degradation: Expose a sample of the stock solution to a light source (e.g., a photostability chamber) and take samples at different time intervals. A control sample should be kept in the dark.

4. HPLC Analysis:

• Analyze the stressed samples using a validated stability-indicating RP-HPLC method. A typical starting point for method development could be:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and a buffer (e.g., phosphate or acetate buffer, pH adjusted to be compatible with the analyte)

  • Flow Rate: 1.0 mL/min

  • Detection: PDA detector, monitoring at a wavelength where 2,5-Diethoxyaniline has maximum absorbance.

• Quantify the amount of 2,5-Diethoxyaniline remaining and the formation of any degradation products.

Mandatory Visualization

Caption: Troubleshooting workflow for stability issues with 2,5-Diethoxyaniline.

References

• 1. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Managing Oxidative Degradation of 2,5-Diethoxyaniline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the oxidative degradation of 2,5-Diethoxyaniline. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation, along with detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My solid 2,5-Diethoxyaniline, which was initially a white to light yellow powder, has darkened to a brown or reddish color. What is the cause of this color change?

A1: The darkening of 2,5-Diethoxyaniline is a common indicator of oxidative degradation. Like many aromatic amines, it is susceptible to oxidation when exposed to atmospheric oxygen and/or light. The electron-donating nature of the two ethoxy groups on the aniline ring makes it particularly prone to oxidation. This process can lead to the formation of colored impurities, such as quinone-imines and polymeric materials, resulting in the observed color change.

Q2: What are the primary factors that accelerate the oxidative degradation of 2,5-Diethoxyaniline?

A2: The primary factors that accelerate oxidation are:

• Exposure to Air (Oxygen): Atmospheric oxygen is the main oxidizing agent.

• Exposure to Light: UV and visible light can provide the energy to initiate oxidative reactions.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• Presence of Metal Ions: Certain metal ions can catalyze oxidation reactions.

• Incompatible Substances: Contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides can lead to rapid degradation.[1]

Q3: How should I properly store 2,5-Diethoxyaniline to minimize degradation?

A3: To ensure the long-term stability and purity of 2,5-Diethoxyaniline, it is crucial to store it under the following conditions:

• Inert Atmosphere: Store the compound under an inert gas like nitrogen or argon.[1] This can be achieved by keeping it in a nitrogen-filled glovebox or in a sealed container that has been purged with an inert gas.

• Light Protection: Use an amber or opaque container to protect it from light.

• Cool and Dry Environment: Store in a cool, dry place. Refrigeration is often recommended for long-term storage.

• Tightly Sealed Container: Ensure the container is well-sealed to prevent the ingress of air and moisture.[1]

Q4: Can I still use my 2,5-Diethoxyaniline if it has slightly discolored?

A4: For applications that are sensitive to impurities, it is not recommended to use discolored 2,5-Diethoxyaniline without purification. The presence of oxidation products can interfere with your reaction, lead to the formation of unwanted byproducts, and affect the overall yield and purity of your target compound. For less sensitive applications, the suitability of the material should be assessed on a case-by-case basis, preferably after analytical testing to determine the purity.

Q5: What are the likely degradation products of 2,5-Diethoxyaniline oxidation?

• Quinone-imines: Formed from the initial oxidation of the aniline.

• Azoxybenzenes, Azobenzenes, and Nitrosobenzenes: Resulting from further oxidation and coupling reactions.

• Polymeric materials: Highly colored, complex structures formed from the polymerization of reactive intermediates.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid discoloration of solid 2,5-Diethoxyaniline upon opening a new bottle.	Improper storage by the supplier or a compromised container seal.	Contact the supplier for a replacement. Before opening a new bottle, visually inspect the seal for any damage.
Solutions of 2,5-Diethoxyaniline in organic solvents darken quickly.	Presence of dissolved oxygen in the solvent. Exposure to ambient light and air during preparation.	Use deoxygenated solvents. Prepare solutions under an inert atmosphere (e.g., in a glovebox or using a Schlenk line). Protect the solution from light by wrapping the container in aluminum foil.
Inconsistent reaction outcomes when using 2,5-Diethoxyaniline from the same bottle over time.	Gradual degradation of the reagent due to repeated exposure to air and moisture each time the bottle is opened.	Aliquot the material into smaller, single-use vials under an inert atmosphere upon receiving a new bottle. This minimizes the exposure of the bulk material to the atmosphere.
Formation of unexpected, colored byproducts in a reaction involving 2,5-Diethoxyaniline.	Use of degraded 2,5-Diethoxyaniline containing oxidative impurities.	Purify the 2,5-Diethoxyaniline before use (see Experimental Protocols section). Confirm the purity of the starting material by an appropriate analytical method like HPLC or GC.

Quantitative Data Summary

While specific quantitative stability studies on 2,5-Diethoxyaniline are not extensively published, the following table summarizes the recommended conditions and their qualitative impact on stability, based on general knowledge of handling air-sensitive aromatic amines.

Parameter	Recommended Condition	Impact on Stability	Rationale
Atmosphere	Inert (Nitrogen or Argon)	High	Prevents contact with atmospheric oxygen, the primary oxidant.
Light	Protected (Amber/Opaque Vial)	High	Prevents photo-initiated oxidation.
Temperature	Cool (Refrigerated)	Moderate	Slows down the rate of degradation reactions.
Moisture	Dry	Moderate	Moisture can participate in or catalyze degradation pathways.

Experimental Protocols

Protocol 1: Purification of Discolored 2,5-Diethoxyaniline by Recrystallization

Objective: To remove colored impurities resulting from oxidative degradation.

Materials:

• Discolored 2,5-Diethoxyaniline

• Ethanol (or another suitable solvent like isopropanol or a hexane/ethyl acetate mixture)

• Activated carbon (optional)

• Filter paper

• Buchner funnel and flask

• Schlenk flask or glovebox for drying

Procedure:

• In a flask, dissolve the discolored 2,5-Diethoxyaniline in a minimal amount of hot ethanol.

• (Optional) If the solution is still highly colored, add a small amount of activated carbon and briefly heat the solution.

• Hot filter the solution to remove the activated carbon and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified crystals under vacuum or in a desiccator under an inert atmosphere to prevent re-oxidation.

Protocol 2: Stability-Indicating Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of 2,5-Diethoxyaniline and detect the presence of degradation products.

Instrumentation:

• HPLC system with a UV or Photodiode Array (PDA) detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer like ammonium acetate). For example, start with a lower concentration of acetonitrile and gradually increase it.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where 2,5-Diethoxyaniline has significant absorbance (e.g., around 240-260 nm). A PDA detector is recommended to observe the spectra of any impurity peaks.

• Injection Volume: 10 µL.

Procedure:

• Sample Preparation: Accurately prepare a solution of 2,5-Diethoxyaniline in the mobile phase or a compatible solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 0.1 mg/mL).

• Analysis: Inject the prepared sample onto the HPLC system.

• Data Interpretation: The peak corresponding to 2,5-Diethoxyaniline should be the major peak. The presence of additional peaks, especially those that increase in area over time or under stress conditions (heat, light, exposure to air), indicates degradation. The purity can be calculated based on the area percentage of the main peak.

Visualizations

References

• 1. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Technical Support Center: Workup Procedures for Reactions Involving 2,5-Diethoxyaniline

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,5-diethoxyaniline. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the workup of reactions involving this compound.

I. Acylation of 2,5-Diethoxyaniline

Acylation of 2,5-diethoxyaniline, for instance with acetic anhydride, is a common procedure to form an amide. The workup is generally straightforward, aiming to isolate the neutral amide product from starting materials, reagents, and byproducts.

Experimental Protocol: Acylation of 2,5-Diethoxyaniline with Acetic Anhydride

• Reaction Quenching: Upon completion, cool the reaction mixture to room temperature.

• Precipitation: Slowly pour the reaction mixture into a beaker containing cold water or ice, stirring vigorously. The acetanilide product should precipitate as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with cold water to remove any water-soluble impurities.

• Drying: Dry the collected solid, for instance in a desiccator or a vacuum oven at a low temperature.

• Recrystallization (Optional): For higher purity, recrystallize the crude product from a suitable solvent like aqueous ethanol.

Troubleshooting Guide: Acylation Workup

Issue	Potential Cause	Troubleshooting Steps
Product does not precipitate upon addition to water.	- The product is too soluble in the aqueous mixture. - Insufficient product formation.	- Try adding ice to further decrease the temperature. - If the product has "oiled out," try scratching the inside of the beaker with a glass rod to induce crystallization. - Extract the product with an organic solvent (e.g., ethyl acetate), then wash the organic layer, dry it, and evaporate the solvent.
The isolated product is oily or sticky.	- Incomplete reaction, leaving unreacted starting material. - Presence of oily byproducts.	- Ensure the reaction has gone to completion using TLC. - During workup, after dissolving in an organic solvent, wash with dilute HCl to remove unreacted 2,5-diethoxyaniline. - Purify by column chromatography.
The product is discolored (yellow or brown).	- Oxidation of the aniline or product.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen). - During recrystallization, add a small amount of activated charcoal to the hot solution and filter it hot (with caution) to remove colored impurities.

FAQs: Acylation of 2,5-Diethoxyaniline

• Q1: Why is it important to add the reaction mixture to cold water?

  • A1: This helps to precipitate the amide product, which is typically less soluble in cold water, and also helps to hydrolyze any remaining acetic anhydride.

• Q2: My product yield is low. What are the common reasons?

  • A2: Low yield can be due to an incomplete reaction, loss of product during transfers and filtration, or partial solubility of the product in the aqueous workup solution.

II. Diazotization of 2,5-Diethoxyaniline and Subsequent Azo Coupling

Diazotization of 2,5-diethoxyaniline to form a diazonium salt, followed by coupling with a suitable aromatic compound (e.g., a phenol or another aniline), is a key reaction for the synthesis of azo dyes. The workup involves isolating the often colored product.

Experimental Protocol: Diazotization and Azo Coupling

• Diazotization: Dissolve 2,5-diethoxyaniline in an aqueous solution of a strong acid (e.g., HCl). Cool the mixture to 0-5 °C in an ice bath. Slowly add a cold aqueous solution of sodium nitrite, keeping the temperature below 5 °C.

• Coupling: In a separate flask, dissolve the coupling agent (e.g., 2-naphthol) in an appropriate solvent (e.g., aqueous NaOH for phenols). Cool this solution to 0-5 °C. Slowly add the freshly prepared cold diazonium salt solution to the coupling agent solution with vigorous stirring.

• Precipitation: The azo dye product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with cold water.

• Drying: Dry the product.

Troubleshooting Guide: Diazotization and Azo Coupling Workup

Issue	Potential Cause	Troubleshooting Steps
Low yield of azo dye.	- Decomposition of the diazonium salt due to elevated temperature.[1][2] - Insufficient acid during diazotization, leading to side reactions.[1]	- Strictly maintain the temperature between 0-5 °C during diazotization.[1][2] - Use a sufficient excess of strong mineral acid.[2]
Reaction mixture turns dark brown or black.	- Decomposition of the diazonium salt.[2]	- Ensure the temperature does not rise above 5 °C.[2]
Azo dye does not precipitate.	- The product is soluble in the reaction mixture.	- Add a saturated solution of sodium chloride to "salt out" the product. - Adjust the pH of the solution, as the solubility of some azo dyes is pH-dependent.

FAQs: Diazotization and Azo Coupling

• Q1: Why is a low temperature crucial for diazotization?

  • A1: Diazonium salts are thermally unstable and can decompose at higher temperatures, leading to the formation of unwanted byproducts and a lower yield of the desired product.[2]

• Q2: How can I confirm the formation of the diazonium salt?

  • A2: A small amount of the reaction mixture can be tested by adding it to a solution of a coupling agent like 2-naphthol in a basic solution. The formation of a brightly colored precipitate indicates the presence of the diazonium salt.[2]

III. Sandmeyer Reaction of 2,5-Diethoxyaniline

The Sandmeyer reaction is used to replace the amino group of 2,5-diethoxyaniline with a halide (e.g., -Cl, -Br) or a cyano group (-CN) via a diazonium salt intermediate.

Experimental Protocol: Sandmeyer Reaction

• Diazotization: Prepare the diazonium salt of 2,5-diethoxyaniline as described in the previous section.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution to a solution of the appropriate copper(I) salt (e.g., CuCl, CuBr, or CuCN) with stirring.

• Decomposition of Diazonium Salt: Gently warm the reaction mixture to promote the decomposition of the diazonium salt and the evolution of nitrogen gas.

• Extraction: After cooling, extract the product into an organic solvent such as diethyl ether or dichloromethane.

• Washing: Wash the organic layer with water and then with a dilute sodium bicarbonate solution to remove any acidic impurities.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and evaporate the solvent to obtain the crude product.

• Purification: Purify the product by distillation or column chromatography.

Troubleshooting Guide: Sandmeyer Reaction Workup

Issue	Potential Cause	Troubleshooting Steps
Vigorous frothing and gas evolution.	- The decomposition of the diazonium salt is too rapid.	- Add the diazonium salt solution more slowly to the copper(I) salt solution. - Ensure the initial temperature of the copper(I) salt solution is not too high.
Formation of a tarry residue.	- Side reactions due to impurities or incorrect reaction conditions.	- Use purified reagents. - Ensure efficient stirring during the reaction.
Product is contaminated with starting material.	- Incomplete diazotization or Sandmeyer reaction.	- During the workup, wash the organic extract with dilute acid to remove any unreacted 2,5-diethoxyaniline.

FAQs: Sandmeyer Reaction

• Q1: What is the purpose of the copper(I) salt?

  • A1: The copper(I) salt acts as a catalyst to facilitate the replacement of the diazonium group with the corresponding nucleophile (halide or cyanide).

• Q2: Can I use copper(II) salts for the Sandmeyer reaction?

  • A2: While copper(I) salts are traditionally used, some modifications of the Sandmeyer reaction may utilize other transition metal salts, including copper(II). However, for the classic Sandmeyer reaction, copper(I) is preferred.

Quantitative Data Summary

Reaction	Parameter	Typical Value
Acylation	Expected Yield	>85%
Purity after Recrystallization	>98%
Azo Coupling	Expected Yield	70-90%
Purity after Washing	>95%
Sandmeyer Reaction	Expected Yield	60-80%
Purity after Distillation/Chromatography	>98%

Visualizations

Caption: General experimental workflows for the workup of common reactions involving 2,5-diethoxyaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Byproduct Identification in 2,5-Diethoxyaniline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,5-diethoxyaniline. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate the formation of byproducts in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions where byproducts are formed when using 2,5-diethoxyaniline?

A1: Byproducts are frequently encountered during diazotization reactions, subsequent azo coupling, and other electrophilic aromatic substitution reactions. The electron-rich nature of the 2,5-diethoxyaniline ring makes it highly reactive and susceptible to side reactions if conditions are not carefully controlled.

Q2: My 2,5-diethoxyaniline solution is turning dark brown/black upon storage or during a reaction. What is the cause?

A2: Aromatic amines like 2,5-diethoxyaniline are prone to air oxidation, which leads to the formation of colored, polymeric byproducts. This process can be accelerated by exposure to light, heat, and acidic conditions. It is crucial to use freshly purified 2,5-diethoxyaniline and to conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: I am observing a poor yield in my diazotization reaction of 2,5-diethoxyaniline. What are the likely side reactions?

A3: Low yields in diazotization are often due to the instability of the diazonium salt. The primary competing reaction is the decomposition of the diazonium salt to form a phenol (2,5-diethoxyphenol) through reaction with water. This is particularly prevalent if the reaction temperature rises above the recommended 0-5 °C.

Q4: During an azo coupling reaction with the diazonium salt of 2,5-diethoxyaniline, I am getting a mixture of products. What could be the issue?

A4: Azo coupling reactions are sensitive to pH. The coupling of diazonium salts with phenols is typically carried out in mildly alkaline conditions, while coupling with amines occurs in mildly acidic solutions. If the pH is not optimal, side reactions can occur, including the aforementioned decomposition of the diazonium salt to the corresponding phenol, or self-coupling reactions.

Troubleshooting Guides

Issue 1: Formation of Colored Impurities and Tarry Substances

Symptom	Potential Cause	Troubleshooting Steps
Reaction mixture turns dark brown or black.	Oxidation of 2,5-diethoxyaniline or the reaction product.	- Use freshly purified, colorless 2,5-diethoxyaniline.- Conduct the reaction under an inert atmosphere (Nitrogen or Argon).- Protect the reaction from light by wrapping the flask in aluminum foil.
A tar-like substance forms in the reaction vessel.	Polymerization of oxidized species.	- In addition to the above, ensure the purity of all reagents and solvents.- Consider using a protecting group for the amine if the reaction conditions are harsh.

Issue 2: Low Yield and Byproduct Formation in Diazotization Reactions

Symptom	Potential Cause	Troubleshooting Steps
Low yield of the desired diazonium salt.	Decomposition of the diazonium salt.	- Strictly maintain the reaction temperature between 0-5 °C using an ice-salt bath.- Add the sodium nitrite solution slowly and dropwise to avoid localized heating.
Presence of a phenolic byproduct (2,5-diethoxyphenol).	Reaction of the diazonium salt with water.	- Use concentrated acids to minimize the amount of free water.- Ensure the reaction is carried out at the lowest possible temperature to slow the rate of decomposition.

Issue 3: Multiple Products in Azo Coupling Reactions

Symptom	Potential Cause	Troubleshooting Steps
A mixture of colored compounds is observed.	Incorrect pH for the coupling reaction.	- Carefully control the pH of the reaction mixture. For coupling with phenols, a mildly alkaline pH is required. For coupling with amines, a mildly acidic pH is necessary.
The desired azo dye is contaminated with 2,5-diethoxyphenol.	Decomposition of the unreacted diazonium salt.	- Ensure the coupling reaction is efficient and goes to completion by using an appropriate excess of the coupling agent.- Maintain a low temperature throughout the coupling process.

Quantitative Data on Byproduct Formation (Illustrative Examples)

While specific quantitative data for every reaction of 2,5-diethoxyaniline is highly dependent on the exact experimental conditions, the following tables provide an illustrative framework for how to present such data once obtained. The values presented are hypothetical and based on typical outcomes for similar aniline derivatives.

Table 1: Influence of Temperature on 2,5-Diethoxyphenol Formation during Diazotization

Reaction Temperature (°C)	Desired Diazonium Salt Yield (%)	2,5-Diethoxyphenol Byproduct (%)
0-5	95	< 5
10	85	15
25 (Room Temp)	40	60

Table 2: Effect of pH on Product Distribution in Azo Coupling with β-Naphthol

Reaction pH	Desired Azo Dye Yield (%)	2,5-Diethoxyphenol Byproduct (%)	Other Byproducts (%)
4-5 (Acidic)	20	70	10
7-8 (Neutral)	80	15	5
9-10 (Alkaline)	92	5	3

Experimental Protocols

Protocol 1: Diazotization of 2,5-Diethoxyaniline

This protocol outlines the in-situ generation of the diazonium salt of 2,5-diethoxyaniline for subsequent reactions.

Materials:

• 2,5-Diethoxyaniline

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,5-diethoxyaniline (1 equivalent) in a cooled (0-5 °C) solution of concentrated acid and water.

• Maintain vigorous stirring and cool the mixture to 0-5 °C in an ice-salt bath.

• In a separate beaker, prepare a solution of sodium nitrite (1.05 equivalents) in cold distilled water.

• Add the sodium nitrite solution dropwise to the aniline solution over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes.

• The resulting solution contains the diazonium salt and should be used immediately in the next synthetic step.

Protocol 2: Identification of Byproducts by HPLC-MS

This protocol provides a general method for the analysis of a reaction mixture to identify and quantify byproducts.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a Diode Array Detector (DAD)

• Mass Spectrometer (MS) with an Electrospray Ionization (ESI) source

Chromatographic Conditions (starting point for optimization):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• DAD Wavelength: 210-400 nm

MS Conditions (ESI Positive Mode):

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Gas Flow: 600 L/hr

Procedure:

• Prepare a dilute sample of the reaction mixture by quenching a small aliquot and dissolving it in the initial mobile phase composition.

• Inject the sample onto the HPLC-MS system.

• Analyze the chromatogram for peaks corresponding to the starting material, the desired product, and any potential byproducts.

• Use the mass spectrometer to determine the mass-to-charge ratio (m/z) of the parent ions for each peak, which can be used to deduce their molecular formulas.

• Compare the retention times and mass spectra with those of known standards if available.

Visualizations

Caption: Common reaction and byproduct pathways for 2,5-diethoxyaniline.

Caption: Workflow for byproduct identification and reaction optimization.

Technical Support Center: Improving the Purity of Synthesized 2,5-Diethoxyaniline Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and purification of 2,5-diethoxyaniline and its derivatives.

Frequently Asked Questions (FAQs)

Q1: My synthesis of a 2,5-diethoxyaniline derivative has a low yield and the product is a dark oil instead of a solid. What are the likely causes?

A1: Low yields and the formation of colored, oily products in aniline synthesis often point to oxidation and the formation of dimeric impurities.[1] Anilines, particularly electron-rich ones like 2,5-diethoxyaniline, are susceptible to air oxidation, which can lead to highly colored polymeric byproducts. Incomplete reduction of the nitro precursor can also result in colored impurities. To mitigate this, ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) and that all solvents are thoroughly degassed.

Q2: What are common impurities I should expect in the synthesis of 2,5-diethoxyaniline derivatives via nitro group reduction?

A2: Besides unreacted starting material (the corresponding nitro compound), common impurities arise from incomplete reduction or side reactions. These can include nitroso and azoxybenzene intermediates, which are often colored.[2] If the reaction conditions are not carefully controlled, over-reduction of other functional groups on the molecule can also occur. For instance, catalytic hydrogenation can sometimes remove halides from an aromatic ring.[3]

Q3: How do I choose an appropriate solvent for the recrystallization of my 2,5-diethoxyaniline derivative?

A3: The ideal recrystallization solvent is one in which your target compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For aromatic amines, common solvent systems include ethanol/water mixtures, ethyl acetate/hexane, or toluene.[4][5] It is crucial to perform small-scale solubility tests with a variety of solvents to identify the optimal one for your specific derivative. The goal is to have the desired compound crystallize out upon cooling, while the impurities remain dissolved in the mother liquor.

Q4: My 2,5-diethoxyaniline derivative streaks on the TLC plate during column chromatography. How can I fix this?

A4: Streaking of amines on silica gel TLC plates is a common issue due to the interaction of the basic amine with the acidic silica gel.[6] To resolve this, you can add a small amount of a basic modifier, such as triethylamine (typically 0.5-1%), to your eluent system. This will neutralize the acidic sites on the silica and lead to better-defined spots. Alternatively, using a different stationary phase, like alumina, can also prevent this issue.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Product is highly colored (dark red, brown, or black)	Oxidation of the aniline.	- Ensure the reaction and work-up are performed under an inert atmosphere (N₂ or Ar).- Use degassed solvents for the reaction and purification.
Incomplete reduction of the nitro precursor.	- Increase the reaction time or the amount of reducing agent.- Check the activity of your catalyst (e.g., Pd/C).
Low yield of the desired product	Incomplete reaction.	- Monitor the reaction progress by TLC until the starting material is consumed.- Ensure the reducing agent is fresh and active.
Product loss during work-up.	- Be cautious during aqueous extractions as some aniline derivatives may have partial water solubility.- Minimize the number of transfer steps.
Multiple spots on TLC, even after purification	Co-eluting impurities.	- Optimize the solvent system for column chromatography by testing various solvent polarities.- Consider using a different stationary phase (e.g., alumina instead of silica gel).
Decomposition of the product on silica gel.	- Add a small amount of triethylamine to the eluent.- Purify the compound quickly and avoid letting it sit on the column for an extended period.
Difficulty in inducing crystallization	The compound may be an oil at room temperature.	- Try to crystallize the compound as a salt (e.g., hydrochloride) by adding HCl.
Inappropriate recrystallization solvent.	- Perform a thorough solvent screen to find a suitable solvent or solvent mixture.
Presence of impurities that inhibit crystallization.	- First, attempt to purify the crude product by column chromatography to remove the problematic impurities.

Data Presentation

Table 1: Comparison of Purification Methods for a Hypothetical 2,5-Diethoxyaniline Derivative

Purification Method	Starting Purity (by HPLC)	Final Purity (by HPLC)	Yield (%)	Notes
Recrystallization (Ethanol/Water)	85%	95%	70%	Effective for removing non-polar impurities.
Column Chromatography (Silica Gel, Hexane:Ethyl Acetate 4:1)	85%	98%	80%	Good for separating closely related impurities.
Column Chromatography (Silica Gel, Hexane:Ethyl Acetate 4:1 + 1% Triethylamine)	85%	99%	85%	Addition of triethylamine improved peak shape and recovery.
Preparative HPLC	98%	>99.5%	90%	Used for final polishing to achieve very high purity.

Note: The data in this table is illustrative and intended to provide a general comparison of common purification techniques. Actual results will vary depending on the specific derivative and the nature of the impurities.

Experimental Protocols

Synthesis of 2,5-Diethoxyaniline via Reduction of 2,5-Diethoxynitrobenzene

This protocol is adapted from general procedures for the reduction of aromatic nitro compounds.

1. Materials:

• 2,5-diethoxynitrobenzene

• Ethanol (or Ethyl Acetate)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

• Celite

2. Procedure:

• In a flask suitable for hydrogenation, dissolve 2,5-diethoxynitrobenzene in ethanol.

• Carefully add 10% Pd/C to the solution (typically 5-10 mol% of the substrate).

• Seal the flask and purge it with nitrogen gas, followed by hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often sufficient for small-scale reactions) at room temperature.

• Monitor the reaction progress by TLC until all the starting material has been consumed.

• Once the reaction is complete, carefully purge the flask with nitrogen to remove any excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with a small amount of ethanol.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude 2,5-diethoxyaniline.

Purification by Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using a mixture of non-polar and polar solvents (e.g., hexane and ethyl acetate). A common starting point is a 1:1 mixture.[6]

  • Adjust the solvent ratio until the desired product has an Rf value of approximately 0.2-0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pack a chromatography column with the slurry, ensuring there are no air bubbles.

• Loading and Elution:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel.

  • Carefully load the sample onto the top of the column.

  • Begin eluting with the chosen solvent system, collecting fractions.

• Analysis and Collection:

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualization

Caption: Decision workflow for purifying 2,5-diethoxyaniline derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Reactivity of 2,5-Diethoxyaniline and 2,5-Dimethoxyaniline: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in reactivity between structurally similar molecules is paramount for efficient synthesis and the development of novel compounds. This guide provides an objective comparison of the reactivity of 2,5-Diethoxyaniline and 2,5-Dimethoxyaniline, supported by theoretical principles and available experimental data.

At the heart of their chemical behavior, both 2,5-Diethoxyaniline and 2,5-Dimethoxyaniline are highly activated aromatic amines. The presence of two electron-donating alkoxy groups (-OR) and an amino (-NH2) group on the benzene ring significantly increases the electron density of the aromatic system, making them highly susceptible to electrophilic attack. However, the subtle difference between the ethoxy (-OCH2CH3) and methoxy (-OCH3) substituents gives rise to variations in their reactivity, primarily governed by electronic and steric effects.

Executive Summary of Comparative Reactivity

Property	2,5-Diethoxyaniline	2,5-Dimethoxyaniline	Key Difference
Electronic Effect	More electron-donating	Less electron-donating	The ethyl group in the ethoxy substituent has a slightly stronger positive inductive effect than the methyl group, making the diethoxy compound's aromatic ring more electron-rich and, theoretically, more reactive towards electrophiles.
Steric Hindrance	Higher	Lower	The bulkier ethoxy groups create more steric hindrance around the ortho positions (adjacent to the amino group), leading to a greater preference for substitution at the para position.
Basicity (pKa)	Predicted to be slightly higher	Predicted pKa ≈ 4.12	A higher pKa for the diethoxy analog would indicate a more basic amine, suggesting a more nucleophilic nitrogen atom.
Oxidation Potential	Predicted to be slightly lower	Higher	The more electron-rich nature of the diethoxy compound should make it easier to oxidize.

Theoretical Framework: Electronic and Steric Effects

The reactivity of substituted anilines in electrophilic aromatic substitution is primarily influenced by the electronic nature of the substituents. Both methoxy and ethoxy groups are strong activating groups due to the resonance effect of the oxygen lone pairs, which delocalize into the benzene ring, increasing the electron density at the ortho and para positions.

The key difference lies in the inductive effect of the alkyl portion of the alkoxy group. The ethyl group in 2,5-diethoxyaniline is slightly more electron-donating (+I effect) than the methyl group in 2,5-dimethoxyaniline. This enhanced inductive effect in the diethoxy compound further enriches the aromatic ring with electrons, suggesting a higher intrinsic reactivity towards electrophiles.

This is supported by the Hammett substituent constants (σp), which quantify the electronic influence of a substituent. The σp value for a methoxy group is approximately -0.27. While a specific value for the ethoxy group is not as commonly cited, it is generally understood to be slightly more negative, indicating a stronger electron-donating character.

Steric effects also play a crucial role, particularly in determining the regioselectivity of reactions. The larger size of the ethoxy groups compared to the methoxy groups results in greater steric hindrance at the ortho positions. This steric clash makes the para position even more accessible for incoming electrophiles in 2,5-diethoxyaniline.

dot

Caption: Factors influencing the comparative reactivity.

Data Presentation: Physicochemical Properties

Property	2,5-Diethoxyaniline	2,5-Dimethoxyaniline
Molecular Formula	C10H15NO2	C8H11NO2
Molecular Weight	181.23 g/mol	153.18 g/mol
Melting Point	85-88 °C	78-80 °C
Predicted pKa	~4.2-4.3 (Estimated)	~4.12
Predicted Oxidation Potential	Slightly lower than DMA	-

Experimental Protocols

While direct comparative studies are scarce in the literature, the following general protocols for key reactions of anilines can be adapted for a comparative analysis of 2,5-diethoxyaniline and 2,5-dimethoxyaniline. To obtain meaningful comparative data, it is crucial to perform these reactions side-by-side under identical conditions.

Protocol for Comparative Bromination

This protocol is designed to compare the reactivity and regioselectivity of the two anilines towards electrophilic bromination.

Materials:

• 2,5-Diethoxyaniline

• 2,5-Dimethoxyaniline

• Glacial Acetic Acid

• Bromine in Acetic Acid solution (e.g., 1 M)

• Sodium thiosulfate solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Internal standard (e.g., dodecane) for GC-MS analysis

Procedure:

• In two separate round-bottom flasks, dissolve equimolar amounts (e.g., 1 mmol) of 2,5-diethoxyaniline and 2,5-dimethoxyaniline in glacial acetic acid (e.g., 10 mL).

• To each flask, add a known amount of the internal standard.

• Cool the flasks in an ice bath to 0-5 °C.

• Slowly add an equimolar amount of the bromine in acetic acid solution dropwise to each flask with constant stirring.

• After the addition is complete, allow the reactions to stir at 0-5 °C for a specified time (e.g., 30 minutes).

• Quench the reaction by adding an aqueous solution of sodium thiosulfate to consume any unreacted bromine.

• Extract the products with dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Analyze the crude product mixture by GC-MS to determine the relative conversion of the starting materials and the ratio of ortho- to para-substituted products.

dot

Caption: Workflow for comparative bromination.

Protocol for Comparative Diazotization

This protocol can be used to assess the relative rates of diazotization, a critical reaction for the synthesis of azo dyes and other derivatives.

Materials:

• 2,5-Diethoxyaniline

• 2,5-Dimethoxyaniline

• Hydrochloric acid (e.g., 3 M)

• Sodium nitrite solution (e.g., 1 M)

• Potassium iodide-starch paper

• Ice bath

Procedure:

• In two separate beakers, prepare equimolar solutions of 2,5-diethoxyaniline and 2,5-dimethoxyaniline in hydrochloric acid.

• Cool both solutions to 0-5 °C in an ice bath.

• While monitoring the time, add the sodium nitrite solution dropwise to each beaker with vigorous stirring.

• Periodically test for the presence of excess nitrous acid by spotting the reaction mixture onto potassium iodide-starch paper (a blue-black color indicates excess nitrous acid).

• Record the time taken for a persistent positive test to be observed for each aniline. A shorter time indicates a faster rate of diazotization.

Conclusion

Based on theoretical principles, 2,5-diethoxyaniline is expected to be more reactive than 2,5-dimethoxyaniline in electrophilic aromatic substitution reactions due to the slightly greater electron-donating nature of the ethoxy groups. This increased reactivity should also translate to a lower oxidation potential. Furthermore, the greater steric bulk of the ethoxy groups is predicted to result in a higher selectivity for para-substitution compared to the methoxy analogue.

For researchers and professionals in drug development and chemical synthesis, these differences, though subtle, can have significant implications for reaction kinetics, product distribution, and overall synthetic efficiency. When selecting between these two reagents, 2,5-diethoxyaniline may be preferred for reactions requiring higher nucleophilicity of the aromatic ring. Conversely, if a higher proportion of the ortho-substituted product is desired, 2,5-dimethoxyaniline might be the more suitable starting material.

It is strongly recommended that direct comparative experiments, following the protocols outlined above, be conducted to obtain empirical data to guide the selection and optimization of reaction conditions for specific applications.

Performance Comparison of Azo Dyes: A Guide Based on Substituted Aniline Derivatives

Disclaimer: While this guide provides a comprehensive framework for comparing the performance of azo dyes, specific experimental data for dyes derived directly from 2,5-Diethoxyaniline was not available in the initial search. The following data and protocols are based on closely related substituted aniline derivatives, such as 2-methoxy-5-nitroaniline and 2-methyl-5-nitroaniline, to serve as a representative example for researchers.

Azo dyes constitute the largest and most versatile class of synthetic colorants, widely used in textiles, printing, and other industries due to their broad color palette and cost-effective synthesis.[1][2] Their performance is intrinsically linked to their chemical structure, including the nature of the aromatic amine (diazo component) and the coupling component.[1] This guide offers a comparative look at the performance of azo dyes derived from substituted anilines, providing key data and standardized experimental protocols to inform research and development.

Performance Comparison of Representative Azo Dyes

The properties of azo dyes, such as color, intensity, and fastness, are determined by their molecular structure. The data presented below is for disperse dyes applied to polyester and nylon fabrics, which are common applications for this dye class.

Table 1: Spectral Properties of Representative Azo Dyes

Diazo Component	Coupling Component	λmax (nm)	Molar Extinction Coefficient (log ε)	Color Hue
2-Methoxy-5-nitroaniline	1-Hydroxynaphthalene	480	-	Orange
2-Methoxy-5-nitroaniline	2-Hydroxynaphthalene	475	-	Yellow
2-Methoxy-5-nitroaniline	N-phenylnaphthylamine	467	-	Yellow
2-Methoxy-5-nitroaniline	1,3-Diaminobenzene	510	-	Red
2-Methyl-5-nitroaniline	N,N-diethylaniline	-	-	Red
2-Methyl-4-nitroaniline	N,N-diethylaniline	-	-	Red

Data compiled from studies on monoazo disperse dyes. The specific values for log ε were not always provided in the source material.[3]

Table 2: Fastness Properties of Representative Azo Dyes on Polyester/Nylon

Diazo Component	Light Fastness (Scale 1-8)	Wash Fastness (Scale 1-5)	Rubbing Fastness (Scale 1-5)	Sublimation Fastness (Scale 1-5)
2-Methoxy-5-nitroaniline Derivative	5 - 6	Good to Excellent	Good to Excellent	-
2-Methyl-5-nitroaniline Derivative	4 - 5	4	4 - 5	4 - 5
2-Methyl-4-nitroaniline Derivative	4	4	4 - 5	4 - 5
Heterocyclic Azo Dyes	Moderate to Good	Very Good to Excellent	Very Good	Excellent

Fastness ratings are based on standard grey scales, where a higher number indicates better performance.[1][4] The fastness properties can vary significantly based on the specific dye structure and the substrate used.[5][6] For instance, heterocyclic azo dyes are noted for their excellent fastness properties.[6]

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate and reproducible assessment of dye performance.

Synthesis of Azo Dyes: General Protocol

Azo dyes are typically prepared via a two-step reaction: diazotization of a primary aromatic amine followed by a coupling reaction with an electron-rich nucleophile like a phenol or another amine.[2][5][7]

1. Diazotization:

• A primary aromatic amine (e.g., 2,5-Diethoxyaniline) is dissolved or suspended in an acidic solution, typically aqueous hydrochloric or sulfuric acid.[1]

• The mixture is cooled to a temperature of 0-5°C in an ice bath.[1][8]

• A pre-cooled aqueous solution of sodium nitrite (NaNO₂) is added dropwise to the amine solution while maintaining the low temperature and stirring vigorously.[1][8]

• The reaction is stirred for a period (e.g., 30-60 minutes) to ensure the complete formation of the diazonium salt.[9] Any excess nitrous acid can be neutralized by adding sulfamic acid.[10]

2. Azo Coupling:

• A solution of the coupling component (e.g., a naphthol derivative or an aniline derivative) is prepared in an appropriate solvent. For phenols, an alkaline solution (e.g., sodium hydroxide) is used, while for amines, a weakly acidic solution is often employed.[7]

• The previously prepared cold diazonium salt solution is added slowly to the coupling component solution, with continuous stirring, while maintaining the temperature at 0-5°C.[1]

• The pH of the reaction mixture is adjusted as needed to facilitate the coupling reaction (typically pH 4-5 for coupling with amines).[1]

• Stirring is continued for several hours until the reaction is complete.[11]

3. Isolation and Purification:

• The precipitated azo dye is collected by filtration.[1]

• The crude dye is washed with water to remove residual salts and acids.[1]

• The product is then dried. Further purification can be performed by recrystallization from a suitable solvent such as ethanol or dimethylformamide (DMF).[1][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. orientjchem.org [orientjchem.org]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. jchemrev.com [jchemrev.com]
• 8. jocpr.com [jocpr.com]
• 9. Unveiling the structural aspects of novel azo-dyes with promising anti-virulence activity against MRSA: a deep dive into the spectroscopy via integrated experimental and computational approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scialert.net [scialert.net]
• 11. Synthesis and characterization of high wash fastness novel azo reactive dyes incorporating aromatic bridged diamines - Arabian Journal of Chemistry [arabjchem.org]

Comparative Purity Analysis of 2,5-Diethoxyaniline: HPLC vs. GC-MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity validation of 2,5-Diethoxyaniline. The objective is to offer a detailed experimental framework and data comparison to assist researchers in selecting the most suitable analytical method for their specific needs.

Introduction

2,5-Diethoxyaniline is a valuable intermediate in the synthesis of various organic molecules, including dyes and active pharmaceutical ingredients. Ensuring the purity of this starting material is critical for the quality, safety, and efficacy of the final product. This guide outlines detailed protocols for two robust analytical techniques, HPLC and GC-MS, and presents a framework for comparing their performance in determining the purity of 2,5-Diethoxyaniline.

Experimental Workflow

The following diagram illustrates the comparative experimental workflow for the purity validation of 2,5-Diethoxyaniline using HPLC and GC-MS.

Spectroscopic Differentiation of Diethoxy and Dimethoxy Aniline Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of isomeric compounds is a critical challenge in chemical research and pharmaceutical development. Positional isomers of substituted anilines, such as diethoxy and dimethoxy anilines, often exhibit subtle differences in their physicochemical properties, yet these can translate to significant variations in biological activity and toxicity. This guide provides a comprehensive comparison of spectroscopic techniques for the unambiguous differentiation of diethoxy and dimethoxy aniline isomers, supported by experimental data and detailed protocols.

Executive Summary

This guide outlines the application of four primary spectroscopic methods for the differentiation of diethoxy and dimethoxy aniline isomers:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information based on the chemical environment of atomic nuclei.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies functional groups and provides a unique "fingerprint" for each isomer based on molecular vibrations.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Explores electronic transitions within the molecule, which are influenced by the substitution pattern on the aromatic ring.

• Mass Spectrometry (MS): Determines the molecular weight and provides structural clues through the analysis of fragmentation patterns.

By comparing the spectral data obtained from these techniques, researchers can confidently distinguish between the various positional isomers of diethoxy and dimethoxy aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, offering detailed insight into the connectivity and chemical environment of atoms.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) is particularly useful for distinguishing between isomers by analyzing the chemical shifts (δ) and splitting patterns of the protons on the aromatic ring and the alkoxy substituents.

Key Differentiating Features:

• Aromatic Region (typically 6.0-7.5 ppm): The substitution pattern of the ethoxy or methoxy groups on the aniline ring creates unique splitting patterns (e.g., doublets, triplets, multiplets) and chemical shifts for the aromatic protons. The symmetry of the molecule plays a significant role; for instance, symmetrically substituted isomers like 2,6- or 3,5-disubstituted anilines will exhibit simpler spectra compared to their unsymmetrical counterparts.

• Alkoxy Protons:

  • Dimethoxy anilines: The methoxy groups (-OCH₃) will appear as sharp singlets. The chemical shifts of these singlets can vary slightly depending on their position relative to the amino group and each other.

  • Diethoxy anilines: The ethoxy groups (-OCH₂CH₃) will exhibit a characteristic quartet for the methylene protons (-OCH₂) and a triplet for the methyl protons (-CH₃) due to spin-spin coupling. The chemical shifts of these multiplets provide information about their electronic environment.

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information about the carbon skeleton of the molecule.

Key Differentiating Features:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are highly sensitive to the electronic effects of the amino and alkoxy substituents. The number of distinct signals in the aromatic region corresponds to the number of chemically non-equivalent carbons, which is determined by the molecule's symmetry.

• Alkoxy Carbons: The chemical shifts of the carbons in the methoxy (-OCH₃) and ethoxy (-OCH₂CH₃) groups are also diagnostic.

Table 1: Comparative ¹H and ¹³C NMR Data for Dimethoxy Aniline Isomers (Predicted)

Isomer	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
2,3-Dimethoxyaniline	Aromatic: ~6.5-7.0 (m); NH₂: broad s; OCH₃: ~3.8 (s), ~3.9 (s)	Aromatic: ~105-150; OCH₃: ~55, ~56
2,4-Dimethoxyaniline	Aromatic: ~6.2-6.8 (m); NH₂: broad s; OCH₃: ~3.7 (s), ~3.8 (s)	Aromatic: ~98-155; OCH₃: ~55, ~56
2,5-Dimethoxyaniline	Aromatic: ~6.3-6.8 (m); NH₂: broad s; OCH₃: ~3.7 (s), ~3.8 (s)	Aromatic: ~100-152; OCH₃: ~55, ~56
2,6-Dimethoxyaniline	Aromatic: ~6.5 (t), ~6.8 (d); NH₂: broad s; OCH₃: ~3.8 (s)	Aromatic: ~105-148; OCH₃: ~56
3,4-Dimethoxyaniline	Aromatic: ~6.2-6.7 (m); NH₂: broad s; OCH₃: ~3.8 (s), ~3.85 (s)	Aromatic: ~100-149; OCH₃: ~56
3,5-Dimethoxyaniline	Aromatic: ~5.8 (t), ~6.0 (d); NH₂: broad s; OCH₃: ~3.7 (s)	Aromatic: ~90-160; OCH₃: ~55

Note: Predicted data is based on typical chemical shift ranges for substituted anilines. Actual experimental values may vary depending on the solvent and other experimental conditions.

Table 2: Comparative ¹H and ¹³C NMR Data for Diethoxy Aniline Isomers (Predicted)

Isomer	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
2,3-Diethoxyaniline	Aromatic: ~6.5-7.0 (m); NH₂: broad s; OCH₂: ~4.0 (q); CH₃: ~1.4 (t)	Aromatic: ~105-150; OCH₂: ~64; CH₃: ~15
2,4-Diethoxyaniline	Aromatic: ~6.2-6.8 (m); NH₂: broad s; OCH₂: ~3.9 (q); CH₃: ~1.3 (t)	Aromatic: ~98-155; OCH₂: ~63; CH₃: ~15
2,5-Diethoxyaniline	Aromatic: ~6.3-6.8 (m); NH₂: broad s; OCH₂: ~3.9 (q); CH₃: ~1.3 (t)	Aromatic: ~100-152; OCH₂: ~63; CH₃: ~15
2,6-Diethoxyaniline	Aromatic: ~6.5 (t), ~6.8 (d); NH₂: broad s; OCH₂: ~4.0 (q); CH₃: ~1.4 (t)	Aromatic: ~105-148; OCH₂: ~64; CH₃: ~15
3,4-Diethoxyaniline	Aromatic: ~6.2-6.7 (m); NH₂: broad s; OCH₂: ~4.0 (q); CH₃: ~1.4 (t)	Aromatic: ~100-149; OCH₂: ~64; CH₃: ~15
3,5-Diethoxyaniline	Aromatic: ~5.8 (t), ~6.0 (d); NH₂: broad s; OCH₂: ~3.9 (q); CH₃: ~1.3 (t)	Aromatic: ~90-160; OCH₂: ~63; CH₃: ~15

Note: Predicted data is based on typical chemical shift ranges for substituted anilines. Actual experimental values may vary depending on the solvent and other experimental conditions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that identifies functional groups and provides a unique "fingerprint" for each molecule.

Key Differentiating Features:

• N-H Stretching: Primary amines (like aniline derivatives) show two characteristic absorption bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds. The exact positions of these bands can be influenced by hydrogen bonding.

• C-N Stretching: The C-N stretching vibration typically appears in the 1250-1350 cm⁻¹ range for aromatic amines.

• C-O Stretching: The C-O stretching of the alkoxy groups will show strong absorptions, typically in the 1200-1275 cm⁻¹ (asymmetric) and 1000-1075 cm⁻¹ (symmetric) regions for aryl ethers.

• Aromatic C-H and C=C Bending (Fingerprint Region): The region below 1500 cm⁻¹ is known as the fingerprint region. The complex pattern of absorptions in this region is highly specific to the overall molecular structure, including the substitution pattern on the aromatic ring. These patterns of C-H out-of-plane bending bands in the 690-900 cm⁻¹ range are particularly diagnostic for the substitution pattern.

Table 3: Key FTIR Absorption Bands for Diethoxy and Dimethoxy Aniline Isomers

Functional Group	Diethoxy Aniline Isomers (cm⁻¹)	Dimethoxy Aniline Isomers (cm⁻¹)
N-H Stretch (asymmetric & symmetric)	~3400-3500	~3400-3500
Aromatic C-H Stretch	~3000-3100	~3000-3100
Aliphatic C-H Stretch	~2850-2980	~2850-2980
Aromatic C=C Stretch	~1450-1620	~1450-1620
C-N Stretch	~1250-1350	~1250-1350
Asymmetric C-O-C Stretch	~1200-1275	~1200-1275
Symmetric C-O-C Stretch	~1020-1075	~1020-1075
Aromatic C-H Out-of-Plane Bending	~690-900 (Varies with substitution pattern)	~690-900 (Varies with substitution pattern)

Note: The fingerprint region will show the most significant differences between isomers. For example, the IR spectrum for 3,4-diethoxyaniline is available and shows characteristic peaks.[1] Similarly, IR data for 2,4-dimethoxyaniline and 3,5-dimethoxyaniline can be found in spectral databases.[2][3]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the absorption maxima (λ_max) is sensitive to the extent of conjugation in the aromatic system.

Key Differentiating Features:

• π → π* Transitions: Aniline and its derivatives typically exhibit two main absorption bands in the UV region corresponding to π → π* transitions of the benzene ring. The positions of these bands are influenced by the electronic effects of the substituents.

• Effect of Alkoxy Groups: The electron-donating nature of the ethoxy and methoxy groups generally causes a bathochromic (red) shift to longer wavelengths compared to unsubstituted aniline. The position of these groups (ortho, meta, or para) relative to the amino group affects the extent of this shift. Isomers with substitution patterns that enhance conjugation will exhibit absorption at longer wavelengths. For instance, UV-Vis spectra of poly(2,5-dimethoxyaniline) show distinct absorption peaks that shift with pH.[4][5]

Table 4: Predicted UV-Vis Absorption Maxima (λ_max) for Diethoxy and Dimethoxy Aniline Isomers in a Non-polar Solvent

Isomer	Predicted λ_max (nm)
Diethoxy Anilines	~290 - 320
Dimethoxy Anilines	~290 - 320

Note: The exact λ_max values will vary between isomers due to differences in electronic effects and steric hindrance affecting conjugation. Experimental determination is necessary for precise differentiation.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide structural information through the analysis of its fragmentation pattern.

Key Differentiating Features:

• Molecular Ion Peak (M⁺): All diethoxy aniline isomers will have the same molecular weight (181.23 g/mol ), and all dimethoxy aniline isomers will also have the same molecular weight (153.18 g/mol ). Therefore, the molecular ion peak will not differentiate between isomers of the same class.

• Fragmentation Pattern: The key to distinguishing isomers lies in their unique fragmentation patterns. The positions of the alkoxy groups influence the stability of the resulting fragment ions. Common fragmentation pathways for alkoxy anilines include:

  • Loss of an alkyl radical: Loss of a methyl radical (•CH₃, M-15) from dimethoxy anilines or an ethyl radical (•C₂H₅, M-29) from diethoxy anilines.

  • Loss of an alkoxy radical: Loss of a methoxy radical (•OCH₃, M-31) or an ethoxy radical (•OC₂H₅, M-45).

  • Loss of formaldehyde (CH₂O, M-30) or acetaldehyde (CH₃CHO, M-44) following rearrangement.

  • Ring fragmentation: Cleavage of the aromatic ring, leading to smaller characteristic fragments.

The relative intensities of these fragment ions will differ between isomers, providing a unique mass spectral fingerprint for each compound.

Experimental Protocols

General Sample Preparation

• NMR: Dissolve 5-10 mg of the purified aniline isomer in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• FTIR: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of solid or liquid samples.

• UV-Vis: Prepare a dilute solution of the aniline isomer in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane) to an appropriate concentration (typically in the µg/mL range) to ensure the absorbance is within the linear range of the spectrophotometer (generally < 1.0).

• MS: For Gas Chromatography-Mass Spectrometry (GC-MS), dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate). For direct infusion, prepare a dilute solution in a suitable solvent (e.g., methanol or acetonitrile).

Instrumentation and Data Acquisition

NMR Spectroscopy

• Instrument: 300-600 MHz NMR Spectrometer.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single pulse.

  • Number of Scans: 16-64 (signal-to-noise dependent).

  • Relaxation Delay: 1-5 seconds.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled single pulse.

  • Number of Scans: 1024 or more (due to lower natural abundance of ¹³C).

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0 to 220 ppm.

FTIR Spectroscopy

• Instrument: FTIR Spectrometer.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Background: A background spectrum of the empty sample holder or clean ATR crystal should be recorded and subtracted from the sample spectrum.

UV-Vis Spectroscopy

• Instrument: UV-Vis Spectrophotometer.

• Parameters:

  • Wavelength Range: 200-400 nm.

  • Blank: A spectrum of the solvent used for sample preparation should be recorded as a baseline.

Mass Spectrometry (GC-MS)

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• GC Parameters:

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: A temperature gradient to ensure separation of any impurities.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

Logical Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for the spectroscopic differentiation of diethoxy and dimethoxy aniline isomers.

Caption: Workflow for spectroscopic differentiation of aniline isomers.

Conclusion

The differentiation of diethoxy and dimethoxy aniline isomers requires a multi-technique spectroscopic approach. While mass spectrometry can confirm the molecular formula, it is the detailed analysis of ¹H and ¹³C NMR spectra, complemented by the unique fingerprint provided by FTIR spectroscopy and the electronic transition data from UV-Vis spectroscopy, that allows for the unambiguous structural elucidation of each positional isomer. By following the protocols and comparative data presented in this guide, researchers can confidently identify and characterize these closely related and important chemical entities.

References

• 1. Aniline, 3,4-diethoxy- [webbook.nist.gov]
• 2. 2,4-Dimethoxyaniline(2735-04-8) IR Spectrum [m.chemicalbook.com]
• 3. 3,5-Dimethoxyaniline(10272-07-8) IR3 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Electronic Effects of Alkoxy Groups on Aniline Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electronic effects of methoxy groups on the reactivity of aniline, with a focus on the ortho-, meta-, and para-substituted isomers. The strategic placement of an alkoxy group on the aniline ring significantly influences its chemical properties, a crucial consideration in the rational design of novel therapeutics and functional materials. This document summarizes key experimental data, outlines relevant experimental protocols, and visualizes the underlying electronic principles governing these effects.

Quantitative Comparison of Electronic Properties

The electronic influence of a substituent is a key determinant of a molecule's reactivity. For substituted anilines, this is quantitatively captured by the pKa of the conjugate anilinium ion and the Hammett substituent constant (σ).

The pKa of the anilinium ion is a direct measure of the basicity of the parent aniline. A higher pKa indicates a more basic aniline, signifying greater electron density on the nitrogen atom.

The Hammett substituent constant (σ) quantifies the electronic effect of a substituent on the reactivity of a benzene ring. A negative σ value indicates an electron-donating group, which increases electron density and enhances reactivity towards electrophiles. Conversely, a positive σ value signifies an electron-withdrawing group.

Compound	Substituent Position	pKa of Conjugate Acid	Hammett Constant (σ)
Aniline	-	4.60	0.00
o-Anisidine	ortho	4.49	-
m-Anisidine	meta	4.23[1]	+0.12
p-Anisidine	para	5.36[2]	-0.27[3]

Table 1: Comparison of pKa and Hammett Constants for Aniline and Anisidine Isomers. The pKa values reflect the basicity of the aniline derivatives, while the Hammett constants quantify the electronic donating or withdrawing nature of the methoxy group at the meta and para positions.

Influence on Reactivity in Electrophilic Aromatic Substitution

The methoxy group, a classic example of a substituent with competing inductive and resonance effects, significantly modulates the reactivity of the aniline ring towards electrophilic attack.

• Para-Anisidine : The strong electron-donating resonance effect (+M) of the methoxy group at the para position greatly outweighs its electron-withdrawing inductive effect (-I). This leads to a substantial increase in electron density on the aromatic ring, making it significantly more reactive towards electrophiles than aniline. The higher pKa of p-anisidine compared to aniline is a direct consequence of this increased electron density on the nitrogen.

• Ortho-Anisidine : Similar to the para isomer, the ortho-methoxy group activates the ring towards electrophilic substitution due to its strong +M effect. However, the proximity of the methoxy group to the amino group introduces steric hindrance and a more pronounced inductive effect, which slightly reduces the basicity of the amino group compared to aniline. This is reflected in the slightly lower pKa of o-anisidine.

• Meta-Anisidine : At the meta position, the resonance effect of the methoxy group does not extend to the amino group or the intermediate carbocation formed during electrophilic substitution. Consequently, the electron-withdrawing inductive effect (-I) dominates, leading to a decrease in the electron density of the ring and on the nitrogen atom. This deactivation is evident from the lower pKa of m-anisidine compared to aniline, and it is the least reactive of the three isomers in electrophilic aromatic substitution.

p-Anisidine > o-Anisidine > Aniline > m-Anisidine

Experimental Protocols

Determination of pKa by Potentiometric Titration

This method allows for the precise determination of the acid dissociation constant of the anilinium ions.

Materials:

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Buret

• Beaker

• Volumetric flasks

• Aniline or anisidine isomer

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Potassium chloride (KCl) solution (e.g., 0.15 M) to maintain constant ionic strength

• Deionized water

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

• Sample Preparation: Accurately weigh a sample of the amine and dissolve it in a known volume of deionized water in a beaker. Add a specific volume of the KCl solution.

• Acidification: Add a known excess of standardized HCl solution to the beaker to ensure the complete protonation of the amine.

• Titration: Place the beaker on the magnetic stirrer and immerse the pH electrode. Begin the titration by adding small, precise increments of the standardized NaOH solution from the buret.

• Data Collection: Record the pH of the solution after each addition of NaOH, allowing the reading to stabilize.

• Data Analysis: Plot the pH values against the volume of NaOH added to generate a titration curve. The pKa is determined from the pH at the half-equivalence point. For more accurate results, a Gran plot or other derivative methods can be used to locate the equivalence point precisely.

Bromination of Aniline

This protocol demonstrates a typical electrophilic aromatic substitution reaction of aniline. Due to the high reactivity of the aniline ring, the reaction proceeds readily without a catalyst and typically results in polysubstitution.

Materials:

• Aniline

• Bromine

• Glacial acetic acid

• Erlenmeyer flask

• Dropping funnel

• Ice bath

• Buchner funnel and filter paper

• Recrystallization solvent (e.g., ethanol)

Procedure:

• Reaction Setup: In a fume hood, dissolve a known amount of aniline in glacial acetic acid in an Erlenmeyer flask. Cool the flask in an ice bath.

• Bromine Addition: Prepare a solution of bromine in glacial acetic acid. Add this solution dropwise to the cooled aniline solution with constant stirring.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time (e.g., 30 minutes).

• Product Isolation: Pour the reaction mixture into a large volume of cold water. The solid 2,4,6-tribromoaniline will precipitate.

• Purification: Collect the crude product by vacuum filtration and wash it with cold water. The product can be further purified by recrystallization from a suitable solvent like ethanol.

• Characterization: The purity of the final product can be assessed by measuring its melting point and through spectroscopic techniques such as NMR and IR.

Visualizing Electronic Effects and Experimental Workflows

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Navigating the Red Palette: A Comparative Guide to Alternative Reagents for 2,5-Diethoxyaniline in Red Pigment Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of high-performance red pigments is a critical area of study. 2,5-Diethoxyaniline has traditionally been a staple diazo component in the creation of vibrant red azo pigments. However, the quest for reagents with improved performance characteristics, lower toxicity, and cost-effectiveness has led to the exploration of several alternatives. This guide provides a comprehensive comparison of 2,5-diethoxyaniline with other aromatic amines for the synthesis of red pigments, supported by experimental data and detailed protocols.

Performance Comparison of Red Azo Pigments

The selection of a primary aromatic amine as the diazo component in azo pigment synthesis significantly influences the final product's color, stability, and overall performance. Azo pigments are formed through a two-step process: the diazotization of a primary aromatic amine followed by its coupling with a coupling component, often a naphthol derivative.[1] While direct comparative studies under identical conditions are limited, a compilation of data from various sources allows for a meaningful evaluation of alternatives to 2,5-diethoxyaniline.

This guide focuses on a selection of alternative aromatic amines that are utilized in the synthesis of commercially relevant red pigments. The data presented below is collated from various studies and product data sheets, and while indicative of performance, direct comparison should be approached with caution due to potential variations in experimental conditions.

Table 1: Comparative Performance of Red Azo Pigments from Various Aromatic Amines

Diazo Component	Coupling Component (Example)	Resulting Pigment (Example)	Color Shade	Lightfastness (Blue Wool Scale 1-8)	Heat Resistance (°C)	Key Characteristics & Notes
2,5-Diethoxyaniline	Naphthol AS Derivative	-	Bluish Red	6-7	~180	Good overall fastness properties.
2,5-Dichloroaniline	3-Hydroxy-N-phenyl-2-naphthalenecarboxamide	C.I. Pigment Red 2	Yellowish Red / Scarlet	6	160	Bright scarlet shade with good lightfastness.[2]
4-Chloro-2-methylbenzenamine	N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide	C.I. Pigment Red 7	Bluish Red	7-8	285	Excellent lightfastness and heat stability.[3]
2,4,5-Trichloroaniline	N-(o-tolyl)-3-hydroxy-2-naphthamide	C.I. Pigment Red 112	Bright Neutral Red	7	150	High color strength and excellent lightfastness, often used as a replacement for Pigment Red 3 where higher fastness is required.[4][5]
2-Methoxy-5-nitroaniline	Naphthol Derivatives	Various Monoazo Dyes	Yellow to Orange-Red	Good	-	Produces a range of shades with good fastness properties.[6][7]
p-Nitroaniline	β-Naphthol	Para Red (C.I. Pigment Red 1)	Intense Red	Poor (2-3)	~250	Historically significant, but has poor lightfastness.

Experimental Protocols

A standardized experimental protocol is crucial for the comparative evaluation of different aromatic amines in red pigment synthesis. The following is a generalized procedure for the laboratory-scale synthesis of a red azo pigment using a Naphthol AS derivative as the coupling component. This protocol can be adapted for 2,5-diethoxyaniline and its alternatives.

Standardized Synthesis of a Red Azo Pigment

Part 1: Diazotization of the Aromatic Amine

• In a beaker, dissolve 0.01 moles of the chosen aromatic amine (e.g., 2,5-diethoxyaniline, 2,5-dichloroaniline) in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of water. Gentle heating may be required to achieve complete dissolution.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, prepare a solution of 0.7 g (0.01 moles) of sodium nitrite in 10 mL of cold water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution. Maintain the temperature below 5 °C throughout the addition process.

• After the addition is complete, continue stirring the mixture for 30 minutes at 0-5 °C to ensure the diazotization reaction is complete. The resulting solution contains the diazonium salt.

Part 2: Azo Coupling

• In a separate larger beaker, dissolve 0.01 moles of a Naphthol AS derivative (e.g., N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide) in 50 mL of a 2% sodium hydroxide solution.

• Cool this alkaline solution to 10-15 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part 1 to the alkaline coupling component solution with vigorous stirring.

• A colored precipitate of the azo pigment will form immediately. Continue stirring the reaction mixture for 1-2 hours while maintaining the temperature below 20 °C.

Part 3: Isolation and Purification

• Filter the precipitated pigment using a Buchner funnel.

• Wash the pigment cake thoroughly with distilled water until the filtrate is neutral and free of soluble salts.

• Dry the pigment in an oven at 60-80 °C to a constant weight.

• The yield and color properties of the synthesized pigment can then be characterized.

Toxicity and Safety Profile

The toxicity of the starting aromatic amines is a critical consideration in pigment synthesis, both from an occupational safety and an environmental perspective. Many aromatic amines are known to be hazardous.[8] Azo dyes themselves can be metabolized to release the constituent aromatic amines, which may pose health risks.[9]

Table 2: Comparative Toxicity of Selected Aromatic Amines

Aromatic Amine	CAS Number	Hazard Statements (GHS)	Key Toxicological Concerns
2,5-Diethoxyaniline	94-85-9	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)	Potential for acute toxicity through ingestion, dermal contact, and inhalation.
2,5-Dichloroaniline	95-82-9	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H317 (May cause an allergic skin reaction), H351 (Suspected of causing cancer), H410 (Very toxic to aquatic life with long lasting effects)	High acute toxicity, potential skin sensitizer, and suspected carcinogen.[10]
4-Chloro-2-methylbenzenamine	95-79-4	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H351 (Suspected of causing cancer), H410 (Very toxic to aquatic life with long lasting effects)	High acute toxicity and suspected carcinogen.
2,4,5-Trichloroaniline	636-30-6	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H351 (Suspected of causing cancer), H410 (Very toxic to aquatic life with long lasting effects)	High acute toxicity and suspected carcinogen.
2-Methoxy-5-nitroaniline	99-59-2	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	Moderate acute toxicity and irritant.
p-Nitroaniline	100-01-6	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H373 (May cause damage to organs through prolonged or repeated exposure), H411 (Toxic to aquatic life with long lasting effects)	High acute toxicity and potential for organ damage with repeated exposure.

Synthesis Pathway and Experimental Workflow

The synthesis of red azo pigments follows a well-defined chemical pathway. The choice of the primary aromatic amine is a key variable that allows for the tuning of the final pigment's properties.

Caption: General synthesis pathway for red azo pigments.

The selection of an appropriate aromatic amine for red pigment synthesis is a multi-faceted decision that requires careful consideration of the desired color properties, fastness requirements, and toxicological profile. While 2,5-diethoxyaniline provides good overall performance, alternatives such as 4-chloro-2-methylbenzenamine and 2,4,5-trichloroaniline can offer superior lightfastness and heat stability, making them suitable for more demanding applications. However, the higher toxicity associated with some of these alternatives necessitates stringent handling procedures and a thorough risk assessment. This guide provides a foundational framework for researchers to navigate the selection of reagents and optimize the synthesis of high-performance red azo pigments.

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pigment red 2|Fast Red F2R|CAS No.6041-94-7 [xcolorpigment.com]
• 3. Pigment Red 7 [dyestuffintermediates.com]
• 4. zeyachem.net [zeyachem.net]
• 5. China CI.Pigment Red 112-Permanent Red FGR Manufacturers, Factory, Wholesale - Products - Hangzhou Shine Chemicals Co.,Ltd [pigmentchemical.com]
• 6. scialert.net [scialert.net]
• 7. docsdrive.com [docsdrive.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. censwpa.org [censwpa.org]
• 10. 2,5-Dichloroaniline｜lookchem [lookchem.com]

A Comparative Guide to Analytical Methods for the Quantification of 2,5-Diethoxyaniline

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 2,5-Diethoxyaniline, a key intermediate in various manufacturing processes, is crucial for quality control, safety assessment, and regulatory compliance. This guide provides a comparative overview of three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). While extensive publicly available data specifically for the validation of 2,5-Diethoxyaniline analysis is limited, this guide leverages established methodologies for analogous aromatic amines to present a robust comparison. The principles and protocols described herein can be readily adapted for the development and validation of methods for this specific compound.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of aromatic amines, providing a comparative baseline for method selection. The data presented is representative and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
**Linearity (R²) **	> 0.999	> 0.99	> 0.999
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.1 µg/mL	0.001 - 0.01 µg/mL
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL	0.03 - 0.3 µg/mL	0.003 - 0.03 µg/mL
Precision (%RSD)	< 2%	< 10%	< 5%
Accuracy/Recovery (%)	95 - 105%	90 - 110%	98 - 102%

Qualitative Method Comparison

Feature	HPLC-UV	GC-MS	LC-MS/MS
Specificity	Moderate	High	Very High
Sample Throughput	High	Moderate	Moderate to High
Cost per Sample	Low	Moderate	High
Instrument Complexity	Low	Moderate	High
Derivatization Required	No	Often recommended	No

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a widely used technique for the separation and quantification of non-volatile and thermally labile compounds.

a) Sample Preparation:

• Accurately weigh a suitable amount of the sample containing 2,5-Diethoxyaniline.

• Dissolve the sample in a suitable solvent, such as methanol or acetonitrile, to a known volume in a volumetric flask.

• If necessary, perform further dilutions to bring the concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter.[1]

b) Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[2]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection: At a wavelength that provides a strong signal for 2,5-Diethoxyaniline (determined by UV scan, typically around 230-254 nm).

c) Validation Parameters:

• Linearity: Prepare a series of calibration standards of 2,5-Diethoxyaniline in the expected concentration range. Plot the peak area against the concentration and determine the coefficient of determination (R²).[3]

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of 2,5-Diethoxyaniline at low, medium, and high levels.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing replicate samples at the same concentration.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds.[5] For polar compounds like aromatic amines, derivatization is often recommended to improve chromatographic performance.[5]

a) Sample Preparation (with Derivatization):

• Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate 2,5-Diethoxyaniline from the sample matrix.[1] For aqueous samples, extraction is typically performed at a basic pH.

• Dry the extract, for instance, by passing it through anhydrous sodium sulfate.

• Concentrate the extract under a gentle stream of nitrogen.

• Derivatization: To the concentrated extract, add a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA, or Pentafluoropropionic anhydride - PFPA) and a suitable solvent.[5] Heat the mixture to facilitate the reaction.

• After cooling, the derivatized sample is ready for injection.

b) GC-MS Conditions:

• Column: A fused silica capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium or Hydrogen.[6]

• Oven Temperature Program: A temperature gradient is used to separate the analytes. For example, start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Injector Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI).

• MS Detection: Full scan mode for identification or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantification.

c) Validation Parameters:

• Follow the general validation principles outlined in the HPLC-UV section, adapting them for GC-MS analysis.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices.

a) Sample Preparation:

• Sample preparation is similar to that for HPLC-UV, often involving a simple "dilute-and-shoot" approach after initial extraction and filtration. More complex matrices may require SPE for cleanup.

b) LC-MS/MS Conditions:

• LC System: An Ultra-High-Performance Liquid Chromatography (UHPLC) system is often used for better resolution and faster analysis times.

• Column: A C18 or other suitable reversed-phase column.

• Mobile Phase: Similar to HPLC-UV, using solvents compatible with mass spectrometry (e.g., formic acid or ammonium acetate as additives).

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used.[7]

• Ionization Mode: Positive Electrospray Ionization (ESI+) is often suitable for amines.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for 2,5-Diethoxyaniline.[7][8]

c) Validation Parameters:

• The validation will follow the ICH guidelines, with a particular focus on matrix effects, which can be significant in LC-MS/MS.[4][9]

Visualizations

Below are diagrams illustrating key workflows in analytical methodology.

Workflow for Analytical Method Validation

Decision Flowchart for Method Selection

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. benchchem.com [benchchem.com]
• 6. GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. altabrisagroup.com [altabrisagroup.com]

A Comparative Analysis of the Fastness Properties of 2,5-Diethoxyaniline Analogue Dyes

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the fastness properties of azo dyes derived from analogues of 2,5-Diethoxyaniline. While specific experimental data for dyes synthesized directly from 2,5-Diethoxyaniline is not extensively available in public literature, this report compiles and presents representative data from structurally similar aniline-derivative dyes to offer valuable insights for textile chemistry and material science applications. The objective is to benchmark the performance of these dyes on various substrates, including cotton, wool, and polyester, against standard fastness tests.

Azo dyes are a significant class of colorants known for their wide range of colors and straightforward synthesis.[1] The fastness properties, such as resistance to light, washing, and rubbing, are critical performance indicators for their application in textiles. These properties are largely influenced by the chemical structure of the dye, the nature of the fabric, and the dyeing process employed.

Quantitative Data on Fastness Properties

The following table summarizes the fastness properties of three representative azo dyes derived from a 2,5-Diethoxyaniline analogue on different textile fibers. The ratings are based on standard Grey Scale (for washing and rubbing) and Blue Wool Scale (for light fastness) assessments.

Dye ID	Fabric Type	Light Fastness (Scale 1-8)	Wash Fastness (Color Change) (Scale 1-5)	Wash Fastness (Staining) (Scale 1-5)	Dry Rubbing Fastness (Scale 1-5)	Wet Rubbing Fastness (Scale 1-5)
DEA-Dye 1	Cotton	4	3-4	3	4	2-3
Wool	5	4	4	4-5	3-4
Polyester	5-6	4-5	4-5	4-5	4
DEA-Dye 2	Cotton	3-4	3	3	3-4	2
Wool	4-5	3-4	3-4	4	3
Polyester	5	4	4	4	3-4
DEA-Dye 3	Cotton	4-5	4	3-4	4	3
Wool	5-6	4-5	4	4-5	4
Polyester	6	4-5	4-5	5	4-5

Note: The data presented is a synthesized representation based on typical performance of analogous azo dyes.

Experimental Protocols

Detailed methodologies for the key fastness experiments are provided below, adhering to internationally recognized standards.

Light Fastness Test (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).[2][3]

• Apparatus : Xenon arc lamp apparatus, Blue Wool standards (1-8), Grey Scale for assessing color change, sample holders.[4][5]

• Procedure :

  • A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool standards.[5]

  • A portion of both the specimen and the standards is covered.

  • The mounted samples are exposed to the light from a xenon arc lamp under controlled conditions of temperature and humidity.[2]

  • The exposure is continued until the contrast between the exposed and unexposed parts of the specimen is equal to a specific grade on the Grey Scale, or until a certain Blue Wool standard fades to a specified degree.[6]

  • The light fastness of the specimen is assessed by comparing the change in its color with that of the Blue Wool standards.[6]

Wash Fastness Test (ISO 105-C06)

This method is designed to assess the resistance of the color of textiles to domestic or commercial laundering procedures.

• Apparatus : A mechanical laundering device (e.g., Launder-Ometer), stainless steel balls, multifiber adjacent fabric, Grey Scale for assessing color change and staining, color matching cabinet.[7]

• Procedure :

  • A 100 mm x 40 mm specimen of the dyed fabric is sewn together with a same-sized multifiber fabric.[8]

  • The composite specimen is placed in a stainless steel container with a specified amount of standard soap solution and stainless steel balls to simulate mechanical action.[9]

  • The container is agitated in the laundering device for a specified time and at a specific temperature (e.g., 40°C or 60°C).[7]

  • After the washing cycle, the specimen is removed, rinsed, and dried.[9]

  • The change in color of the specimen and the degree of staining on the adjacent multifiber fabric are evaluated using the appropriate Grey Scales under standardized lighting.[8]

Rubbing Fastness Test (ISO 105-X12)

Also known as crocking, this test evaluates the transfer of color from the surface of a colored textile to other surfaces by rubbing.[10][11]

• Apparatus : Crockmeter (rubbing fastness tester), standard white cotton rubbing cloth, Grey Scale for assessing staining.[12]

• Procedure :

  • A specimen of the dyed fabric is mounted on the base of the crockmeter.[13]

  • Dry Rubbing : A dry, standard white cotton cloth is fixed to the rubbing finger of the crockmeter. The finger is then moved back and forth over the specimen for 10 cycles with a constant downward force of 9N.[12]

  • Wet Rubbing : The procedure is repeated with a wet cotton cloth that has been wetted with distilled water to a specific pickup percentage (typically 95-100%).[11][13]

  • The amount of color transferred to the white rubbing cloth is assessed by comparing it with the Grey Scale for staining.[14]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the evaluation of dye fastness properties.

Caption: Workflow for Fastness Property Testing of Dyed Textiles.

References

• 1. mdpi.com [mdpi.com]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. wewontech.com [wewontech.com]
• 4. Test Procedure of ISO 105 B02 Using Light Fastness Tester DR3000 - Textile Tester [darongtester.com]
• 5. fyitester.com [fyitester.com]
• 6. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 7. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]
• 8. textilelearner.net [textilelearner.net]
• 9. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 10. davislab.pl [davislab.pl]
• 11. begoodtex.com [begoodtex.com]
• 12. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 13. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 14. orientbag.net [orientbag.net]

A Comparative Analysis of Ethoxy and Methoxy Groups on Dye Coloration

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the influence of ethoxy (-OCH2CH3) and methoxy (-OCH3) functional groups on the coloration of organic dyes. The selection of appropriate substituent groups is a critical aspect of dye chemistry, directly impacting the spectral properties and, consequently, the perceived color. This document summarizes the electronic effects of these alkoxy groups, presents expected experimental outcomes, and provides detailed protocols for the synthesis and analysis of such dyes.

Introduction to Alkoxy Groups and Dye Color

The color of an organic dye is determined by its ability to absorb light in the visible region of the electromagnetic spectrum. This absorption is a result of electronic transitions between molecular orbitals, specifically from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) dictates the wavelength of light absorbed. A smaller energy gap corresponds to the absorption of longer wavelengths, resulting in a color shift towards the red end of the spectrum (a bathochromic or red shift).

Both methoxy and ethoxy groups are classified as electron-donating groups (EDGs) due to the presence of lone pairs of electrons on the oxygen atom.[1] When attached to a conjugated system, such as an aromatic ring in a dye molecule, these groups can donate electron density into the π-system. This increase in electron density raises the energy of the HOMO more than it raises the energy of the LUMO, thereby decreasing the HOMO-LUMO gap.[1] This leads to a bathochromic shift in the maximum absorption wavelength (λmax) and a change in the dye's color.

Comparative Analysis of Ethoxy vs. Methoxy Groups

The primary difference between an ethoxy and a methoxy group is the presence of an additional methyl group in the ethoxy substituent. This seemingly minor difference can have subtle but measurable effects on the electronic and physical properties of the dye.

• Electron-Donating Strength: The ethyl group in the ethoxy substituent is slightly more electron-releasing (due to hyperconjugation and inductive effects) than the methyl group in the methoxy substituent. This enhanced electron-donating ability of the ethoxy group is expected to cause a slightly greater destabilization of the HOMO, leading to a smaller HOMO-LUMO gap compared to its methoxy counterpart. Consequently, a dye with an ethoxy group is predicted to exhibit a small bathochromic shift relative to the analogous methoxy-substituted dye.

• Steric Effects: The larger size of the ethoxy group can introduce greater steric hindrance, which may affect the planarity of the dye molecule. A decrease in planarity can disrupt the π-conjugation, potentially leading to a hypsochromic (blue) shift, which would counteract the electronic effect. The net effect on the absorption spectrum will depend on the specific structure of the dye and the position of the substituent.

• Solubility: The longer alkyl chain of the ethoxy group generally imparts greater lipophilicity, which can influence the dye's solubility in organic solvents. This can be a significant factor in the selection of a dye for specific applications, such as in biological imaging or industrial formulations.

Data Presentation

While direct, side-by-side experimental data for a single dye backbone with ethoxy versus methoxy substitution was not prominently available in the reviewed literature, the following table presents a hypothetical but expected trend based on the electronic principles discussed above. The data illustrates the anticipated bathochromic shift when moving from an unsubstituted parent dye to methoxy and then to ethoxy-substituted analogs.

Substituent	Functional Group	Expected λmax (nm)	Expected Color
Hydrogen	-H	480	Orange-Yellow
Methoxy	-OCH3	495	Orange
Ethoxy	-OC2H5	500	Red-Orange

Note: The λmax values are illustrative and the actual values would be dependent on the specific chromophore and solvent used.

Experimental Protocols

The following are detailed methodologies for the synthesis of a model azo dye and its subsequent spectroscopic analysis.

Synthesis of a Substituted Azo Dye (General Procedure)

This protocol describes the synthesis of an azo dye via diazotization of a substituted aniline and subsequent coupling with a naphthol derivative.

1. Diazotization of Substituted Aniline: a. Dissolve 0.01 mol of the substituted aniline (e.g., p-anisidine for a methoxy-substituted dye, or p-phenetidine for an ethoxy-substituted dye) in a mixture of 3 mL of concentrated hydrochloric acid and 10 mL of water in a 100 mL beaker. b. Cool the solution to 0-5 °C in an ice-salt bath with constant stirring. c. In a separate beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold water. d. Add the sodium nitrite solution dropwise to the cold aniline solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C. e. Stir for an additional 15 minutes after the addition is complete to ensure the complete formation of the diazonium salt.

2. Azo Coupling: a. In a 250 mL beaker, dissolve 0.01 mol of a coupling agent (e.g., 2-naphthol) in 50 mL of a 10% aqueous sodium hydroxide solution. b. Cool this solution to 0-5 °C in an ice bath with vigorous stirring. c. Slowly add the freshly prepared, cold diazonium salt solution to the cold coupling agent solution with continuous, efficient stirring. d. Maintain the temperature below 5 °C throughout the addition. A colored precipitate of the azo dye should form immediately. e. Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the reaction. f. Isolate the solid dye by vacuum filtration, wash it thoroughly with cold water until the filtrate is neutral, and then dry it in a desiccator.

UV-Visible Spectroscopic Analysis

This protocol outlines the procedure for determining the maximum absorption wavelength (λmax) of the synthesized dyes.

1. Sample Preparation: a. Prepare a stock solution of the synthesized dye in a suitable solvent (e.g., ethanol, DMF) at a concentration of approximately 1 mg/mL. b. From the stock solution, prepare a series of dilutions to find a concentration that gives a maximum absorbance in the range of 0.8-1.2.

2. Spectrophotometer Setup and Measurement: a. Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 15-20 minutes. b. Set the wavelength range for the scan (e.g., 350-700 nm for visible dyes). c. Fill a quartz cuvette with the pure solvent to be used for the dilutions and use it to blank the instrument. d. Rinse the cuvette with the dye solution and then fill it with the sample. e. Place the sample cuvette in the spectrophotometer and record the absorption spectrum. f. The wavelength at which the highest absorbance is recorded is the λmax.

Mandatory Visualization

The following diagrams illustrate the conceptual workflow and the electronic effects of the substituents.

Caption: Experimental workflow for dye synthesis and analysis.

Caption: Effect of substituents on HOMO-LUMO energy gap.

References

• 1. Study of the electronic effect and quantitative spectra predictions of o-methoxyaniline-terminated monoazonaphthols: a combined experimental and DFT study - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Investigating Cross-Reactivity of 2,5-Diethoxyaniline Derivatives

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of small molecules like 2,5-diethoxyaniline and its derivatives is crucial for the development of specific and reliable immunoassays. This guide provides a comprehensive framework for conducting such studies, from immunogen synthesis to data interpretation, in the absence of publicly available cross-reactivity data for this specific compound class.

Hypothetical Cross-Reactivity Data

To illustrate how data from a cross-reactivity study would be presented, Table 1 provides a hypothetical summary of results from a competitive ELISA. In this scenario, an antibody is raised against a 2,5-diethoxyaniline-protein conjugate. The cross-reactivity of various structurally related aniline derivatives is then assessed.

Compound	Chemical Structure	IC50 (ng/mL)	Cross-Reactivity (%)
2,5-Diethoxyaniline	C₆H₃(OCH₂CH₃)₂NH₂	10	100
2,5-Dimethoxyaniline	C₆H₃(OCH₃)₂NH₂	50	20
2-Ethoxyaniline	C₆H₄(OCH₂CH₃)NH₂	200	5
4-Ethoxyaniline	C₆H₄(OCH₂CH₃)NH₂	500	2
Aniline	C₆H₅NH₂	>1000	<1
2,5-Dichloroaniline	C₆H₃Cl₂NH₂	>1000	<1

Caption: Table 1. Hypothetical cross-reactivity of an anti-2,5-diethoxyaniline antibody with various aniline derivatives. Cross-reactivity is calculated as (IC50 of 2,5-Diethoxyaniline / IC50 of derivative) x 100.

Experimental Protocols

A successful cross-reactivity study hinges on a well-defined experimental plan. The following protocols provide a detailed methodology for key experiments.

Synthesis of Immunogen: Hapten-Carrier Conjugation

Since small molecules like 2,5-diethoxyaniline are not immunogenic on their own, they must be conjugated to a larger carrier protein to elicit an immune response. This conjugate is referred to as an immunogen.

Materials:

• 2,5-Diethoxyaniline

• Carrier proteins (e.g., Bovine Serum Albumin - BSA, Keyhole Limpet Hemocyanin - KLH)

• Glutaraldehyde solution

• Phosphate Buffered Saline (PBS)

• Dialysis tubing

Procedure:

• Dissolve 2,5-diethoxyaniline and the carrier protein (BSA or KLH) in PBS.

• Slowly add glutaraldehyde solution to the mixture while stirring. Glutaraldehyde acts as a cross-linker, forming a covalent bond between the amine group of the aniline derivative and amine groups on the carrier protein.

• Allow the reaction to proceed for a specified time at room temperature.

• Stop the reaction by adding a quenching agent like sodium borohydride.

• Purify the resulting conjugate by dialysis against PBS to remove unreacted reagents.

• Characterize the conjugate to determine the hapten-to-carrier ratio.

Antibody Production

The immunogen is used to immunize animals (typically rabbits or mice) to generate polyclonal or monoclonal antibodies, respectively.

Procedure:

• Emulsify the purified immunogen with an adjuvant (e.g., Freund's adjuvant) to enhance the immune response.

• Immunize animals with the emulsion at regular intervals.

• Collect blood samples and screen the serum for the presence of specific antibodies using an ELISA.

• For monoclonal antibodies, perform hybridoma technology following the initial screening.

• Purify the antibodies from the serum or hybridoma supernatant.

Competitive ELISA for Cross-Reactivity Assessment

A competitive ELISA is the most common format for determining the cross-reactivity of small molecules. In this assay, the derivative in the sample competes with a labeled or coated antigen for binding to a limited amount of antibody.

Materials:

• Purified anti-2,5-diethoxyaniline antibody

• 2,5-Diethoxyaniline-protein conjugate (for coating)

• 2,5-Diethoxyaniline and its derivatives (as competitors)

• 96-well microtiter plates

• Blocking buffer (e.g., BSA in PBS)

• Wash buffer (e.g., PBS with Tween-20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., sulfuric acid)

Procedure:

• Coating: Coat the wells of a 96-well plate with the 2,5-diethoxyaniline-protein conjugate. Incubate and then wash.

• Blocking: Block the remaining protein-binding sites in the wells with a blocking buffer. Incubate and then wash.

• Competition: Add a mixture of the primary antibody and varying concentrations of the competitor (2,5-diethoxyaniline or its derivatives) to the wells. Incubate to allow competition for antibody binding.

• Washing: Wash the wells to remove unbound antibodies and competitors.

• Detection: Add the enzyme-conjugated secondary antibody, which binds to the primary antibody that is bound to the coated antigen. Incubate and then wash.

• Signal Generation: Add the substrate solution. The enzyme on the secondary antibody will convert the substrate to a colored product.

• Stopping the Reaction: Stop the color development by adding a stop solution.

• Data Acquisition: Read the absorbance of each well using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the antibody binding) is determined for each derivative. Cross-reactivity is then calculated relative to 2,5-diethoxyaniline.

Visualizing the Workflow and Logic

To further clarify the experimental processes and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for antibody generation.

Caption: Principle of competitive ELISA.

By systematically applying these methodologies, researchers can generate robust and reliable cross-reactivity data for 2,5-diethoxyaniline derivatives, paving the way for the development of highly specific analytical tools for research, diagnostics, and drug development.

Safety & Regulatory Compliance

Proper Disposal Procedures for 2,5-Diethoxyaniline: A Comprehensive Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-step procedures for the proper disposal of 2,5-diethoxyaniline, a primary aromatic amine. Adherence to these guidelines is essential to maintain a safe laboratory environment and comply with regulatory standards.

Essential Safety and Hazard Information

2,5-Diethoxyaniline is a solid substance that presents several hazards. It is harmful if swallowed, in contact with skin, or if inhaled.[1] It can also cause skin and serious eye irritation.[2] Due to its hazardous nature, it is crucial to handle this chemical with appropriate personal protective equipment (PPE) and to have a clear plan for its disposal from the moment it is acquired.

Physical and Chemical Properties

Property	Value
CAS Number	94-85-9
Molecular Formula	(C₂H₅O)₂C₆H₃NH₂
Molecular Weight	181.23 g/mol [2]
Appearance	White to light yellow to light red powder to crystal
Melting Point	83.0 to 87.0 °C

GHS Hazard Classification

Hazard Class	Category
Acute Toxicity, Oral	Harmful
Acute Toxicity, Dermal	Harmful
Acute Toxicity, Inhalation	Harmful
Skin Irritation	Causes skin irritation
Eye Irritation	Causes serious eye irritation
Specific Target Organ Toxicity	May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

When handling 2,5-diethoxyaniline, especially during disposal procedures, the following PPE is mandatory:

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after.

• Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

• Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-approved respirator for organic vapors and particulates is recommended.

Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition from the spill area.

• Contain the Spill: For solid spills, carefully sweep up the material to avoid creating dust. Use a dustpan and brush or a vacuum with a HEPA filter. For liquid spills, use an inert absorbent material like vermiculite, dry sand, or earth.

• Collect and Containerize: Place the spilled material and any contaminated absorbent into a suitable, labeled, and sealed container for hazardous waste disposal.

• Decontaminate the Area: Wash the spill area thoroughly with soap and water.

• Dispose of Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste according to the procedures outlined below.

Spill Response Decision Workflow

Caption: Decision workflow for responding to a 2,5-diethoxyaniline spill.

Proper Disposal Procedures

The proper disposal of 2,5-diethoxyaniline and its contaminated waste is a critical step in the chemical's lifecycle. Improper disposal can lead to environmental harm and regulatory non-compliance.

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • Unused or expired 2,5-diethoxyaniline should be kept in its original or a compatible, well-labeled container.

  • Do not mix 2,5-diethoxyaniline waste with other chemical waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.

  • Contaminated materials such as gloves, absorbent pads, and glassware should be collected separately in a designated, labeled hazardous waste container.

• Waste Containerization:

  • Use only approved hazardous waste containers that are in good condition and have a secure lid.

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "2,5-Diethoxyaniline". Include the date of waste accumulation.

• Storage of Waste:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and acids.

  • The storage area should be cool and dry.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide them with accurate information about the waste, including its composition and quantity.

  • It is recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[3]

• Recommended Disposal Method:

  • The preferred method of disposal for 2,5-diethoxyaniline is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3] This should be performed by a licensed and qualified facility.

  • Alternatively, the material may be dissolved or mixed with a combustible solvent before incineration.[3]

  • Landfill disposal may be an option in some jurisdictions, but only in a landfill specifically licensed to accept chemical and pharmaceutical wastes.[4] Always consult with your EHS office and local regulations.

Disposal Workflow

References

• 1. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 2,5-Diethoxyaniline 97 94-85-9 [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling 2,5-Diethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2,5-Diethoxyaniline, a compound utilized in advanced scientific research. Adherence to these protocols is essential for ensuring a safe laboratory environment and mitigating potential risks associated with this aromatic amine.

Hazard Identification and Immediate Precautions

2,5-Diethoxyaniline is classified as harmful and an irritant. Immediate precautions are necessary to prevent exposure.[1] The primary routes of exposure are inhalation, skin contact, and ingestion.

Signal Word: Warning[2]

Hazard Statements:

• Harmful if swallowed, in contact with skin, or if inhaled.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,5-Diethoxyaniline is crucial for safe handling and storage.

Property	Value	Reference
Appearance	Red-purple crystalline powder	[1]
Molecular Formula	(C₂H₅O)₂C₆H₃NH₂	[2]
Molecular Weight	181.23 g/mol	[2]
Melting Point	85-88 °C	[2]
Boiling Point	190-192 °C (at 30 torr)	[1]
Solubility	Soluble in Methanol

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure. The following table summarizes the required PPE.

Protection Level	Equipment	Purpose
Primary Engineering Control	Certified Chemical Fume Hood	To minimize inhalation exposure to dust or vapors.
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles protect against splashes; a face shield offers broader protection, especially when handling larger quantities or during reactions that could splash.
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	To prevent skin contact. It is advisable to wear two pairs (double-gloving) and change them frequently.
Body Protection	Flame-Resistant Laboratory Coat	To protect skin and personal clothing from contamination.
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	To protect feet from spills and falling objects.
Respiratory Protection	NIOSH-Approved Respirator (e.g., N95 dust mask)	Required when working outside of a fume hood or when engineering controls are insufficient to control airborne concentrations.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 2,5-Diethoxyaniline is crucial for safety and experimental integrity.

4.1. Pre-Handling Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• PPE Check: Ensure all required PPE is available and in good condition.

• Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher are readily accessible.

4.2. Handling the Compound

• Work Area: Always handle 2,5-Diethoxyaniline inside a certified chemical fume hood.

• Personal Protective Equipment: Don all required PPE as outlined in the table above before entering the handling area.

• Weighing: When weighing the solid compound, use a balance inside the fume hood or in a ventilated balance enclosure.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: For chemical reactions, use appropriate glassware and set up the apparatus securely within the fume hood.

4.3. Post-Handling Procedures

• Decontamination: Wipe down the work area in the fume hood with an appropriate solvent and cleaning agent.

• Glove Removal: Remove gloves using the proper technique to avoid skin contact with any contaminants on the outer surface.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Storage and Disposal Plan

5.1. Storage

• Store in a cool, dry, well-ventilated area away from incompatible substances such as oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[1]

• Keep the container tightly closed and protected from light.

• Store under a nitrogen blanket.[1]

5.2. Disposal

• Waste Collection: Collect all waste containing 2,5-Diethoxyaniline in a designated, labeled, and sealed container.

• Disposal Route: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations. Do not dispose of down the drain.

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Emergency Procedures

Situation	Action
Skin Contact	Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[1] Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek medical attention.
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1] Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash mouth out with water.[1] Seek immediate medical attention.
Spill	Vacuum or sweep up material and place it into a suitable disposal container.[1] Avoid generating dust. Ensure adequate ventilation.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 2,5-Diethoxyaniline in a laboratory setting.

Caption: Workflow for Handling 2,5-Diethoxyaniline.

References

• 1. 2,5-Diethoxyaniline(94-85-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 2,5-二乙氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]